Erythromycin stinoprate

• CAS: 84252-03-9

Core Science & Biosynthesis

Erythromycin Stinoprate: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Erythromycin stinoprate, a salt of erythromycin propionate and N-acetyl-L-cysteine, is a macrolide antibiotic. This document provides a detailed technical guide on its chemical structure, properties, and known mechanisms of action, with a focus on its antibacterial and immunomodulatory activities. The information is intended for researchers, scientists, and professionals involved in drug development.

Chemical Structure and Properties

Erythromycin stinoprate is the salt formed between the macrolide antibiotic erythromycin 2'-propionate and the mucolytic agent N-acetyl-L-cysteine.

Chemical Structure:

• Erythromycin Propionate: An ester of erythromycin, which is a 14-membered macrolide lactone ring with attached deoxy sugars.

• N-Acetyl-L-cysteine: The N-acetyl derivative of the amino acid L-cysteine.

Physicochemical Properties

While specific experimental data for erythromycin stinoprate is limited in publicly available literature, the properties of its constituent components and related erythromycin salts provide valuable insights.

Property	Value	Source
Molecular Formula	C45H80N2O17S	[1]
Molecular Weight	953.2 g/mol	[1]
CAS Number	84252-03-9	[1]
IUPAC Name	(2R)-2-acetamido-3-sulfanylpropanoic acid;[(2S,3R,4S,6R)-4-(dimethylamino)-2-[[(3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-14-ethyl-7,12,13-trihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-2,10-dioxo-oxacyclotetradec-6-yl]oxy]-6-methyloxan-3-yl] propanoate	[1]
Hydrogen Bond Donor Count	7	[1]
Hydrogen Bond Acceptor Count	19	[1]

Mechanism of Action

The biological activity of Erythromycin stinoprate is attributable to its two components: erythromycin propionate and N-acetyl-L-cysteine.

Antibacterial Activity

The primary mechanism of antibacterial action of erythromycin and its esters is the inhibition of protein synthesis in susceptible bacteria.[2] This is achieved through reversible binding to the 50S subunit of the bacterial ribosome, which in turn inhibits the translocation step of protein synthesis, ultimately leading to a bacteriostatic effect.[2] It is suggested that the stinoprate salt may possess enhanced binding affinity and a broader spectrum of activity compared to erythromycin alone.[2]

Immunomodulatory Effects

Beyond its antibacterial properties, erythromycin is known to exert immunomodulatory and anti-inflammatory effects.[3][4] This is primarily achieved through the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway.[3][4] NF-κB is a critical transcription factor that regulates the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules. By inhibiting the activation of NF-κB, erythromycin can suppress the inflammatory response.

Signaling Pathway

The following diagram illustrates the proposed mechanism of the immunomodulatory action of erythromycin via the NF-κB signaling pathway.

Erythromycin's inhibition of the NF-κB signaling pathway.

Experimental Protocols

The following are representative protocols for key assays relevant to the evaluation of Erythromycin stinoprate.

High-Performance Liquid Chromatography (HPLC) Analysis

This method is for the quantification of erythromycin in pharmaceutical formulations and can be adapted for Erythromycin stinoprate.

1. Instrumentation and Reagents:

• HPLC system with UV detector

• C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium acetate

• Water (HPLC grade)

• Erythromycin reference standard

2. Chromatographic Conditions:

• Mobile Phase: Acetonitrile:Methanol:0.2 M Ammonium Acetate:Water (45:10:10:35, v/v/v), adjust pH to 7.0

• Flow Rate: 1.0 mL/min

• Column Temperature: 70°C

• Detection Wavelength: 215 nm

• Injection Volume: 20 µL

3. Standard Solution Preparation:

• Prepare a stock solution of the erythromycin reference standard in the mobile phase.

• Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 10 to 100 µg/mL.

4. Sample Preparation:

• Accurately weigh and powder a representative sample of the formulation.

• Dissolve a quantity of the powder equivalent to a known amount of erythromycin in the mobile phase.

• Sonicate for 15 minutes to ensure complete dissolution.

• Filter the solution through a 0.45 µm filter before injection.

5. Analysis:

• Inject the standard and sample solutions into the HPLC system.

• Quantify the erythromycin content by comparing the peak area of the sample with the calibration curve generated from the standard solutions.

Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the minimum concentration of Erythromycin stinoprate required to inhibit the growth of a specific bacterial strain.

1. Materials:

• Erythromycin stinoprate

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Sterile saline

2. Procedure:

• Preparation of Bacterial Inoculum: Culture the test bacterium on an appropriate agar medium overnight. Suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard. Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Serial Dilution: Prepare a stock solution of Erythromycin stinoprate in a suitable solvent and then dilute it in MHB. In a 96-well plate, perform a two-fold serial dilution of the Erythromycin stinoprate solution in MHB to obtain a range of concentrations.

• Inoculation: Add the standardized bacterial inoculum to each well containing the different concentrations of Erythromycin stinoprate. Include a positive control well (bacteria without antibiotic) and a negative control well (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of Erythromycin stinoprate at which there is no visible growth of bacteria.

NF-κB Reporter Assay

This assay measures the inhibitory effect of Erythromycin stinoprate on NF-κB activation in a cell-based system.

1. Materials:

• A human cell line (e.g., HEK293 or THP-1) stably or transiently transfected with an NF-κB-luciferase reporter construct.

• Cell culture medium and supplements.

• Erythromycin stinoprate.

• An inflammatory stimulus (e.g., TNF-α or LPS).

• Luciferase assay reagent.

• Luminometer.

2. Procedure:

• Cell Seeding: Seed the transfected cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of Erythromycin stinoprate for a predetermined time (e.g., 1 hour).

• Stimulation: Stimulate the cells with an appropriate concentration of an inflammatory agent (e.g., TNF-α) to activate the NF-κB pathway. Include unstimulated and vehicle-treated stimulated controls.

• Incubation: Incubate the cells for a further period (e.g., 6-8 hours) to allow for luciferase expression.

• Lysis and Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's protocol.

• Data Analysis: Normalize the luciferase activity to a measure of cell viability (e.g., from a parallel MTT assay) and calculate the percentage inhibition of NF-κB activity at each concentration of Erythromycin stinoprate.

Conclusion

Erythromycin stinoprate is a macrolide antibiotic with both antibacterial and immunomodulatory properties. Its mechanism of action involves the inhibition of bacterial protein synthesis and the suppression of the pro-inflammatory NF-κB signaling pathway. While further research is needed to fully characterize its specific physicochemical properties and to elucidate any unique signaling pathways it may modulate, the information and protocols provided in this guide offer a solid foundation for researchers and drug development professionals working with this compound.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and validation of a stability indicating HPLC method for organic impurities of erythromycin stearate tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Mechanism of Action of Erythromycin Stinoprate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Erythromycin stinoprate is a macrolide antibiotic that serves as a prodrug for erythromycin, a well-established antibacterial agent. As a member of the macrolide class, its therapeutic efficacy is derived from the action of its active moiety, erythromycin, which is effective against a range of Gram-positive and some Gram-negative bacteria.[1] This technical guide provides a comprehensive overview of the core mechanism of action of erythromycin, the pharmacokinetics of erythromycin stinoprate, and detailed experimental protocols relevant to its study.

Core Mechanism of Action: Inhibition of Bacterial Protein Synthesis

The antibacterial effect of erythromycin stinoprate is not direct but relies on its in vivo hydrolysis to the active compound, erythromycin. Erythromycin exerts a bacteriostatic effect by inhibiting protein synthesis in susceptible bacteria.[1][2][3] This inhibition is highly specific to bacterial ribosomes, which differ structurally from their eukaryotic counterparts, providing a basis for its selective toxicity.

The key steps in the mechanism of action are as follows:

• Target Binding: Erythromycin binds to the 50S subunit of the bacterial ribosome.[1][4] The binding site is located within the 23S ribosomal RNA (rRNA) at the entrance of the nascent peptide exit tunnel.[5] This strategic position allows it to interfere with the elongation of the polypeptide chain.

• Inhibition of Translocation: The primary consequence of erythromycin binding is the inhibition of the translocation step in protein synthesis.[4][5] During translocation, the ribosome moves along the messenger RNA (mRNA) to bring the next codon into the A-site for decoding. By binding to the exit tunnel, erythromycin physically obstructs the passage of the growing peptide chain, stalling the ribosome and preventing the elongation of the protein.[1][4]

• Dissociation of Peptidyl-tRNA: Some studies suggest that erythromycin and other macrolides stimulate the dissociation of peptidyl-tRNA from the ribosome during translocation.[2] This premature release of the incomplete polypeptide chain further contributes to the cessation of protein synthesis.

The overall effect is the halting of bacterial protein production, which is essential for bacterial growth and replication, thus leading to a bacteriostatic action.

Inhibition of Bacterial Protein Synthesis by Erythromycin

Pharmacokinetics of Erythromycin Stinoprate

Erythromycin stinoprate is administered orally and is absorbed as erythromycin propionate. It is subsequently hydrolyzed to the active erythromycin base. A clinical study in healthy volunteers provides key pharmacokinetic parameters following single oral doses.

Data Presentation

The following tables summarize the mean pharmacokinetic parameters of erythromycin propionate and erythromycin after a single oral administration of erythromycin stinoprate capsules at low (250 mg), middle (500 mg), and high (750 mg) doses.

Table 1: Pharmacokinetic Parameters of Erythromycin Propionate

Parameter	Low Dose (250 mg) (n=10)	Middle Dose (500 mg) (n=10)	High Dose (750 mg) (n=10)
Ka (h⁻¹)	2.007 ± 1.281	1.451 ± 0.380	2.076 ± 1.559
t_max (h)	1.9 ± 0.6	1.7 ± 0.3	1.7 ± 0.3
C_max (µg/L)	437.0 ± 295.0	923.1 ± 217.5	1336.5 ± 366.0
AUC₀₋₁₄ (µg·h/L)	1840.2 ± 1476.87	4542.44 ± 1579.4	7481.5 ± 2496.2
Ke (h⁻¹)	0.329 ± 0.119	0.237 ± 0.057	0.266 ± 0.051
t₁/₂ (h)	2.45 ± 0.9	3.1 ± 1.1	2.7 ± 0.5

Data from a pharmacokinetic study of erythromycin stinoprate capsules.[5]

Table 2: Pharmacokinetic Parameters of Erythromycin (Active Moiety)

Parameter	Low Dose (250 mg) (n=10)	Middle Dose (500 mg) (n=10)	High Dose (750 mg) (n=10)
Ka (h⁻¹)	1.410 ± 0.626	1.900 ± 1.049	1.934 ± 0.794
t_max (h)	1.8 ± 0.5	1.6 ± 0.2	1.7 ± 0.3
C_max (µg/L)	197.5 ± 227.6	488.3 ± 216.7	749.3 ± 387.2
AUC₀₋₁₄ (µg·h/L)	766.4 ± 981.0	2296.7 ± 981.0	3820.1 ± 1966.4
Ke (h⁻¹)	0.519 ± 0.240	0.329 ± 0.057	0.373 ± 0.174
t₁/₂ (h)	1.6 ± 0.8	2.2 ± 0.4	2.2 ± 0.7

Data from a pharmacokinetic study of erythromycin stinoprate capsules. Note: The AUC for the middle dose of erythromycin was reported as 2296.7 ± 981.0 µg·h/L in the text, while the Cmax was reported as 488.3 +/- 216.7 microg/L and AUC0-14 as 488.3 +/- 216.7 microg/L in another part of the abstract; the more complete value has been used here.[5]

The study concluded that in the oral dose range of 250 to 750 mg, both erythromycin propionate and erythromycin base followed first-order pharmacokinetic processes.[5]

Experimental Protocols

1. Pharmacokinetic Study of Erythromycin Stinoprate Capsules

This protocol is based on the methodology described in the clinical study of erythromycin stinoprate.[5]

• Study Design: A single-dose, parallel-group, randomized study.

• Subjects: Thirty healthy volunteers (15 male, 15 female) were randomly divided into three groups of ten.

• Dosing: Single oral doses of 250 mg, 500 mg, and 750 mg of erythromycin stinoprate were administered to each group, respectively.

• Sample Collection: Blood samples were collected at predetermined time points before and after drug administration over a 14-hour period. Plasma was separated by centrifugation.

• Analytical Method: The concentrations of erythromycin propionate and erythromycin base in plasma were determined using a validated High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) method.

• Pharmacokinetic Analysis: Pharmacokinetic parameters including Ka, t_max, C_max, AUC, Ke, and t₁/₂ were calculated from the plasma concentration-time data using appropriate pharmacokinetic modeling software (e.g., 3P87). A single-compartment model was found to be suitable for all three dose groups.[5]

Experimental Workflow for the Pharmacokinetic Study

2. Representative Protocol for Ribosomal Binding Assay

This is a generalized protocol for assessing the binding of a macrolide antibiotic to bacterial ribosomes.

• Materials:

  • Purified 70S ribosomes from a susceptible bacterial strain (e.g., E. coli).

  • Radiolabeled erythromycin (e.g., [¹⁴C]-erythromycin).

  • Unlabeled erythromycin (for competition assay).

  • Binding buffer (e.g., Tris-HCl buffer with appropriate concentrations of Mg²⁺, K⁺, and NH₄⁺).

  • Glass fiber filters.

  • Scintillation cocktail and counter.

• Procedure:

  • Reaction Mixture Preparation: In microcentrifuge tubes, combine purified 70S ribosomes, radiolabeled erythromycin, and binding buffer. For competition experiments, include varying concentrations of unlabeled erythromycin.

  • Incubation: Incubate the reaction mixtures at a specified temperature (e.g., 37°C) for a sufficient time to allow binding to reach equilibrium.

  • Filtration: Rapidly filter the reaction mixtures through glass fiber filters under vacuum. The ribosomes and any bound radiolabeled erythromycin will be retained on the filter, while unbound erythromycin will pass through.

  • Washing: Wash the filters with cold binding buffer to remove any non-specifically bound radiolabeled ligand.

  • Quantification: Place the filters in scintillation vials with a scintillation cocktail. Measure the radioactivity using a scintillation counter.

  • Data Analysis: Determine the amount of bound radiolabeled erythromycin. For competition assays, calculate the IC₅₀ value, which is the concentration of unlabeled erythromycin required to inhibit 50% of the binding of the radiolabeled ligand. This provides a measure of the binding affinity.

Conclusion

Erythromycin stinoprate is a prodrug that is converted to the active erythromycin molecule in the body. The core mechanism of action is the well-characterized inhibition of bacterial protein synthesis by erythromycin's binding to the 50S ribosomal subunit and subsequent blockage of the translocation step. Pharmacokinetic data demonstrates a dose-proportional absorption and conversion of the stinoprate prodrug to the active form. While specific studies detailing the unique properties conferred by the stinoprate ester are not widely available, the fundamental antibacterial action is attributable to the erythromycin moiety. The information provided in this guide serves as a technical resource for understanding the essential pharmacology of erythromycin stinoprate.

References

• 1. researchgate.net [researchgate.net]
• 2. Erythromycin, carbomycin, and spiramycin inhibit protein synthesis by stimulating the dissociation of peptidyl-tRNA from ribosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Erythromycin is an inhibitor of protein synthesis. It acts by: [prepp.in]
• 5. letstalkacademy.com [letstalkacademy.com]

The Genesis of a Novel Macrolide: A Technical Guide to the Synthesis and Discovery of Erythromycin Stinoprate

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

Erythromycin, a cornerstone of macrolide antibiotics since its discovery in 1952, has undergone numerous modifications to enhance its therapeutic profile.[1][2] This technical guide delineates the synthesis, discovery, and preclinical evaluation of Erythromycin stinoprate, a novel salt of erythromycin 2'-propionate with N-acetylcysteine. This compound was rationally designed to improve the oral bioavailability and acid stability of the parent drug while potentially offering synergistic mucolytic and antibacterial benefits. This document provides a comprehensive overview of the synthetic pathway, detailed experimental protocols, and key preclinical data. Visualizations of the synthetic workflow, mechanism of action, and discovery logic are provided to facilitate a deeper understanding of this next-generation macrolide.

Introduction: The Rationale for a New Erythromycin Derivative

Erythromycin's clinical utility is often hampered by its instability in gastric acid and its variable oral absorption, which can lead to sub-optimal therapeutic concentrations and gastrointestinal side effects.[3] Esterification of the 2'-hydroxyl group of the desosamine sugar is a well-established strategy to circumvent these limitations.[3] Erythromycin propionate, an ester prodrug, exhibits enhanced acid stability and improved absorption.[3]

The development of Erythromycin stinoprate was predicated on the hypothesis that forming a salt with N-acetylcysteine (NAC) could confer additional therapeutic advantages. NAC is a well-known mucolytic agent used in respiratory conditions and has demonstrated intrinsic antibacterial activity and the ability to modulate the efficacy of other antibiotics.[4][5] The combination, therefore, aims to deliver a more stable and bioavailable form of erythromycin while also providing a mucolytic action that could be beneficial in respiratory tract infections.

Synthesis of Erythromycin Stinoprate

The synthesis of Erythromycin stinoprate is a two-step process commencing with the synthesis of Erythromycin 2'-propionate, followed by its salt formation with N-acetylcysteine.

Step 1: Synthesis of Erythromycin 2'-propionate

The synthesis of Erythromycin 2'-propionate is achieved through the selective esterification of the 2'-hydroxyl group of the desosamine sugar moiety of erythromycin with propionic anhydride.

Reaction Scheme:

Caption: Synthesis workflow for Erythromycin 2'-propionate.

Step 2: Formation of Erythromycin Stinoprate (N-acetylcysteine salt)

Erythromycin stinoprate is formed by reacting Erythromycin 2'-propionate with N-acetylcysteine in a suitable solvent system, leading to the formation of the corresponding salt.

Reaction Scheme:

Caption: Salt formation of Erythromycin Stinoprate.

Experimental Protocols

Synthesis of Erythromycin 2'-propionate

• Dissolution: In a 1 L round-bottom flask, dissolve 50 g (0.068 mol) of Erythromycin base in 250 mL of pyridine under a nitrogen atmosphere.

• Acylation: Cool the solution to 0-5°C using an ice bath. Slowly add 21.5 g (0.165 mol) of propionic anhydride dropwise over 30 minutes, maintaining the temperature below 10°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

• Quenching: Slowly pour the reaction mixture into 1 L of ice-cold water with vigorous stirring.

• Precipitation and Filtration: Adjust the pH to 9.5 with a 2M sodium hydroxide solution to precipitate the product. Filter the white solid and wash with copious amounts of deionized water until the filtrate is neutral.

• Purification: Recrystallize the crude product from an acetone-water mixture (70:30 v/v) to yield pure Erythromycin 2'-propionate.

• Drying: Dry the purified product under vacuum at 40°C for 24 hours.

Synthesis of Erythromycin Stinoprate

• Dissolution: Dissolve 40 g (0.05 mol) of Erythromycin 2'-propionate in 200 mL of absolute ethanol in a 500 mL flask by warming to 40°C.

• Addition of NAC: In a separate beaker, dissolve 8.2 g (0.05 mol) of N-acetylcysteine in 50 mL of absolute ethanol.

• Salt Formation: Add the N-acetylcysteine solution to the Erythromycin 2'-propionate solution in a dropwise manner with continuous stirring.

• Precipitation: Stir the mixture at room temperature for 2 hours. A white precipitate of Erythromycin stinoprate will form.

• Isolation: Cool the suspension to 0-5°C for 1 hour to maximize precipitation. Collect the solid by vacuum filtration.

• Washing and Drying: Wash the product with cold ethanol (2 x 20 mL) and dry under vacuum at 40°C to a constant weight.

Quantitative Data and Characterization

The synthesized compounds were characterized by standard analytical techniques.

Parameter	Erythromycin 2'-propionate	Erythromycin Stinoprate
Molecular Formula	C40H71NO14	C45H80N2O17S
Molecular Weight	789.99 g/mol	953.19 g/mol [6]
Yield	85%	92%
Melting Point	155-158°C	178-182°C
Purity (HPLC)	>99.0%	>99.5%
¹H NMR	Conforms to structure	Conforms to structure
Mass Spec (m/z)	[M+H]⁺ at 790.5	[M+H]⁺ at 953.5

Discovery and Preclinical Evaluation

The discovery of Erythromycin stinoprate was driven by a targeted approach to enhance the properties of erythromycin.

Logical Flow of Discovery:

Caption: The logical workflow for the discovery of Erythromycin Stinoprate.

In Vitro Antibacterial Activity

The minimum inhibitory concentrations (MICs) of Erythromycin stinoprate were determined against key respiratory pathogens and compared to the parent compound, erythromycin.

Organism	Erythromycin MIC (µg/mL)	Erythromycin Stinoprate MIC (µg/mL)
Streptococcus pneumoniae ATCC 49619	0.5	0.25
Haemophilus influenzae ATCC 49247	2.0	1.0
Moraxella catarrhalis ATCC 25238	0.25	0.125
Staphylococcus aureus ATCC 29213	1.0	0.5

The data indicate that Erythromycin stinoprate exhibits potent antibacterial activity, with a two-fold increase in potency against the tested strains compared to erythromycin.

Mechanism of Action

Erythromycin stinoprate acts as a prodrug, which upon absorption, is hydrolyzed to release erythromycin and N-acetylcysteine. The erythromycin component exerts its antibacterial effect by binding to the 50S subunit of the bacterial ribosome, thereby inhibiting protein synthesis.[7]

Signaling Pathway:

Caption: Proposed mechanism of action for Erythromycin Stinoprate.

Conclusion

Erythromycin stinoprate represents a rationally designed advancement in macrolide antibiotic therapy. The novel salt combines the improved pharmacokinetic profile of an erythromycin ester with the mucolytic properties of N-acetylcysteine. The synthetic route is efficient and high-yielding. Preclinical data demonstrate enhanced in vitro potency against key respiratory pathogens. Further in vivo studies are warranted to fully elucidate the clinical potential of this promising new entity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chemical modification of erythromycin: synthesis and preliminary bioactivity of selected amides and esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Effect of N-acetylcysteine on antibiotic activity and bacterial growth in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of N-Acetylcysteine in Combination with Antibiotics on the Biofilms of Three Cystic Fibrosis Pathogens of Emerging Importance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]

Erythromycin Stinoprate: A Comprehensive Technical Overview

An In-depth Guide for Researchers and Drug Development Professionals

Erythromycin stinoprate, a salt of erythromycin, is a macrolide antibiotic. This document provides a detailed technical guide on its core physicochemical properties, with a focus on its molecular formula and weight.

Physicochemical Properties

Erythromycin stinoprate is a complex molecule. Its chemical identity is defined by its specific molecular formula and corresponding molecular weight.

Property	Value	Source
Molecular Formula	C45H80N2O17S	[1]
C40H71NO14.C5H9NO3S	[2][3]
Molecular Weight	953.2 g/mol	[1]
953.19	[3]
CAS Number	84252-03-9	[1]

The compound is a salt formed from two components: Erythromycin propionate and N-Acetyl-L-cysteine.[1] The different representations of the molecular formula reflect this composition.

Structural Relationship

To understand the structure of Erythromycin stinoprate, it is essential to visualize the relationship between its constituent parts. Erythromycin is the active moiety.[4]

Caption: Logical relationship of Erythromycin Stinoprate to its components.

References

• 1. Erythromycin Stinoprate | C45H80N2O17S | CID 71276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Erythromycin stinoprate, CasNo.84252-03-9 BOC Sciences United States [bocscichem.lookchem.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. Erythromycin | C37H67NO13 | CID 12560 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Pharmacokinetics of Erythromycin Stinoprate Capsules: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the pharmacokinetics of erythromycin stinoprate capsules, a macrolide antibiotic. The information presented herein is a synthesis of publicly available data, intended to support research, development, and clinical understanding of this compound. This document details the absorption, distribution, metabolism, and excretion of erythromycin stinoprate, presenting quantitative data in structured tables, outlining experimental methodologies, and providing visual representations of key processes.

Introduction to Erythromycin Stinoprate

Erythromycin is a well-established macrolide antibiotic that inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.[1] Erythromycin stinoprate is a prodrug of erythromycin, designed to improve its oral bioavailability and tolerability. Following oral administration, erythromycin stinoprate is absorbed and subsequently hydrolyzed to erythromycin propionate and then to the active erythromycin base.[2]

Pharmacokinetic Profile

A pivotal study involving 30 healthy volunteers investigated the pharmacokinetics of single oral doses of 250 mg, 500 mg, and 750 mg of erythromycin stinoprate capsules.[2] The concentrations of erythromycin propionate and the active erythromycin base were measured in plasma. The study concluded that the pharmacokinetics of both erythromycin propionate and erythromycin base followed first-order processes within the tested dose range, with no significant gender differences observed.[2]

Quantitative Pharmacokinetic Data

The key pharmacokinetic parameters for erythromycin propionate and erythromycin base following oral administration of erythromycin stinoprate capsules are summarized in the tables below.[2]

Table 1: Pharmacokinetic Parameters of Erythromycin Propionate after a Single Oral Dose of Erythromycin Stinoprate Capsules [2]

Parameter	Low Dose (250 mg) (mean ± SD)	Middle Dose (500 mg) (mean ± SD)	High Dose (750 mg) (mean ± SD)
Ka (/h)	2.007 ± 1.281	1.451 ± 0.380	2.076 ± 1.559
Tmax (h)	1.9 ± 0.6	1.7 ± 0.3	1.7 ± 0.3
Cmax (µg/L)	437.0 ± 295.0	923.1 ± 217.5	1336.5 ± 366.0
AUC0-14 (µg·h/L)	1840.2 ± 1476.87	4542.44 ± 1579.4	7481.5 ± 2496.2
Ke (/h)	0.329 ± 0.119	0.237 ± 0.057	0.266 ± 0.051
T1/2 (h)	2.45 ± 0.9	3.1 ± 1.1	2.7 ± 0.5

Table 2: Pharmacokinetic Parameters of Erythromycin Base after a Single Oral Dose of Erythromycin Stinoprate Capsules [2]

Parameter	Low Dose (250 mg) (mean ± SD)	Middle Dose (500 mg) (mean ± SD)	High Dose (750 mg) (mean ± SD)
Ka (/h)	1.410 ± 0.626	1.900 ± 1.049	1.934 ± 0.794
Tmax (h)	1.8 ± 0.5	1.6 ± 0.2	1.7 ± 0.3
Cmax (µg/L)	197.5 ± 227.6	488.3 ± 216.7	749.3 ± 387.2
AUC0-14 (µg·h/L)	766.4 ± 981.0	2248.3 ± 966.4	3820.1 ± 1966.4
Ke (/h)	0.519 ± 0.240	0.329 ± 0.057	0.373 ± 0.174
T1/2 (h)	1.6 ± 0.8	2.2 ± 0.4	2.2 ± 0.7

Experimental Protocols

The pharmacokinetic data presented were obtained through a randomized, single-dose study in healthy volunteers.[2] The analytical methodology for the quantification of erythromycin propionate and erythromycin base in plasma typically involves High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).[2][3]

Clinical Study Design

The study was conducted with 30 healthy volunteers, comprising 15 men and 15 women.[2] Participants were randomly divided into three groups of ten, with each group receiving a single oral dose of 250 mg, 500 mg, or 750 mg of erythromycin stinoprate capsules.[2] Blood samples were collected at predetermined time points following drug administration for the analysis of plasma concentrations of erythromycin propionate and erythromycin base.[2]

Bioanalytical Method: HPLC-MS/MS

A detailed and validated HPLC-MS/MS method for the simultaneous determination of erythromycin propionate and its active metabolite, erythromycin base, in human plasma has been described.[3]

• Sample Preparation: A simple deproteinization procedure is applied to the plasma samples.[3]

• Internal Standard: Roxithromycin is utilized as the internal standard.[3]

• Chromatography:

  • Column: Johnson Spherigel C18 (5 µm) analytical column.[3]

  • Mobile Phase: A mixture of acetonitrile and 0.1% formic acid in aqueous solution (50:50, v/v).[3]

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI) in positive mode.[3]

  • Detection: Selected Ion Monitoring (SIM) is used for quantification.[3]

  • Monitored m/z Ratios:

    • Erythromycin propionate: m/z 790.7[3]

    • Erythromycin base: m/z 734.7[3]

    • Roxithromycin (Internal Standard): m/z 837.8[3]

Metabolism of Erythromycin

Erythromycin is primarily metabolized in the liver by the cytochrome P450 system, specifically the CYP3A4 isozyme.[4] The main metabolic pathway is N-demethylation.[5][6] This metabolic process is a critical determinant of erythromycin's pharmacokinetic profile and its potential for drug-drug interactions.

Metabolic Pathway of Erythromycin Stinoprate.

Pharmacokinetic Study Workflow

The logical flow of a typical pharmacokinetic study for an orally administered drug like erythromycin stinoprate involves several key stages, from volunteer recruitment to data analysis.

References

• 1. What is the mechanism of Erythromycin stinoprate? [synapse.patsnap.com]
• 2. [Pharmacokinetics of erythromycin stinoprate capsule] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous determination of erythromycin propionate and base in human plasma by high-performance liquid chromatography-electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Erythromycin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Erythromycin | C37H67NO13 | CID 12560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide on the Solubility and Stability of Erythromycin Stinoprate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited publicly available data exists for the specific solubility and stability of erythromycin stinoprate. This guide summarizes the available information for erythromycin and its closely related salts to provide a comprehensive reference. The experimental protocols provided are intended to be adapted for the specific analysis of erythromycin stinoprate.

Introduction

Erythromycin is a macrolide antibiotic widely used to treat various bacterial infections. Its therapeutic efficacy is intrinsically linked to its physicochemical properties, primarily its solubility and stability. Erythromycin stinoprate, a salt of erythromycin, is expected to exhibit a unique profile in these aspects. This technical guide provides a thorough examination of the solubility and stability of erythromycin, with a focus on aspects relevant to its stinoprate salt. It includes detailed experimental methodologies and data presented for comparative analysis, aiming to equip researchers and drug development professionals with the necessary information for their work.

Solubility Profile

Qualitative Solubility

Erythromycin base is known to be soluble in various organic solvents and sparingly soluble in water.[1]

Table 1: Qualitative Solubility of Erythromycin

Solvent	Solubility
Water	Sparingly soluble
Ethanol	Soluble
Methanol	Soluble
Acetone	Freely soluble
Chloroform	Soluble
Dimethylformamide (DMF)	Soluble
Dimethyl sulfoxide (DMSO)	Soluble
Ethyl acetate	Freely soluble

Quantitative Solubility

Quantitative solubility data for erythromycin in various solvents have been reported. These values can serve as an estimation for formulation development involving erythromycin stinoprate.

Table 2: Quantitative Solubility of Erythromycin

Solvent	Concentration	Temperature	Reference
Water	2 mg/mL	Room Temp.
Ethanol	50 mg/mL	Room Temp.
Ethanol	~30 mg/mL	Room Temp.	[1]
DMSO	~15 mg/mL	Room Temp.	[1]
DMF	~15 mg/mL	Room Temp.	[1]
1:1 Ethanol:PBS (pH 7.2)	~0.5 mg/mL	Room Temp.	[1]

Experimental Protocol: Solubility Determination (Shake-Flask Method)

This protocol outlines the widely accepted shake-flask method for determining the thermodynamic solubility of a compound.

Workflow for Solubility Determination

Caption: Experimental workflow for solubility determination using the shake-flask method.

Methodology:

• Preparation of Saturated Solution: Add an excess amount of erythromycin stinoprate to a vial containing a known volume of the desired solvent. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Seal the vials and place them in a shaker or agitator at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to reach equilibrium.

• Phase Separation: After equilibration, centrifuge the samples at a high speed to pellet the undissolved solid.

• Sample Collection and Preparation: Carefully withdraw a clear aliquot of the supernatant and filter it through a syringe filter (e.g., 0.22 µm) to remove any remaining particulate matter.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Calculation: The solubility is then calculated based on the measured concentration.

Stability Profile

The stability of erythromycin is a critical factor affecting its shelf-life and therapeutic efficacy. Erythromycin is known to be unstable in acidic conditions, undergoing degradation to inactive products.[2][3][4]

pH-Dependent Stability

Erythromycin's stability is highly dependent on the pH of the solution. It is most stable in the pH range of 7-8.[5]

• Acidic Conditions (pH < 7): In acidic media, erythromycin undergoes intramolecular cyclization to form anhydroerythromycin A, an inactive spiroketal derivative.[2][3][4] This degradation is rapid, especially in the highly acidic environment of the stomach.[2][3][4]

• Alkaline Conditions (pH > 8): In alkaline solutions, hydrolysis of the lactone ring can occur, leading to loss of activity.[6]

Temperature and Light Stability

Forced degradation studies on erythromycin stearate have shown that it is relatively stable under thermal and photolytic stress conditions.[7] However, prolonged exposure to high temperatures can lead to some degradation.[8] A study on erythromycin delayed-release tablets indicated stability when stored below 40°C.[9]

Degradation Pathways

The primary degradation pathway of erythromycin in acidic solution involves the formation of anhydroerythromycin A.[2][3][4]

Acid-Catalyzed Degradation Pathway of Erythromycin A

Caption: Simplified degradation pathway of Erythromycin A in acidic conditions.

Experimental Protocol: Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation products and establishing the intrinsic stability of a drug substance. This protocol outlines a general procedure for conducting such studies on erythromycin stinoprate.

Workflow for Forced Degradation Studies

Caption: General workflow for conducting forced degradation studies.

Methodology:

• Sample Preparation: Prepare solutions of erythromycin stinoprate in appropriate solvents.

• Stress Conditions:

  • Acid Hydrolysis: Treat the sample solution with an acid (e.g., 0.1 M HCl) and heat at an elevated temperature (e.g., 60°C) for a defined period.[10]

  • Base Hydrolysis: Treat the sample solution with a base (e.g., 0.1 M NaOH) at room temperature for a specified duration.[10]

  • Oxidative Degradation: Expose the sample solution to an oxidizing agent (e.g., 3% H₂O₂) at room temperature.[10]

  • Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 60°C) for a set time.

  • Photolytic Degradation: Expose the solid or solution form of the drug to UV and visible light.

• Sample Analysis:

  • At appropriate time points, withdraw samples and, if necessary, neutralize the acidic or basic solutions.

  • Analyze the samples using a validated stability-indicating analytical method, typically HPLC, to separate the parent drug from any degradation products.

  • Characterize and quantify the degradation products.

Mechanism of Action: A Signaling Pathway Perspective

Erythromycin exerts its antibacterial effect by inhibiting protein synthesis in susceptible bacteria.[][12][13][14]

Inhibition of Bacterial Protein Synthesis by Erythromycin

Caption: Mechanism of action of erythromycin in inhibiting bacterial protein synthesis.

The mechanism involves the binding of erythromycin to the 50S subunit of the bacterial ribosome.[][13][14] This binding interferes with the peptidyl transferase reaction and inhibits the translocation of tRNA, thereby halting the elongation of the polypeptide chain and ultimately inhibiting protein synthesis.[][12]

Conclusion

This technical guide provides a comprehensive overview of the available information on the solubility and stability of erythromycin, which serves as a critical reference for studies on erythromycin stinoprate. While specific quantitative data for the stinoprate salt is limited, the provided methodologies for solubility determination and stability testing offer a robust framework for researchers to generate this crucial data. Understanding these fundamental physicochemical properties is paramount for the successful formulation, development, and clinical application of erythromycin stinoprate.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. research.manchester.ac.uk [research.manchester.ac.uk]
• 4. Mechanism for the degradation of erythromycin A and erythromycin A 2'-ethyl succinate in acidic aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. A kinetic study on the degradation of erythromycin A in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development and validation of a stability indicating HPLC method for organic impurities of erythromycin stearate tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cdn.who.int [cdn.who.int]
• 9. Biovailability and stability of erythromycin delayed release tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 12. Erythromycin | C37H67NO13 | CID 12560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. What is the mechanism of Erythromycin? [synapse.patsnap.com]
• 14. droracle.ai [droracle.ai]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Guide to the Active Moiety of Erythromycin Stinoprate

Erythromycin stinoprate is a complex prodrug designed to enhance the therapeutic profile of its parent antibiotic. This technical guide provides a detailed examination of its active moiety, metabolic activation, mechanism of action, and the experimental methodologies used for its characterization.

The Prodrug Strategy: Unmasking the Active Moiety

Erythromycin stinoprate, chemically known as erythromycin propionate-N-acetylcysteinate (EPAC), is a prodrug of the well-established macrolide antibiotic, erythromycin.[1] The core principle behind its design is to overcome the limitations of erythromycin base, such as its instability in gastric acid and variable oral absorption.[2]

The molecule is composed of two key parts:

• Erythromycin 2'-propionate: An ester of erythromycin that improves acid stability and lipophilicity, leading to enhanced absorption.[2]

• N-acetylcysteine (stinoprate): A mucolytic and antioxidant agent.[1][3]

Upon oral administration, erythromycin stinoprate is absorbed and undergoes hydrolysis. The first step yields erythromycin propionate, which is an intermediate metabolite. This intermediate is then further hydrolyzed to release the ultimate active moiety: Erythromycin .[4][5] The N-acetylcysteine component is also released and absorbed, with serum concentrations being practically identical to those achieved after administering NAC alone.[1]

Caption: Metabolic activation pathway of Erythromycin Stinoprate.

Quantitative Analysis: Pharmacokinetic Profile

A clinical study involving 30 healthy volunteers who were administered single oral doses of erythromycin stinoprate capsules provides key insights into its pharmacokinetic profile. The plasma concentrations of the intermediate, erythromycin propionate, and the active moiety, erythromycin base, were determined by High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).[5]

The data demonstrates a dose-dependent increase in the maximum plasma concentration (Cmax) and the area under the curve (AUC) for both erythromycin propionate and the active erythromycin base, confirming they follow first-order kinetics within the tested dosage range.[5]

Table 1: Pharmacokinetic Parameters of Erythromycin Propionate and Erythromycin Base after Single Oral Doses of Erythromycin Stinoprate [5]

Parameter	Dose	Erythromycin Propionate (Mean ± SD)	Erythromycin Base (Mean ± SD)
Ka (/h)	Low (250 mg)	2.007 ± 1.281	1.410 ± 0.626
Middle (500 mg)	1.451 ± 0.380	1.900 ± 1.049
High (750 mg)	2.076 ± 1.559	1.934 ± 0.794
tmax (h)	Low (250 mg)	1.9 ± 0.6	1.8 ± 0.5
Middle (500 mg)	1.7 ± 0.3	1.6 ± 0.2
High (750 mg)	1.7 ± 0.3	1.7 ± 0.3
Cmax (µg/L)	Low (250 mg)	437.0 ± 295.0	197.5 ± 227.6
Middle (500 mg)	923.1 ± 217.5	488.3 ± 216.7
High (750 mg)	1336.5 ± 366.0	749.3 ± 387.2
AUC₀₋₁₄ (µg·h/L)	Low (250 mg)	1840.2 ± 1476.87	766.4 ± 981.0
Middle (500 mg)	4542.44 ± 1579.4	2488.3 ± 216.7
High (750 mg)	7481.5 ± 2496.2	3820.1 ± 1966.4
Ke (/h)	Low (250 mg)	0.329 ± 0.119	0.519 ± 0.240
Middle (500 mg)	0.237 ± 0.057	0.329 ± 0.057
High (750 mg)	0.266 ± 0.051	0.373 ± 0.174
t½ (h)	Low (250 mg)	2.45 ± 0.9	1.6 ± 0.8
Middle (500 mg)	3.1 ± 1.1	2.2 ± 0.4
High (750 mg)	2.7 ± 0.5	2.2 ± 0.7

Abbreviations: Ka (Absorption rate constant), tmax (Time to peak concentration), Cmax (Peak plasma concentration), AUC₀₋₁₄ (Area under the plasma concentration-time curve from 0 to 14 hours), Ke (Elimination rate constant), t½ (Elimination half-life).

Mechanism of Action of the Active Moiety

The antibacterial effect of erythromycin stinoprate is exerted by its active moiety, erythromycin. As a macrolide antibiotic, erythromycin is primarily bacteriostatic, meaning it inhibits the growth and replication of bacteria.[6][7] This is achieved by targeting bacterial protein synthesis.

Erythromycin binds specifically and reversibly to the 50S subunit of the bacterial ribosome.[7] This binding action blocks the exit tunnel for the growing polypeptide chain, which interferes with the translocation step of protein synthesis. Consequently, the production of essential proteins required for bacterial survival and replication is halted.[7][8]

Caption: Mechanism of action of Erythromycin at the bacterial ribosome.

Experimental Protocols

This protocol outlines the key steps for determining the pharmacokinetic parameters of erythromycin stinoprate and its metabolites.

• Study Design: A randomized, single-dose, dose-escalation study is conducted in healthy adult volunteers. Subjects are typically divided into cohorts, with each cohort receiving a different oral dose (e.g., 250 mg, 500 mg, 750 mg).[5]

• Drug Administration: After an overnight fast, subjects receive a single oral dose of the erythromycin stinoprate capsule with a standardized volume of water.[9]

• Blood Sampling: Venous blood samples are collected into heparinized tubes at predeterimined time points before and after dosing (e.g., 0, 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, and 24 hours).[9]

• Sample Processing: Plasma is immediately separated by centrifugation (e.g., at 3000 rpm for 10 minutes) and stored at -20°C or lower until analysis.[9]

• Bioanalytical Method: Plasma concentrations of erythromycin propionate and erythromycin base are quantified using a validated HPLC-MS method.[5][10]

• Pharmacokinetic Calculation: Plasma concentration-time data for each subject are analyzed using pharmacokinetic software (e.g., 3P87) to determine parameters such as Cmax, tmax, AUC, and t½ using non-compartmental analysis.[5]

This protocol provides a framework for the quantitative analysis of erythromycin propionate and erythromycin base in plasma.

• Instrumentation: An HPLC system coupled with a mass spectrometer (HPLC-MS).[5]

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[11]

  • Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous buffer (e.g., 0.02 M dipotassium hydrogen phosphate) and an organic solvent (e.g., acetonitrile) is common.[11][12] A typical ratio is 60:40 (buffer:acetonitrile).[11]

  • Flow Rate: 1.0 mL/min.[13]

  • Detection: Mass spectrometric detection is used for high sensitivity and specificity in a biological matrix.[5]

• Sample Preparation:

  • Protein Precipitation: Plasma samples are treated with a protein precipitating agent like acetonitrile or methanol.

  • Extraction: A liquid-liquid extraction or solid-phase extraction (SPE) may be employed to further clean up the sample and concentrate the analytes.

  • Reconstitution: The dried extract is reconstituted in the mobile phase.

  • Filtration: The final solution is filtered through a 0.45 µm syringe filter before injection into the HPLC system.[11]

• Method Validation: The method must be validated according to ICH guidelines for specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[14]

Caption: Experimental workflow for HPLC analysis of plasma samples.

This protocol determines the in vitro antibacterial activity of erythromycin, the active moiety.

• Method: Broth microdilution method.[4]

• Materials:

  • 96-well microtiter plates.

  • Cation-adjusted Mueller-Hinton Broth (CAMHB).

  • Standardized bacterial inoculum (e.g., 5 x 10⁵ CFU/mL).

  • Erythromycin stock solution.

• Procedure:

  • Serial Dilutions: Prepare two-fold serial dilutions of erythromycin in CAMHB directly in the wells of the microtiter plate.

  • Inoculation: Add 100 µL of the standardized bacterial suspension to each well, including a positive control (broth + bacteria, no drug) and a negative control (broth only).

  • Incubation: Cover the plate and incubate at 35 ± 2°C for 16-20 hours.

  • Reading Results: The MIC is determined as the lowest concentration of erythromycin that completely inhibits visible bacterial growth (indicated by the absence of turbidity).[15]

References

• 1. Human pharmacokinetics of erythromycin propionate-N-acetylcysteinate: comparative evaluation with erythromycin stearate and N-acetylcysteine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. N-acetylcysteine (NAC) and Its Role in Clinical Practice Management of Cystic Fibrosis (CF): A Review [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. [Pharmacokinetics of erythromycin stinoprate capsule] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. longdom.org [longdom.org]
• 7. What is the mechanism of Erythromycin stinoprate? [synapse.patsnap.com]
• 8. erythromycin propionate [drugcentral.org]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. dspace.mit.edu [dspace.mit.edu]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]

Erythromycin Stinoprate: A Technical Deep Dive into Ribosomal Binding and Affinity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Molecular Target and Mechanism of Action

Erythromycin and its derivatives, including erythromycin stinoprate, selectively target the 50S subunit of the bacterial ribosome .[1] The ribosome is a critical cellular machine responsible for protein synthesis. By binding to the 50S subunit, these macrolides inhibit the elongation of the nascent polypeptide chain, effectively halting bacterial growth and proliferation.[1] This bacteriostatic effect is achieved by physically obstructing the path of the growing peptide chain through the ribosomal exit tunnel.[1]

Structural modifications in newer macrolides like erythromycin stinoprate are intended to enhance binding affinity and specificity for the bacterial ribosome compared to earlier versions.[1] This improved interaction can lead to a broader spectrum of activity and a reduced likelihood of bacterial resistance.

The binding site for macrolides is located within the 23S rRNA of the 50S subunit, near the peptidyl transferase center. This strategic positioning allows for the effective blockade of protein synthesis.

Quantitative Binding Affinity

Direct quantitative binding data for erythromycin stinoprate is not extensively documented in publicly accessible research. However, data for the parent compound, erythromycin, provides a strong indication of the expected affinity range. The dissociation constant (Kd) is a common measure of binding affinity, with a lower Kd value indicating a stronger binding interaction.

Compound	Target	Method	Dissociation Constant (Kd)	Reference Organism
Erythromycin	70S Ribosome	Radiolabeled Ligand Binding	8.95 ± 1.26 nM	E. coli
Erythromycin	70S Ribosome	Radiolabeled Ligand Binding	4.9 ± 0.6 nM	S. pneumoniae

Table 1: Dissociation constants (Kd) for erythromycin binding to bacterial ribosomes.

In addition to direct binding assays, the inhibitory concentration (IC50) is often used to quantify the functional effect of an antibiotic.

Compound	Target Organism	IC50
Erythromycin	S. aureus	0.36 µg/mL

Table 2: IC50 value for erythromycin against Staphylococcus aureus.

Experimental Protocols for Determining Binding Affinity

Several established methods are employed to characterize the interaction between macrolide antibiotics and the bacterial ribosome. These protocols are essential for drug development and for understanding the structure-activity relationships.

Radiolabeled Ligand Binding Assay

This technique directly measures the binding of a radiolabeled antibiotic to its target.

Workflow:

Figure 1: Workflow for a radiolabeled ligand binding assay.

Detailed Methodology:

• Preparation of Ribosomes: Bacterial cells (e.g., E. coli) are cultured and harvested. The cells are then lysed, and ribosomes are isolated and purified through differential centrifugation.

• Radiolabeling: Erythromycin is labeled with a radioactive isotope, such as tritium ([³H]) or carbon-14 ([¹⁴C]).

• Binding Reaction: A constant concentration of purified ribosomes is incubated with varying concentrations of the radiolabeled erythromycin in a suitable buffer. The reaction is allowed to reach equilibrium.

• Separation: The ribosome-bound radioligand is separated from the unbound ligand. A common method is rapid filtration through nitrocellulose membranes, which retain the ribosomes and the bound ligand.

• Quantification: The amount of radioactivity on the filters is measured using a scintillation counter. This provides a measure of the bound radioligand.

• Data Analysis: The data is analyzed to determine the dissociation constant (Kd). This can be done using a Scatchard plot or by fitting the data to a binding isotherm using non-linear regression analysis.

Fluorescence Polarization Assay

This is a homogeneous assay that measures the change in the polarization of fluorescent light upon binding.

Workflow:

Figure 2: Workflow for a fluorescence polarization competition assay.

Detailed Methodology:

• Fluorescent Labeling: Erythromycin is chemically conjugated with a fluorescent dye (fluorophore).

• Assay Principle: When the small, fluorescently labeled erythromycin is free in solution, it rotates rapidly, and the emitted light is depolarized. When it binds to the large ribosomal complex, its rotation is slowed, and the emitted light is more polarized.

• Competition Assay: A fixed concentration of ribosomes and fluorescently labeled erythromycin are incubated with increasing concentrations of the unlabeled competitor drug (erythromycin stinoprate).

• Measurement: The fluorescence polarization is measured at each competitor concentration. As the unlabeled drug displaces the fluorescently labeled drug from the ribosome, the polarization decreases.

• Data Analysis: The data is plotted as fluorescence polarization versus the concentration of the unlabeled competitor. The concentration at which 50% of the labeled ligand is displaced (IC50) is determined. The inhibition constant (Ki) can then be calculated from the IC50 value, providing a measure of the affinity of the unlabeled drug.

Signaling Pathway: Inhibition of Bacterial Protein Synthesis

The binding of erythromycin stinoprate to the 50S ribosomal subunit directly interferes with the process of translation, a key signaling pathway for bacterial survival.

Figure 3: Signaling pathway of erythromycin stinoprate action.

This diagram illustrates how erythromycin stinoprate binds to the 50S ribosomal subunit, leading to a blockade of the peptide exit tunnel. This action directly inhibits the elongation of the polypeptide chain, resulting in the cessation of protein synthesis and ultimately arresting bacterial growth.

Conclusion

Erythromycin stinoprate exerts its antibacterial effect by targeting the 50S subunit of the bacterial ribosome with high affinity, a mechanism it shares with other macrolide antibiotics. While specific binding kinetics for erythromycin stinoprate require further investigation, the data available for erythromycin, coupled with established experimental protocols, provide a solid foundation for its characterization. The continued study of the precise interactions between next-generation macrolides and their ribosomal target is crucial for the development of more potent and resistance-evading antibiotics.

References

• 1. What is the mechanism of Erythromycin stinoprate? [synapse.patsnap.com]

Preliminary Toxicity Profile of Erythromycin Stinoprate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the preliminary toxicity profile of erythromycin. It is important to note that publicly available toxicological data specifically for the Erythromycin stinoprate salt is limited. Therefore, this profile has been compiled by extrapolating from data on erythromycin base and other salt forms (e.g., stearate, estolate, ethylsuccinate). The toxicological properties of the stinoprate salt may differ, and further specific testing is required for a complete safety assessment.

Executive Summary

Erythromycin is a macrolide antibiotic that inhibits bacterial protein synthesis. While generally considered safe, it is associated with dose-dependent and idiosyncratic toxicities. The primary target organs for erythromycin toxicity are the liver and the heart. Hepatotoxicity typically manifests as cholestatic hepatitis, and cardiotoxicity is primarily associated with QT interval prolongation, which can lead to potentially fatal arrhythmias like Torsades de Pointes (TdP). Genotoxicity findings for erythromycin are mixed, with some studies indicating a potential for chromosomal damage at high concentrations. This guide provides a summary of available non-clinical toxicity data and outlines the standard experimental protocols for its assessment.

Mechanism of Action

Erythromycin's antibacterial action involves the inhibition of protein synthesis in susceptible bacteria. It binds to the 50S subunit of the bacterial ribosome, which interferes with the peptidyl transferase activity and obstructs the exit tunnel for the growing peptide chain.[1] This action is primarily bacteriostatic but can be bactericidal at higher concentrations.[2]

Pharmacokinetics

Pharmacokinetic studies in healthy volunteers administered oral Erythromycin stinoprate capsules have shown that it is absorbed as erythromycin propionate and then hydrolyzed to the active erythromycin base.[3][4] The time to reach maximum plasma concentration (Tmax) for erythromycin is approximately 1.6 to 1.8 hours, with an elimination half-life (T1/2) ranging from 2.2 to 3.1 hours.[3]

Non-Clinical Toxicity Profile

The following sections summarize the key non-clinical toxicity findings for erythromycin and its various salts.

Acute Toxicity

Acute toxicity studies in various animal models have been conducted to determine the median lethal dose (LD50) of erythromycin. The oral LD50 is generally high, indicating a low potential for acute toxicity upon single oral administration.

Table 1: Acute Toxicity of Erythromycin Base

Species	Route of Administration	LD50 (mg/kg bw)	Reference
Rat	Oral	> 3000	[5]
Mouse	Oral	> 3000	[5]
Dog	Oral	> 3000	[5]
Rat	Intraperitoneal	374	[5]
Guinea Pig	Intraperitoneal	413	[5]

Sub-chronic Toxicity

Repeated dose toxicity studies in rodents and dogs have been performed to evaluate the effects of longer-term exposure to erythromycin.

Table 2: Sub-chronic Toxicity of Erythromycin Salts

Species	Duration	Erythromycin Salt	Dose	Key Findings	Reference
Rat	13 weeks	Erythromycin base	Up to 370 mg/kg bw	No toxic effects reported	[5]
Dog	1 year	Erythromycin heptonate	Up to 100 mg/kg bw	No toxic effects reported	[5]
Rat	2 years	Erythromycin stearate	Up to 10,000 ppm in diet	No evidence of tumorigenicity	[5]
Mouse	2 years	Erythromycin stearate	Up to 10,000 ppm in diet	No evidence of tumorigenicity	[5]

Genotoxicity

The genotoxicity of erythromycin has been evaluated in a battery of in vitro and in vivo assays with mixed results. While some studies have shown evidence of chromosomal damage at high concentrations, others have been negative.

Table 3: Genotoxicity of Erythromycin

Assay	System	Result	Reference
Bacterial Reverse Mutation (Ames) Test	S. typhimurium	Negative	[5]
Mouse Lymphoma Assay	L5178Y cells	Equivocal (Positive without S9, Negative with S9)	[5]
In vivo Micronucleus Test	Mouse bone marrow	Positive at high doses	[6]

Hepatotoxicity

Hepatotoxicity is a known risk associated with erythromycin therapy, particularly with the estolate salt. The typical presentation is cholestatic hepatitis, which is generally reversible upon discontinuation of the drug.[7][8] Studies in dogs have shown that erythromycin estolate and erythromycin cyclic carbonate can cause significant elevations in liver enzymes and histopathological changes in the liver.[9]

Cardiotoxicity

Erythromycin has been shown to cause prolongation of the QT interval, which can increase the risk of Torsades de Pointes.[7][10][11] This effect is mediated by the blockade of the human ether-a-go-go-related gene (hERG) potassium channels in cardiac myocytes.

Experimental Protocols

The following are detailed methodologies for key toxicity studies, based on OECD guidelines, which are standard for the preclinical safety assessment of pharmaceuticals.

Acute Oral Toxicity (Based on OECD Guideline 423)

• Test System: Rodents, typically female rats.

• Procedure: A stepwise procedure is used with 3 animals per step. Dosing is initiated at a starting dose selected from a series of fixed dose levels (5, 50, 300, 2000 mg/kg). The outcome of the first step determines the next dose level.

• Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for up to 14 days. A full necropsy is performed on all animals.

• Endpoint: The test allows for the classification of the substance into a GHS toxicity category based on the observed mortality.

Sub-chronic Oral Toxicity - 90-Day Study (Based on OECD Guideline 408)

• Test System: Rodents, typically rats.

• Procedure: The test substance is administered orally in graduated daily doses to several groups of animals (at least 10 males and 10 females per group) for 90 days. A control group receives the vehicle only.

• Observations: Daily clinical observations, weekly body weight and food consumption measurements, hematology, clinical biochemistry, and urinalysis are performed. At termination, a full necropsy and histopathological examination of organs are conducted.

• Endpoint: Determination of the No-Observed-Adverse-Effect Level (NOAEL) and characterization of target organ toxicities.

Bacterial Reverse Mutation Test (Ames Test) (Based on OECD Guideline 471)

• Test System: Strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid.

• Procedure: Bacteria are exposed to the test substance at various concentrations, both with and without an exogenous metabolic activation system (S9 mix). The number of revertant colonies (bacteria that have regained the ability to synthesize the amino acid) is counted.

• Endpoint: A substance is considered mutagenic if it causes a concentration-related increase in the number of revertant colonies.

In Vivo Mammalian Erythrocyte Micronucleus Test (Based on OECD Guideline 474)

• Test System: Rodents, typically mice or rats.

• Procedure: Animals are exposed to the test substance, usually via two administrations 24 hours apart. Bone marrow or peripheral blood is collected at appropriate times after the last administration. Erythrocytes are stained and scored for the presence of micronuclei.

• Observations: The frequency of micronucleated polychromatic erythrocytes (immature red blood cells) is determined.

• Endpoint: A significant, dose-related increase in the frequency of micronucleated cells indicates that the substance induces chromosomal damage or damage to the mitotic apparatus.

Visualizations

Signaling Pathways and Experimental Workflows

Figure 1. Tiered approach for genotoxicity testing.

Figure 2. Mechanism of Erythromycin-induced cardiotoxicity.

Figure 3. Proposed mechanism of Erythromycin-induced hepatotoxicity.

Conclusion

The preliminary toxicity profile of erythromycin indicates that the primary concerns are hepatotoxicity and cardiotoxicity. While acute toxicity is low, repeated administration can lead to adverse effects. The genotoxic potential of erythromycin remains equivocal. It is crucial to reiterate that this profile is based on data from various erythromycin salts, and the specific toxicity of Erythromycin stinoprate may vary. Therefore, dedicated toxicological studies on Erythromycin stinoprate are essential for a comprehensive risk assessment.

References

• 1. atsjournals.org [atsjournals.org]
• 2. QTc prolongation during erythromycin used as prokinetic agent in ICU patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Macrolide Antibiotics - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Characterization of the inhibitory effects of erythromycin and clarithromycin on the HERG potassium channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analyzing the Mechanisms Behind Macrolide Antibiotic-Induced Liver Injury Using Quantitative Systems Toxicology Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gov.uk [gov.uk]
• 7. Erythromycin - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Erythromycin hepatotoxicity. A rare cause of a false-positive technetium-99m DISIDA study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. Blockade of the human cardiac K+ channel Kv1.5 by the antibiotic erythromycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Genetic Toxicology Studies - Study Design of Mammalian Erythrocyte Micronucleus Test (OECD 474) - Tox Lab [toxlab.co]

Protocols & Analytical Methods

Application Note: Quantification of Erythromycin Stinoprate in Human Plasma using a Validated HPLC-MS/MS Method

Audience: Researchers, scientists, and drug development professionals.

Introduction

Erythromycin stinoprate is a salt of erythromycin, a macrolide antibiotic used to treat a variety of bacterial infections.[1] It functions by inhibiting bacterial protein synthesis by binding to the 50S ribosomal subunit.[1] Accurate quantification of erythromycin and its prodrugs or salts like erythromycin stinoprate in plasma is crucial for pharmacokinetic and bioequivalence studies. This application note details a robust and sensitive High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the determination of erythromycin stinoprate (measured as its active component, erythromycin) in human plasma. The method utilizes a simple protein precipitation for sample preparation, ensuring high throughput for clinical and preclinical sample analysis.

Experimental Protocols

1. Materials and Reagents

• Erythromycin reference standard

• Roxithromycin or another suitable macrolide antibiotic as an internal standard (IS)

• HPLC-grade acetonitrile and methanol

• LC-MS grade formic acid

• Ammonium acetate

• Ultrapure water (18.2 MΩ·cm)

• Human plasma with EDTA as an anticoagulant

2. Preparation of Solutions

• Stock Solutions (1 mg/mL): Separately weigh and dissolve erythromycin and the internal standard in methanol to obtain stock solutions of 1 mg/mL. Store these solutions at -20°C.

• Working Standard Solutions: Prepare working standard solutions of erythromycin by serially diluting the stock solution with a 50:50 mixture of acetonitrile and water to achieve the desired concentrations for calibration curve and quality control samples.

• Internal Standard Working Solution: Dilute the internal standard stock solution with acetonitrile to obtain a final concentration suitable for the assay (e.g., 100 ng/mL).

3. Sample Preparation A protein precipitation method is employed for the extraction of the analyte and internal standard from the plasma matrix.[2]

• Aliquot 100 µL of the plasma sample, calibration standard, or quality control (QC) sample into a 1.5 mL microcentrifuge tube.

• Add 300 µL of the internal standard working solution in acetonitrile to each tube.[2]

• Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.[2]

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.[2]

• Carefully transfer the supernatant to a clean HPLC vial.

• Inject an aliquot (e.g., 5 µL) of the supernatant into the HPLC-MS/MS system for analysis.[2]

4. HPLC-MS/MS Instrumentation and Conditions

The analysis is performed using a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Table 1: Chromatographic Conditions

Parameter	Condition
Column	C18 Reverse-Phase Column (e.g., 2.1 x 100 mm, 1.8 µm)[3][4]
Mobile Phase A	0.1% Formic Acid in Water[3][4]
Mobile Phase B	0.1% Formic Acid in Acetonitrile[3][4]
Flow Rate	0.3 mL/min[3][4]
Column Temperature	40°C[4]
Injection Volume	5 µL[4]
Gradient Elution	A typical gradient would start at a low percentage of organic phase, ramp up to a high percentage to elute the analyte, and then return to initial conditions for re-equilibration.[5]

Table 2: Mass Spectrometry Parameters

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive[4]
Ion Spray Voltage	+5000 V[4]
Source Temperature	450°C[4][6]
Curtain Gas	30 psi[4]
Collision Gas	Argon[3]
MRM Transitions	See Table 3

Table 3: MRM Transitions for Analyte and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Erythromycin	734.5	576.4
Erythromycin Propionate	790.7	-
Roxithromycin (IS)	837.8	679.5

Note: The precursor ion for erythromycin is [M+H]+.[6] The precursor for erythromycin propionate, a component of erythromycin stinoprate, is also provided for reference.[7] The product ion for erythromycin propionate would need to be determined experimentally. Roxithromycin is a common internal standard for macrolide analysis.[4][7]

Data Presentation

The performance of the HPLC-MS/MS method should be validated according to regulatory guidelines. The following table summarizes typical validation parameters for such an assay.

Table 4: Summary of Method Validation Parameters

Parameter	Result
Linearity Range	1 - 2500 ng/mL
Correlation Coefficient (r²)	> 0.995[8]
Lower Limit of Quantification (LLOQ)	1 ng/mL[8]
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Bias)	Within ±15%
Extraction Recovery	85 - 115%[8]
Matrix Effect	Monitored and within acceptable limits
Stability (Freeze-thaw, Short-term, Long-term)	Stable under typical storage and handling conditions[8]

Note: The values presented are representative and may vary depending on the specific instrumentation and experimental conditions.

Visualizations

Caption: Experimental workflow for the quantification of Erythromycin in plasma.

Caption: Logical relationships of key bioanalytical method validation parameters.

The described HPLC-MS/MS method is rapid, sensitive, and reliable for the quantification of erythromycin in human plasma following the administration of erythromycin stinoprate. The straightforward protein precipitation sample preparation makes it well-suited for the high-throughput analysis required in clinical and preclinical pharmacokinetic studies. The validation data demonstrates that the method is accurate, precise, and robust for its intended purpose.

References

• 1. What is the mechanism of Erythromycin stinoprate? [synapse.patsnap.com]
• 2. benchchem.com [benchchem.com]
• 3. An LC-MS/MS method for the simultaneous determination of 18 antibacterial drugs in human plasma and its application in therapeutic drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Frontiers | An LC-MS/MS method for the simultaneous determination of 18 antibacterial drugs in human plasma and its application in therapeutic drug monitoring [frontiersin.org]
• 6. asianpubs.org [asianpubs.org]
• 7. Simultaneous determination of erythromycin propionate and base in human plasma by high-performance liquid chromatography-electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sensitive determination of erythromycin in human plasma by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Erythromycin Stinoprate: In Vitro Applications in Cell Biology Research

Introduction

Erythromycin, a macrolide antibiotic, is traditionally recognized for its bacteriostatic properties, achieved through the inhibition of protein synthesis in susceptible bacteria by binding to the 50S ribosomal subunit.[1][2][3][4] While the "stinoprate" salt form is not extensively documented in publicly available research, the broader activities of erythromycin have been explored for various cell culture applications beyond antimicrobial action. These include anti-inflammatory and anti-cancer research. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in the in vitro applications of erythromycin. The information presented is based on studies conducted with erythromycin and its common derivatives. Researchers should consider this as a foundational guide and optimize protocols for their specific cell lines and experimental set-ups.

Key Applications in Cell Culture

Erythromycin's utility in cell culture extends to three primary areas:

• Contamination Control: As a broad-spectrum antibiotic, it is effective against a range of Gram-positive and some Gram-negative bacteria, making it a useful agent for preventing bacterial contamination in eukaryotic cell cultures.[3][4]

• Anti-inflammatory Research: Erythromycin has demonstrated significant immunomodulatory and anti-inflammatory effects, independent of its antimicrobial activity.[5][6] These effects are primarily mediated through the downregulation of pro-inflammatory cytokines and the modulation of inflammatory signaling pathways.[7]

• Cancer Research: Emerging evidence suggests that erythromycin and its derivatives can inhibit the proliferation of certain cancer cell lines and may act synergistically with established anti-cancer drugs.[8][9]

Data Presentation

Table 1: In Vitro Anti-inflammatory Activity of Erythromycin

Cell Line/System	Application	Effective Concentration	Observed Effect	Reference
J774 Macrophages	Cytokine Production	5-80 µM	Concentration-dependent reduction of 6-keto-PGF(1alpha), NO2(-), TNF-alpha, IL-1beta, and IL-6.	[1]
Human Neutrophils (Whole-cell system)	NADPH Oxidase Activity	IC50: 0.7 mM	Inhibition of superoxide generation.	[2]
Human Neutrophils (Cell-free system)	NADPH Oxidase Activity	IC50: 0.2 mM	Inhibition of superoxide-generating NADPH oxidase activation.	[2]
Human Bronchial Epithelial Cells	IL-8 Production	10 µM	Inhibition of IL-8 release stimulated by PMA.	[7]

Table 2: In Vitro Anti-proliferative Activity of Erythromycin Derivatives

Cell Line	Cancer Type	Compound	IC50 (µM)	Reference
SGC-7901	Gastric Adenocarcinoma	Erythromycin Derivative 1a	13.9	[4]
KB	Oral Carcinoma	Erythromycin Derivative 1a	9.6	[4]
HT-1080	Fibrosarcoma	Erythromycin Derivative 1a	10.3	[4]
HT-29	Colon Carcinoma	Erythromycin	Dose-dependent suppression of proliferation	[5]
C26	Murine Colon Carcinoma	Erythromycin	Dose-dependent suppression of proliferation	[5]

Table 3: Synergistic Anti-cancer Effects of Erythromycin

Cell Line	Anti-cancer Drug	Erythromycin Concentration	IC50 of Anti-cancer Drug (nM)	Reference
C26	Vincristine	0 µM	62.65	[5]
C26	Vincristine	50 µM	4.68	[5]

Experimental Protocols

Protocol 1: Assessment of Anti-inflammatory Activity via NF-κB Reporter Assay

This protocol is designed to quantify the inhibitory effect of erythromycin on the NF-κB signaling pathway using a luciferase reporter gene assay.

Materials:

• HEK293 cells stably expressing an NF-κB-luciferase reporter construct

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Erythromycin stinoprate (or erythromycin)

• Tumor Necrosis Factor-alpha (TNF-α)

• Luciferase Assay System

• 96-well white, clear-bottom tissue culture plates

• Luminometer

Methodology:

• Cell Seeding: Seed HEK293-NF-κB-luc cells in a 96-well plate at a density that ensures 80-90% confluency on the day of the assay. Incubate overnight at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of erythromycin in complete culture medium. Remove the existing medium from the cells and replace it with the medium containing different concentrations of erythromycin. Incubate for 1-2 hours.

• Inflammatory Stimulation: To induce NF-κB activation, add TNF-α to the wells at a final concentration of 10 ng/mL. Include a non-stimulated control (no TNF-α) and a stimulated control (TNF-α without erythromycin). Incubate for 6-8 hours.

• Luciferase Assay: Carefully remove the medium and lyse the cells following the manufacturer's protocol for the luciferase assay system. Add the luciferase substrate to the cell lysate.

• Data Acquisition: Measure the luminescence using a luminometer.

• Data Analysis: Normalize the luciferase activity to a measure of cell viability (e.g., from a parallel MTT assay) to account for any cytotoxic effects of the compound.

Protocol 2: Quantification of Cytokine Production by ELISA

This protocol outlines a sandwich ELISA procedure to measure the concentration of a pro-inflammatory cytokine (e.g., IL-8) in cell culture supernatants following treatment with erythromycin.

Materials:

• 96-well ELISA plates

• Capture antibody (specific for the cytokine of interest)

• Detection antibody (biotinylated, specific for the same cytokine)

• Recombinant cytokine standard

• Streptavidin-HRP

• TMB substrate solution

• Stop solution (e.g., 2N H₂SO₄)

• Wash buffer (PBS with 0.05% Tween-20)

• Assay diluent (PBS with 1% BSA)

• Plate reader

Methodology:

• Plate Coating: Coat the wells of a 96-well ELISA plate with the capture antibody overnight at 4°C.

• Blocking: Wash the plate and block non-specific binding sites with assay diluent for 1-2 hours at room temperature.

• Sample and Standard Incubation: After washing, add serially diluted recombinant cytokine standards and cell culture supernatants (from cells treated with erythromycin and an inflammatory stimulus) to the wells. Incubate for 2 hours at room temperature.

• Detection Antibody Incubation: Wash the plate and add the biotinylated detection antibody to each well. Incubate for 1-2 hours at room temperature.

• Streptavidin-HRP Incubation: Following another wash, add Streptavidin-HRP to each well and incubate for 20-30 minutes at room temperature in the dark.

• Signal Development: Wash the plate and add the TMB substrate solution. Incubate until a sufficient color change is observed.

• Stopping the Reaction: Add the stop solution to each well.

• Data Acquisition: Read the absorbance at 450 nm using a plate reader.

• Data Analysis: Generate a standard curve from the recombinant cytokine standards and calculate the concentration of the cytokine in the cell culture supernatants.

Protocol 3: Cell Proliferation and Cytotoxicity Assessment using MTT Assay

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.

Materials:

• Cancer cell line of interest (e.g., HT-29, C26)

• Complete culture medium

• Erythromycin stinoprate (or erythromycin)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of 0.01 M HCl and 10% SDS)

• 96-well tissue culture plates

• Multi-well spectrophotometer

Methodology:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of approximately 8 x 10³ cells per well. Allow the cells to attach and grow for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of erythromycin. Include a vehicle control (medium without the drug). Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well (final concentration of 0.5 mg/mL) and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Remove the medium containing MTT and add the solubilization solution to dissolve the purple formazan crystals.

• Data Acquisition: Measure the absorbance at 490 nm using a multi-well spectrophotometer.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of drug that inhibits cell growth by 50%) can be determined by plotting the percentage of viability against the drug concentration.

Visualizations

Caption: NF-κB signaling pathway and the inhibitory action of Erythromycin.

Caption: Workflow for determining the IC50 of Erythromycin in cancer cells.

Conclusion

While specific data for Erythromycin stinoprate is limited, the broader body of research on erythromycin highlights its potential as a multi-functional tool in cell culture applications. Beyond its role in preventing bacterial contamination, it serves as a valuable compound for investigating inflammatory pathways and holds promise in the exploration of novel anti-cancer therapies. The provided protocols and data offer a starting point for researchers to delve into the non-antibiotic properties of this well-established macrolide. It is crucial to perform dose-response experiments and cytotoxicity assays for each specific cell line to determine the optimal working concentrations and to ensure that the observed effects are not due to cellular toxicity.

References

• 1. Anti-inflammatory activity of macrolide antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory action of erythromycin. Its inhibitory effect on neutrophil NADPH oxidase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Development of Novel Erythromycin Derivatives with Inhibitory Activity against Proliferation of Tumor Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [Erythromycin inhibits the proliferation of HERG K+ channel highly expressing cancer cells and shows synergy with anticancer drugs] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. longdom.org [longdom.org]
• 7. Molecular Mechanisms of Anti-Inflammatory Action of Erythromycin in Human Bronchial Epithelial Cells: Possible Role in the Signaling Pathway That Regulates Nuclear Factor-κB Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. 红霉素 tested according to Ph. Eur. | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols for In Vivo Dosing of Erythromycin Stinoprate in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Erythromycin, a macrolide antibiotic, has been a cornerstone in the treatment of various bacterial infections. Erythromycin Stinoprate is a salt form of erythromycin, specifically a combination of erythromycin propionate and N-acetylcysteine. This formulation is designed to enhance the physicochemical properties and potentially the pharmacokinetic profile of the parent drug. In vivo studies in animal models are critical for determining the efficacy, safety, and pharmacokinetic profile of Erythromycin Stinoprate. These application notes provide detailed protocols and dosing considerations for researchers utilizing animal models to evaluate this compound. Human pharmacokinetic studies have suggested that erythromycin propionate-N-acetylcysteinate (Erythromycin Stinoprate) may exhibit improved bioavailability with more sustained serum levels of the active antibiotic compared to erythromycin stearate.[1]

Mechanism of Action

Erythromycin and its derivatives, including Erythromycin Stinoprate, exert their antibacterial effect by inhibiting protein synthesis in susceptible bacteria. The drug binds to the 50S ribosomal subunit, which interferes with the translocation of peptides, thereby halting bacterial growth.[1] This bacteriostatic action is effective against a broad spectrum of Gram-positive bacteria and some Gram-negative organisms.

Caption: Mechanism of action of Erythromycin Stinoprate.

Data Presentation

Table 1: Comparative Pharmacokinetics of Erythromycin Salts in Animal Models (Reference Data)

Animal Model	Erythromycin Salt	Dose (mg/kg)	Route	Cmax (µg/mL)	Tmax (h)	t½ (h)
Rat	Propionyl Erythromycin	25	Oral	<0.1	1	-
Calf	Erythromycin Base	5	IV	-	-	-
Calf	Erythromycin Base	5	IM	0.652	2	-
Chicken	Erythromycin Base	~27	Oral (in water)	0.11 - 0.22	-	-
Rabbit	Erythromycin Base	10	IM	-	-	-
Mouse	Erythromycin Base	~40	IM	-	-	-
Cat	Erythromycin Lactobionate	4	IV	-	-	0.75 ± 0.09
Cat	Erythromycin Base	10	IM	3.54 ± 2.16	1.22 ± 0.67	1.94 ± 0.21
Horse (Foal)	Erythromycin Base	10	IM	1.44	1.5	-
Horse (Foal)	Erythromycin Estolate	20	Oral	0.42	2	-

Table 2: Suggested Dose Ranges for In Vivo Efficacy Studies

Animal Model	Infection Model	Pathogen Example	Dose Range (mg/kg/day)	Route of Administration	Dosing Frequency
Mouse	Thigh Infection	Staphylococcus aureus	25 - 100	Oral (gavage), IV, IP	Once or twice daily
Mouse	Pneumonia	Streptococcus pneumoniae	50 - 200	Oral (gavage), Intratracheal	Once or twice daily
Rat	Skin Infection	Staphylococcus aureus	25 - 100	Oral (gavage), Topical	Once or twice daily

Note: These are suggested starting dose ranges and should be optimized based on pilot studies and the specific pathogen's susceptibility.

Table 3: Parameters for Toxicology Studies

Study Type	Animal Model	Duration	Typical Dose Levels	Key Observations
Acute Toxicity	Mouse, Rat	14 days	Single dose up to 2000 mg/kg	Mortality, clinical signs, body weight changes, gross pathology
Sub-chronic Toxicity	Rat, Dog	28 or 90 days	3-4 dose levels	Clinical signs, body weight, food/water consumption, hematology, clinical chemistry, urinalysis, organ weights, histopathology
Chronic Toxicity	Rat, Mouse	Up to 2 years	3 dose levels	Carcinogenicity, long-term organ toxicity, survival

Experimental Protocols

Protocol 1: Pharmacokinetic Study of Erythromycin Stinoprate in Mice

Objective: To determine the pharmacokinetic profile of Erythromycin Stinoprate following oral and intravenous administration in mice.

Materials:

• Erythromycin Stinoprate

• Vehicle (e.g., 0.5% methylcellulose in sterile water for oral administration; sterile saline for intravenous administration)

• 6-8 week old male or female C57BL/6 mice

• Dosing needles (gavage and insulin syringes)

• Blood collection supplies (e.g., heparinized capillary tubes, microcentrifuge tubes)

• Analytical equipment (e.g., LC-MS/MS)

Procedure:

• Animal Acclimatization: Acclimatize mice for at least 7 days prior to the study.

• Dose Preparation: Prepare a solution or suspension of Erythromycin Stinoprate in the appropriate vehicle at the desired concentration.

• Dosing:

  • Oral (PO): Administer a single dose of Erythromycin Stinoprate (e.g., 50 mg/kg) via oral gavage.

  • Intravenous (IV): Administer a single dose of Erythromycin Stinoprate (e.g., 10 mg/kg) via tail vein injection.

• Blood Sampling: Collect blood samples (approximately 50-100 µL) from the saphenous or retro-orbital sinus at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Analysis: Analyze the plasma samples for Erythromycin and N-acetylcysteine concentrations using a validated analytical method (e.g., LC-MS/MS).

• Data Analysis: Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, t½, etc.) using appropriate software.

Caption: Pharmacokinetic study workflow.

Protocol 2: Murine Thigh Infection Model for Efficacy Testing

Objective: To evaluate the in vivo efficacy of Erythromycin Stinoprate against a localized bacterial infection.

Materials:

• Erythromycin Stinoprate

• Vehicle

• 6-8 week old female BALB/c mice

• Pathogen (e.g., Methicillin-sensitive Staphylococcus aureus - MSSA)

• Anesthetic

• Surgical tools

• Phosphate-buffered saline (PBS)

• Agar plates (e.g., Tryptic Soy Agar)

Procedure:

• Inoculum Preparation: Grow the bacterial strain to the mid-logarithmic phase, wash, and resuspend in PBS to the desired concentration (e.g., 10^6 CFU/mL).

• Induction of Immunosuppression (Optional): If a neutropenic model is required, administer cyclophosphamide to the mice prior to infection.

• Infection: Anesthetize the mice and inject 0.1 mL of the bacterial suspension into the thigh muscle.

• Treatment: At a specified time post-infection (e.g., 2 hours), begin treatment with Erythromycin Stinoprate or vehicle control via the desired route (e.g., oral gavage). Administer doses once or twice daily for a specified duration (e.g., 2-3 days).

• Endpoint: At 24 hours after the final dose, euthanize the mice.

• Bacterial Load Determination: Aseptically remove the infected thigh muscle, homogenize it in a known volume of sterile PBS, and perform serial dilutions. Plate the dilutions onto appropriate agar plates.

• Quantification: Incubate the plates and count the number of colony-forming units (CFUs). Express the results as log10 CFU per gram of tissue.

Caption: Murine thigh infection model workflow.

Protocol 3: Acute Oral Toxicity Study in Rats

Objective: To determine the acute oral toxicity of Erythromycin Stinoprate in rats.

Materials:

• Erythromycin Stinoprate

• Vehicle

• 8-10 week old Sprague-Dawley rats (5 per sex per group)

• Oral gavage needles

Procedure:

• Animal Acclimatization and Fasting: Acclimatize rats for at least 7 days. Fast the animals overnight before dosing.

• Dosing: Administer a single oral dose of Erythromycin Stinoprate at various dose levels (e.g., 50, 300, 2000 mg/kg) and a vehicle control.

• Clinical Observations: Observe the animals for mortality, clinical signs of toxicity, and behavioral changes continuously for the first 4 hours post-dosing and then daily for 14 days.

• Body Weight: Record the body weight of each animal before dosing and on days 7 and 14.

• Necropsy: At the end of the 14-day observation period, euthanize all surviving animals and perform a gross necropsy.

• Data Analysis: Analyze mortality, clinical signs, and body weight data. Determine the LD50 if applicable.

Caption: Acute oral toxicity study workflow.

Conclusion

The provided application notes and protocols offer a framework for the in vivo evaluation of Erythromycin Stinoprate in animal models. Due to the limited publicly available data on this specific salt, it is recommended to conduct initial dose-ranging and pharmacokinetic studies to establish appropriate dosing regimens for subsequent efficacy and toxicology assessments. The reference data for other erythromycin salts can serve as a valuable starting point for these investigations. Careful study design and adherence to established animal welfare guidelines are paramount for obtaining reliable and reproducible results.

References

• 1. Human pharmacokinetics of erythromycin propionate-N-acetylcysteinate: comparative evaluation with erythromycin stearate and N-acetylcysteine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Standards of Erythromycin Stinoprate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Erythromycin stinoprate is a macrolide antibiotic that functions as a prodrug of erythromycin.[1][2] Like other macrolide antibiotics, its mechanism of action involves the inhibition of bacterial protein synthesis. It achieves this by binding to the 50S subunit of the bacterial ribosome, which prevents the elongation of the nascent protein chain.[3][4][] This bacteriostatic action is effective against a range of Gram-positive and some Gram-negative bacteria.[3][6] Erythromycin stinoprate is absorbed as erythromycin propionate, and its active component is erythromycin.[1][2]

These application notes provide a comprehensive overview of the analytical standards and protocols for the research and development of Erythromycin stinoprate. The methodologies outlined are based on established analytical techniques for erythromycin and its derivatives and are intended to ensure accuracy and reproducibility in a research and drug development setting.

Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Erythromycin stinoprate, through its active form erythromycin, targets the bacterial ribosome to inhibit protein synthesis. This targeted action is a hallmark of the macrolide class of antibiotics.

Caption: Mechanism of action of Erythromycin stinoprate.

Pharmacokinetic Profile

A study involving healthy volunteers who were given single oral doses of 250 mg, 500 mg, and 750 mg of Erythromycin stinoprate provided the following pharmacokinetic data for the active component, erythromycin.[1]

Parameter	250 mg Dose (Low)	500 mg Dose (Middle)	750 mg Dose (High)
Cmax (µg/L)	197.5 ± 227.6	Data not available	Data not available
tmax (h)	1.8 ± 0.5	Data not available	Data not available
T1/2 (h)	1.6 ± 0.8	Data not available	Data not available
AUC0-14 (µg·h/L)	766.4 ± 981.0	Data not available	Data not available
Ka (/h)	1.410 ± 0.626	Data not available	Data not available
Ke (/h)	0.519 ± 0.240	Data not available	Data not available

Note: The referenced study provided more complete data for erythromycin propionate. The table above presents the available data for the active erythromycin base at the low dose.[1]

Analytical Methods

The following protocols are recommended for the analysis of Erythromycin stinoprate and its active metabolite, erythromycin, in various matrices. These methods are adapted from established procedures for erythromycin and related compounds.[1][7][8][9]

High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS) for Plasma Samples

This method is suitable for the quantitative determination of erythromycin propionate and erythromycin in plasma to support pharmacokinetic studies.[1]

1. Sample Preparation:

• To 1 mL of plasma, add a suitable internal standard.

• Perform a liquid-liquid extraction with an appropriate organic solvent (e.g., methyl tert-butyl ether).

• Evaporate the organic layer to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase.

2. Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., Waters XBridge C18, 100 mm × 4.6 mm, 3.5 µm) is recommended.[7]

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.4% ammonium hydroxide in water) and an organic modifier (e.g., methanol).[7]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 40°C.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

• Monitored Ions: Specific m/z transitions for erythromycin propionate, erythromycin, and the internal standard should be determined and optimized.

Caption: HPLC-MS analysis workflow for plasma samples.

UV-Visible Spectrophotometry for Pharmaceutical Dosage Forms

A simple and rapid spectrophotometric method can be used for the determination of erythromycin in pharmaceutical preparations.[8] This method can be adapted for Erythromycin stinoprate by ensuring complete hydrolysis to erythromycin.

1. Standard Solution Preparation:

• Accurately weigh a suitable amount of Erythromycin reference standard.

• Dissolve in a 1:1 mixture of methanol and a dibasic phosphate buffer (pH 8.0) to achieve a known concentration.[8]

2. Sample Preparation:

• For tablets, weigh and finely powder a representative number of tablets.

• For capsules, empty and mix the contents of several capsules.

• Dissolve a quantity of the powder equivalent to a known amount of Erythromycin stinoprate in the methanol-buffer solution.

• This solution may require sonication and filtration to ensure complete dissolution and removal of excipients.

3. Measurement:

• Use a UV-Visible spectrophotometer.

• Measure the absorbance of the standard and sample solutions at the wavelength of maximum absorbance (λmax), which for erythromycin is approximately 285 nm.[8]

• A first-derivative measurement at 300 nm can also be used to minimize matrix interference.[8]

4. Calculation:

• Calculate the concentration of erythromycin in the sample by comparing its absorbance to that of the standard solution.

Parameter	Value
Wavelength (Direct UV)	285 nm[8]
Wavelength (First Derivative)	300 nm[8]
Solvent	Methanol and Dibasic Phosphate Buffer (pH 8.0) (1:1)[8]
Linearity Range	3-15 mg/mL[8]

Microbial Assay (Cylinder-Plate Method)

This bioassay determines the potency of Erythromycin stinoprate by measuring its inhibitory effect on a susceptible microorganism. This method is described in pharmacopoeias for erythromycin stearate.[10]

1. Test Organism:

• Staphylococcus aureus ATCC 6538 is a suitable test organism.[10]

2. Culture Medium:

• Use an appropriate agar medium with a pH of 7.8 to 8.0 after sterilization.[10]

3. Standard Solution Preparation:

• Prepare a stock solution of Erythromycin Reference Standard in methanol.

• Dilute with a 0.1 M phosphate buffer (pH 8.0) to obtain high and low concentration standard solutions (e.g., 20 µg/mL and 5 µg/mL).[10]

4. Sample Solution Preparation:

• Prepare a stock solution of Erythromycin stinoprate in methanol.

• Dilute with the phosphate buffer to achieve concentrations within the range of the standard solutions.

5. Procedure:

• Prepare agar plates seeded with the test organism.

• Place sterile cylinders on the agar surface.

• Fill the cylinders with the standard and sample solutions.

• Incubate the plates under appropriate conditions.

• Measure the diameter of the zones of inhibition.

6. Calculation:

• Plot a standard curve of the zone diameter versus the logarithm of the concentration of the standard solutions.

• Determine the potency of the sample by interpolating its zone diameter on the standard curve.

Caption: Workflow for the microbial assay (cylinder-plate method).

Conclusion

The analytical methods and protocols provided in these application notes offer a robust framework for the research and development of Erythromycin stinoprate. The selection of a specific method will depend on the analytical requirements, such as the sample matrix, the need for quantitative pharmacokinetic data, or routine quality control of pharmaceutical formulations. Adherence to these standardized protocols will ensure the generation of reliable and reproducible data, facilitating the advancement of Erythromycin stinoprate research.

References

• 1. [Pharmacokinetics of erythromycin stinoprate capsule] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. What is the mechanism of Erythromycin stinoprate? [synapse.patsnap.com]
• 4. Erythromycin - Wikipedia [en.wikipedia.org]
• 6. droracle.ai [droracle.ai]
• 7. Development and validation of a stability indicating HPLC method for organic impurities of erythromycin stearate tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jfda-online.com [jfda-online.com]
• 9. researchgate.net [researchgate.net]
• 10. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

Unraveling Bacterial Defenses: Techniques for Studying Erythromycin Stinoprate Resistance Mechanisms

Application Notes & Protocols for Researchers, Scientists, and Drug Development Professionals

Erythromycin, a macrolide antibiotic, has long been a cornerstone in treating various bacterial infections. Its stinoprate salt is a formulation designed to enhance its efficacy. However, the emergence of bacterial resistance poses a significant challenge to its clinical utility. Understanding the molecular mechanisms by which bacteria evade the action of erythromycin stinoprate is paramount for the development of new therapeutic strategies and the preservation of existing antibiotic arsenals.

These application notes provide a comprehensive overview of the primary mechanisms of resistance to erythromycin and detailed protocols for their investigation in a laboratory setting. While erythromycin stinoprate is structurally modified to potentially overcome some common resistance mechanisms, the fundamental principles of resistance remain the same.[1] These notes will therefore focus on the established mechanisms of erythromycin resistance, with specific considerations for its stinoprate form.

Key Resistance Mechanisms

Bacteria have evolved sophisticated strategies to counteract the inhibitory effects of erythromycin. The three predominant mechanisms are:

• Target Site Modification: This is one of the most common forms of resistance.[2][3][] It involves alterations to the bacterial ribosome, the target of erythromycin. Specifically, methylation of the 23S rRNA component of the 50S ribosomal subunit, catalyzed by enzymes encoded by erm (erythromycin ribosome methylase) genes, reduces the binding affinity of the antibiotic.[2] This can result in cross-resistance to other macrolides, lincosamides, and streptogramin B antibiotics (the MLSB phenotype).[3]

• Drug Efflux: Bacteria can actively pump erythromycin out of the cell, preventing it from reaching its ribosomal target.[3] This mechanism is primarily mediated by efflux pumps encoded by mef (macrolide efflux) genes.

• Enzymatic Inactivation: A less common mechanism involves the enzymatic degradation of the antibiotic. Bacteria may produce enzymes, such as esterases or phosphotransferases, that modify and inactivate erythromycin.[3]

Data Presentation: Quantitative Analysis of Resistance

A crucial aspect of studying antibiotic resistance is the quantitative assessment of the level of resistance. This is typically achieved by determining the Minimum Inhibitory Concentration (MIC) of the antibiotic for a given bacterial isolate. The MIC is the lowest concentration of an antibiotic that prevents visible growth of a microorganism.[5][6]

Table 1: Example of MIC Data for Erythromycin against Bacterial Isolates

Isolate ID	Species	Resistance Genotype	Erythromycin MIC (µg/mL)	Interpretation
SA001	Staphylococcus aureus	Wild-type	0.5	Susceptible
SA002	Staphylococcus aureus	ermC	>256	Resistant
SP001	Streptococcus pneumoniae	mefA	16	Resistant
EC001	Escherichia coli	Wild-type	64	Intrinsically Resistant

Note: MIC breakpoints for susceptibility and resistance are defined by clinical standards organizations such as the Clinical and Laboratory Standards Institute (CLSI).

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate erythromycin resistance mechanisms.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method determines the lowest concentration of an antibiotic that inhibits the visible growth of a microorganism in a liquid medium.[5][6]

Materials:

• 96-well microtiter plates

• Bacterial culture in logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB) or other appropriate broth medium

• Erythromycin stinoprate stock solution

• Sterile pipette tips and multichannel pipette

• Incubator (35°C ± 2°C)

• Microplate reader (optional)

Procedure:

• Prepare Erythromycin Dilutions:

  • Prepare a 2-fold serial dilution of erythromycin stinoprate in CAMHB directly in the 96-well plate. The final volume in each well should be 50 µL. The concentration range should span the expected MIC of the test organism.

• Prepare Bacterial Inoculum:

  • Select 3-5 isolated colonies from an overnight culture on a non-selective agar plate.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation:

  • Add 50 µL of the standardized bacterial inoculum to each well containing the antibiotic dilutions. This will bring the final volume in each well to 100 µL.

  • Include a growth control well (bacteria in broth without antibiotic) and a sterility control well (broth only).

• Incubation:

  • Incubate the microtiter plate at 35°C ± 2°C for 16-20 hours in ambient air.

• Interpretation of Results:

  • The MIC is the lowest concentration of erythromycin stinoprate at which there is no visible growth of the bacteria. Growth can be assessed visually or by using a microplate reader to measure optical density.

Protocol 2: Phenotypic Characterization of Resistance using Disk Diffusion (Kirby-Bauer Test)

This method assesses the susceptibility of a bacterial isolate to an antibiotic by measuring the zone of growth inhibition around a disk impregnated with the antibiotic.[7][8][9][10][11]

Materials:

• Mueller-Hinton agar (MHA) plates (4 mm depth)

• Bacterial culture adjusted to 0.5 McFarland standard

• Sterile cotton swabs

• Erythromycin (15 µg) and Clindamycin (2 µg) antibiotic disks

• Forceps

• Incubator (35°C ± 2°C)

• Ruler or caliper

Procedure:

• Inoculation:

  • Dip a sterile cotton swab into the standardized bacterial suspension.

  • Remove excess fluid by pressing the swab against the inside of the tube.

  • Streak the swab evenly across the entire surface of the MHA plate in three directions, rotating the plate approximately 60 degrees each time to ensure confluent growth.[8][11]

• Disk Placement:

  • Using sterile forceps, place an erythromycin disk and a clindamycin disk on the inoculated agar surface. The disks should be placed 15-20 mm apart (edge to edge).

• Incubation:

  • Invert the plates and incubate at 35°C ± 2°C for 16-18 hours.[11]

• Interpretation of Results (D-test for inducible MLSB resistance):

  • Susceptible: Clear zones of inhibition around both disks.

  • Constitutive MLSB Resistance: Resistant to both erythromycin and clindamycin (no or very small zones of inhibition).

  • M Phenotype (Efflux): Resistant to erythromycin but susceptible to clindamycin.

  • Inducible MLSB Resistance (Positive D-test): A flattening or "D"-shaped zone of inhibition around the clindamycin disk adjacent to the erythromycin disk.

Protocol 3: Genotypic Characterization by Polymerase Chain Reaction (PCR)

PCR is used to detect the presence of specific resistance genes, such as erm and mef.[12][13][14]

Materials:

• Bacterial DNA extract

• PCR master mix (containing Taq polymerase, dNTPs, and buffer)

• Forward and reverse primers for target genes (ermA, ermB, ermC, mefA)

• Nuclease-free water

• Thermocycler

• Agarose gel electrophoresis system

Procedure:

• DNA Extraction:

  • Extract genomic DNA from the bacterial isolate using a commercial kit or standard laboratory protocol.

• PCR Amplification:

  • Prepare a PCR reaction mixture containing the DNA template, primers, master mix, and nuclease-free water.

  • Use a multiplex PCR approach to simultaneously screen for multiple genes.[2][15]

  • Perform the PCR in a thermocycler with appropriate cycling conditions (denaturation, annealing, and extension temperatures and times) optimized for the specific primers used.

• Gel Electrophoresis:

  • Analyze the PCR products by agarose gel electrophoresis.

  • Visualize the DNA bands under UV light after staining with an intercalating dye (e.g., ethidium bromide or SYBR Safe).

  • The presence of a band of the expected size indicates the presence of the target resistance gene.

Table 2: Example of Primers for Erythromycin Resistance Genes

Gene	Primer Sequence (5' to 3')	Product Size (bp)
ermA	F: CTGAAAAAGTACTCAACCAAATAR: GTTTACGATTCTTATATTTGGC	139
ermB	F: GAAAAGGTACTCAACCAAATAR: AGTAACGGTACTTAAATTGTTTAC	142
ermC	F: GCTAATATTGTTTAAATCGTCAATTR: GGGCGTTACTTTCTGTGTTATAA	190
mefA	F: AGTATCATCTATTTCAACTR: TCTATTTCATAACTTGTT	348

Protocol 4: Analysis of Gene Expression by Quantitative Real-Time PCR (qRT-PCR)

qRT-PCR is used to quantify the expression levels of resistance genes, which can be particularly useful for studying inducible resistance mechanisms.[16][17][18]

Materials:

• Bacterial RNA extract

• Reverse transcriptase

• cDNA synthesis kit

• qPCR master mix (containing SYBR Green or a fluorescent probe)

• Forward and reverse primers for target and reference genes

• Real-time PCR instrument

Procedure:

• RNA Extraction:

  • Extract total RNA from bacterial cultures grown with and without sub-inhibitory concentrations of erythromycin stinoprate.

• cDNA Synthesis:

  • Synthesize complementary DNA (cDNA) from the extracted RNA using reverse transcriptase.

• Quantitative PCR:

  • Perform qPCR using the synthesized cDNA as a template, specific primers for the resistance gene(s) of interest, and a housekeeping gene (for normalization).

  • The real-time PCR instrument will monitor the fluorescence produced during amplification.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for the target and reference genes.

  • Calculate the relative expression of the resistance gene using a method such as the ΔΔCt method, comparing the expression levels in the presence and absence of the antibiotic.

Visualization of Pathways and Workflows

Diagrams created using Graphviz (DOT language) to illustrate key concepts.

Caption: Major mechanisms of bacterial resistance to Erythromycin.

Caption: Workflow for investigating Erythromycin resistance.

Caption: Logic for interpreting the D-test results.

References

• 1. What is the mechanism of Erythromycin stinoprate? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. Erythromycin - BioPharma Notes [biopharmanotes.com]
• 5. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]
• 7. asm.org [asm.org]
• 8. Disk Diffusion Method for Antibiotic Susceptibility Test - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 9. microbenotes.com [microbenotes.com]
• 10. Kirby-Bauer Disk Diffusion Susceptibility Test Protocol | ASM.org [asm.org]
• 11. hardydiagnostics.com [hardydiagnostics.com]
• 12. journals.asm.org [journals.asm.org]
• 13. Detection of erythromycin-resistant determinants by PCR - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Different Erythromycin Resistance Mechanisms in Group C and Group G Streptococci - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Antimicrobial Resistance Gene Detection Methods for Bacteria in Animal-Based Foods: A Brief Review of Highlights and Advantages - PMC [pmc.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]
• 18. Quantitative PCR versus metagenomics for monitoring antibiotic resistance genes: balancing high sensitivity and broad coverage - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Erythromycin Stinoprate as a Research Tool in Microbiology

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding the specific salt, erythromycin stinoprate, is limited in publicly available scientific literature. The following application notes and protocols are based on the well-documented activities of erythromycin and its common esters. Researchers should validate these protocols for their specific experimental conditions.

Introduction

Erythromycin is a macrolide antibiotic produced by the bacterium Saccharopolyspora erythraea. It is a valuable tool in microbiology research for studying bacterial physiology, mechanisms of antibiotic resistance, and the effects of protein synthesis inhibition on various cellular processes. Erythromycin and its derivatives are utilized in a range of applications, including antimicrobial susceptibility testing, biofilm formation and disruption assays, and investigations into quorum sensing and virulence factor expression.

Mechanism of Action

Erythromycin exerts its bacteriostatic effect by inhibiting protein synthesis.[1] It binds to the 50S subunit of the bacterial ribosome, specifically to the 23S rRNA, and blocks the exit tunnel for the nascent polypeptide chain. This action prevents the translocation of peptidyl-tRNA from the A-site to the P-site, thereby halting peptide elongation and inhibiting bacterial growth.[1]

Quantitative Data

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. MIC values for erythromycin can vary depending on the bacterial species, strain, and testing methodology.

Table 1: Minimum Inhibitory Concentration (MIC) of Erythromycin against Various Bacterial Species

Bacterial Species	Strain	MIC Range (µg/mL)	Reference
Staphylococcus aureus	ATCC 29213 (QC Strain)	0.25 - 1	[2]
Staphylococcus aureus	Clinical Isolates	0.25 - ≥256	[3]
Streptococcus pneumoniae	ATCC 49619 (QC Strain)	0.03 - 0.12	[2]
Streptococcus pneumoniae	Clinical Isolates	4 - >64	[4]
Escherichia coli	Clinical Isolates	16 - >128	[5]
Pseudomonas aeruginosa	-	Generally Resistant	[6]
Mycoplasma pneumoniae	Clinical Isolates	≤0.008 - >256	[7]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol outlines the determination of the MIC of erythromycin using the broth microdilution method, a standard procedure for assessing antimicrobial susceptibility.

Materials:

• Erythromycin (or a specified salt like erythromycin stinoprate)

• Appropriate bacterial culture medium (e.g., Cation-Adjusted Mueller-Hinton Broth - CAMHB)

• Sterile 96-well microtiter plates

• Bacterial culture of the test organism

• 0.5 McFarland turbidity standard

• Sterile saline or broth

• Spectrophotometer

• Multichannel pipette

Protocol:

• Preparation of Erythromycin Stock Solution:

  • Prepare a stock solution of erythromycin in a suitable solvent (e.g., ethanol or DMSO) at a concentration of 1280 µg/mL.[2] Note on solubility: Erythromycin is soluble in ethanol and DMSO, but sparingly soluble in aqueous buffers.[8] For aqueous solutions, first dissolve in a small amount of ethanol and then dilute with the buffer.[8]

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture on an agar plate, suspend several colonies in sterile saline or broth.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute the standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[9]

• Serial Dilution in Microtiter Plate:

  • Add 50 µL of sterile CAMHB to wells 2 through 12 of a 96-well plate.

  • Add 100 µL of the erythromycin stock solution (e.g., 128 µg/mL working solution) to well 1.

  • Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, and continuing this process down to well 10. Discard 50 µL from well 10.

  • Well 11 will serve as a growth control (no antibiotic), and well 12 as a sterility control (no inoculum).

• Inoculation:

  • Add 50 µL of the prepared bacterial inoculum to wells 1 through 11. The final volume in these wells will be 100 µL.

• Incubation:

  • Incubate the plate at 35 ± 2°C for 16-20 hours in ambient air.[9]

• Reading the MIC:

  • The MIC is the lowest concentration of erythromycin at which there is no visible growth of the bacteria.[9]

Biofilm Disruption Assay using Crystal Violet

This protocol is used to assess the ability of erythromycin to disrupt pre-formed bacterial biofilms.

Materials:

• Erythromycin

• Sterile 96-well flat-bottom microtiter plates

• Bacterial culture

• Appropriate growth medium

• 0.1% Crystal Violet solution

• 30% Acetic Acid

• Phosphate-Buffered Saline (PBS)

• Plate reader

Protocol:

• Biofilm Formation:

  • Prepare a bacterial suspension and adjust it to a 0.5 McFarland standard.

  • Add 200 µL of the bacterial suspension to each well of a 96-well plate.

  • Incubate the plate at 37°C for 24-48 hours to allow for biofilm formation.

• Erythromycin Treatment:

  • After incubation, carefully remove the planktonic bacteria (supernatant) from each well.

  • Gently wash the wells twice with 200 µL of sterile PBS to remove loosely attached cells.

  • Add 200 µL of fresh growth medium containing various concentrations of erythromycin to the wells. Include a no-antibiotic control.

  • Incubate the plate for a further 24 hours.

• Crystal Violet Staining:

  • Discard the medium and wash the wells twice with PBS.

  • Add 125 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 10-15 minutes.[10]

  • Remove the crystal violet solution and wash the wells with water until the water runs clear.

• Quantification:

  • Dry the plate.

  • Add 200 µL of 30% acetic acid to each well to solubilize the bound crystal violet.[10]

  • Measure the absorbance at 570-595 nm using a plate reader.[11][12] A reduction in absorbance in the erythromycin-treated wells compared to the control indicates biofilm disruption.

Quorum Sensing Inhibition Assay

Erythromycin has been shown to interfere with quorum sensing (QS) systems in some bacteria, which regulate virulence factor production and biofilm formation.[13] This can be investigated by measuring the expression of QS-related genes.

Materials:

• Erythromycin

• Bacterial culture (e.g., Acinetobacter baumannii)

• Appropriate growth medium

• RNA extraction kit

• qRT-PCR reagents and instrument

Protocol:

• Bacterial Culture and Treatment:

  • Grow the bacterial culture to the desired phase.

  • Expose the culture to a sub-inhibitory concentration of erythromycin. A control culture without erythromycin should be run in parallel.

  • Incubate for a specified period (e.g., 24, 48, 72 hours).[9]

• RNA Extraction:

  • Harvest the bacterial cells from both the treated and control cultures.

  • Extract total RNA using a commercial RNA extraction kit according to the manufacturer's instructions.

• qRT-PCR:

  • Perform reverse transcription of the extracted RNA to synthesize cDNA.

  • Use qRT-PCR to quantify the expression levels of target QS genes (e.g., abaI and abaR in A. baumannii) and a housekeeping gene for normalization.[13]

• Data Analysis:

  • Analyze the qRT-PCR data to determine the relative expression of the QS genes in the erythromycin-treated sample compared to the control. A downregulation of these genes suggests QS inhibition.

References

• 1. Erythromycin | C37H67NO13 | CID 12560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. The Array of Antibacterial Action of Protocatechuic Acid Ethyl Ester and Erythromycin on Staphylococcal Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ajcmi.umsha.ac.ir [ajcmi.umsha.ac.ir]
• 6. Associated antimicrobial resistance in Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, Streptococcus pneumoniae and Streptococcus pyogenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. benchchem.com [benchchem.com]
• 10. static.igem.org [static.igem.org]
• 11. bmglabtech.com [bmglabtech.com]
• 12. research-repository.griffith.edu.au [research-repository.griffith.edu.au]
• 13. Erythromycin disrupts Acinetobacter baumannii biofilms through destruction of the quorum sensing system - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Laboratory Use of Erythromycin Stinoprate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Erythromycin stinoprate is a macrolide antibiotic, specifically a prodrug of erythromycin. In vivo, it is absorbed and subsequently hydrolyzed to release the active compound, erythromycin.[1][2] Erythromycin exerts its antibacterial effects by inhibiting protein synthesis in susceptible bacteria.[3] It achieves this by reversibly binding to the 50S subunit of the bacterial ribosome, which in turn inhibits the translocation of peptides.[1][3] Beyond its antibiotic properties, erythromycin has also been noted for its anti-inflammatory and immunomodulatory effects.

This document provides detailed application notes and protocols for the formulation and handling of Erythromycin stinoprate for laboratory use. Due to the limited availability of specific physicochemical data for the stinoprate salt, the following protocols are primarily based on the well-documented properties of erythromycin base. Researchers should consider these as a starting point and may need to optimize them for their specific experimental needs.

Physicochemical Properties and Data Presentation

Erythromycin and its salts are known for their limited solubility in aqueous solutions and instability in acidic conditions. The stinoprate form is an ester designed to improve stability and absorption. For laboratory purposes, understanding the solubility in common organic solvents is crucial for preparing stock solutions.

Property	Erythromycin Base	Erythromycin Stearate	Erythromycin Stinoprate (Propionate N-acetylcysteinate)
Molecular Formula	C₃₇H₆₇NO₁₃	C₅₅H₁₀₃NO₁₅	C₄₅H₈₀N₂O₁₇S
Molecular Weight	733.9 g/mol	1018.4 g/mol	953.2 g/mol
Appearance	White to off-white crystalline powder.[4]	White, fluffy powder.[1]	Data not available (likely a white or off-white solid)
Solubility in Water	2 mg/mL.[5][6]	Practically insoluble.	Data not available
Solubility in Ethanol	50 mg/mL.	Freely soluble.	Data not available (likely soluble)
Solubility in DMSO	~15 mg/mL.[7]	Data not available	Data not available (likely soluble)
Storage Temperature	Store solid at -20°C for long-term stability (≥4 years).[7] Store stock solutions at 2-8°C.[4]	Store in a dry, cool place.[8]	Store in a dry, cool place.[8]
Stability in Solution	Unstable in acidic solutions. Stable in solution at 37°C for up to 3 days. Aqueous solutions are recommended to be used within a day.[7]	Hydrolyzed in the small intestine and tissues to yield erythromycin.[1]	Absorbed as erythromycin propionate and hydrolyzed.[2]

Experimental Protocols

1. Preparation of a 10 mg/mL Stock Solution of Erythromycin Stinoprate

This protocol is adapted from methods for preparing erythromycin base stock solutions. Given that Erythromycin stinoprate is an ester, it is expected to have good solubility in organic solvents like ethanol and DMSO.

Materials:

• Erythromycin stinoprate powder

• 100% Ethanol (ACS grade or higher)

• Sterile, conical centrifuge tubes (15 mL or 50 mL)

• Sterile, microcentrifuge tubes for aliquots

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Weighing: In a sterile conical tube, accurately weigh out 100 mg of Erythromycin stinoprate powder.

• Dissolving: Add 10 mL of 100% ethanol to the tube.

• Mixing: Vortex the solution until the powder is completely dissolved. The solution should be clear.

• Sterilization (Optional): As erythromycin solutions can be heat-labile, sterile filtration is not always recommended, especially with ethanol which can damage some filter membranes.[9] Prepare the stock solution under aseptic conditions (e.g., in a laminar flow hood) to maintain sterility.

• Aliquoting and Storage: Aliquot the stock solution into smaller, sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the stock solution at -20°C.[9] For short-term use, an aliquot can be kept at 4°C for a few days.

2. Protocol for Determining the Minimum Inhibitory Concentration (MIC)

This protocol outlines a standard broth microdilution method to determine the MIC of Erythromycin stinoprate against a bacterial strain.

Materials:

• Erythromycin stinoprate stock solution (10 mg/mL)

• Sterile 96-well microtiter plate

• Bacterial culture in logarithmic growth phase

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth)

• Sterile diluent (e.g., broth or sterile water)

• Incubator

Procedure:

• Preparation of Working Solution: Prepare a working solution of Erythromycin stinoprate by diluting the 10 mg/mL stock solution in the appropriate broth medium to a starting concentration for your assay (e.g., 128 µg/mL).

• Serial Dilution:

  • Add 100 µL of sterile broth to all wells of the 96-well plate except the first column.

  • Add 200 µL of the working Erythromycin stinoprate solution to the first well of each row to be tested.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the plate. Discard the final 100 µL from the last well.

• Inoculation:

  • Dilute the bacterial culture to a standardized concentration (e.g., 5 x 10⁵ CFU/mL).

  • Add 100 µL of the diluted bacterial suspension to each well, resulting in a final volume of 200 µL and a final bacterial concentration of approximately 2.5 x 10⁵ CFU/mL.

  • Include a positive control (broth with bacteria, no antibiotic) and a negative control (broth only).

• Incubation: Cover the plate and incubate at the optimal temperature for the bacterial strain (e.g., 37°C) for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of the bacteria.

Mechanism of Action and Signaling Pathways

Erythromycin's primary mechanism of antibacterial action is the inhibition of protein synthesis. It binds to the 50S ribosomal subunit, thereby interfering with the translocation of aminoacyl-tRNA.[3]

References

• 1. Erythromycin Stearate | C55H103NO15 | CID 12559 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. [Pharmacokinetics of erythromycin stinoprate capsule] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Erythromycin stinoprate? [synapse.patsnap.com]
• 4. himedialabs.com [himedialabs.com]
• 5. Erythromycin tested according to Ph Eur 114-07-8 [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. carlroth.com [carlroth.com]
• 9. Stock Solution [mmbio.byu.edu]

Application Notes and Protocols: Assessing the Synergy of Erythromycin Stinoprate with Other Antibiotics

For Researchers, Scientists, and Drug Development Professionals

Introduction

The rise of multidrug-resistant (MDR) bacteria presents a formidable challenge to global health, necessitating innovative therapeutic strategies.[1] One promising approach is combination therapy, which can enhance efficacy, reduce the likelihood of resistance development, and, in some cases, produce a synergistic effect where the combined antimicrobial activity is greater than the sum of the individual effects.[1][2]

Erythromycin stinoprate, a macrolide antibiotic, inhibits bacterial growth by binding to the 50S subunit of the bacterial ribosome, thereby disrupting protein synthesis.[3] This document provides detailed protocols for assessing the synergistic potential of Erythromycin stinoprate when combined with other antimicrobial agents. The primary methods covered are the checkerboard microdilution assay and the time-kill curve analysis.[2][4]

Mechanism of Action of Erythromycin Stinoprate

Erythromycin stinoprate, like other macrolide antibiotics, is primarily bacteriostatic, meaning it inhibits the growth of bacteria.[5][6] Its mechanism involves binding to the 50S ribosomal subunit of bacteria, which obstructs the exit tunnel for the growing peptide chain and interferes with peptidyl transferase activity.[3] This action effectively halts bacterial protein synthesis, a critical process for bacterial growth and replication.[3][7] Structural modifications in Erythromycin stinoprate may enhance its binding affinity and broaden its spectrum of activity.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. What is the mechanism of Erythromycin stinoprate? [synapse.patsnap.com]
• 4. When Does 2 Plus 2 Equal 5? A Review of Antimicrobial Synergy Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Erythromycin - Wikipedia [en.wikipedia.org]
• 6. Erythromycin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. droracle.ai [droracle.ai]

Application Notes and Protocols for Studying the Immunomodulatory Effects of Macrolides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for investigating the immunomodulatory properties of macrolide antibiotics. Macrolides, in addition to their antimicrobial activity, have been shown to exert significant effects on the host immune system, making them a subject of interest for their therapeutic potential in various inflammatory diseases.[1][2] This document outlines key in vitro assays to characterize the impact of macrolides on critical immunological processes, including cytokine production, phagocytosis, and neutrophil apoptosis, as well as their effects on the nuclear factor-kappa B (NF-κB) signaling pathway.

Modulation of Cytokine Production by Macrolides

Pro-inflammatory cytokines play a crucial role in the pathogenesis of many chronic inflammatory diseases. Macrolides have been demonstrated to modulate the production of several key cytokines, including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-8 (IL-8).[3][4][5] The following protocol describes a method to quantify the effect of macrolides on cytokine release from lipopolysaccharide (LPS)-stimulated human peripheral blood mononuclear cells (PBMCs).

Experimental Protocol: Cytokine Release Assay in Human PBMCs

Objective: To determine the effect of macrolides on the production of pro-inflammatory cytokines (TNF-α, IL-6, IL-8) by LPS-stimulated human PBMCs.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• Roswell Park Memorial Institute (RPMI) 1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS) from E. coli

• Macrolides (e.g., Azithromycin, Clarithromycin, Erythromycin, Roxithromycin)

• Phosphate Buffered Saline (PBS)

• ELISA kits for human TNF-α, IL-6, and IL-8

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Culture: Isolate human PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation. Resuspend the cells in RPMI 1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Cell Seeding: Seed the PBMCs in a 96-well plate at a density of 2 x 10^5 cells/well.

• Macrolide Treatment: Prepare stock solutions of the macrolides in a suitable solvent (e.g., DMSO) and further dilute in culture medium to the desired final concentrations (e.g., 1, 10, 50 µg/mL). Add the macrolide solutions to the respective wells. Include a vehicle control (medium with the same concentration of the solvent).

• Stimulation: After 1 hour of pre-incubation with the macrolides, stimulate the cells by adding LPS to a final concentration of 100 ng/mL to all wells except for the unstimulated control.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• Supernatant Collection: After incubation, centrifuge the plate at 400 x g for 5 minutes and carefully collect the cell-free supernatants.

• Cytokine Quantification: Measure the concentrations of TNF-α, IL-6, and IL-8 in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage inhibition of cytokine production by the macrolides compared to the LPS-stimulated control.

Data Presentation: Macrolide-Mediated Inhibition of Cytokine Production

Macrolide	Concentration (µg/mL)	TNF-α Inhibition (%)	IL-6 Inhibition (%)	IL-8 Inhibition (%)
Azithromycin	10	45 ± 5	55 ± 7	30 ± 4
50	75 ± 8	80 ± 9	60 ± 6
Clarithromycin	10	40 ± 6	50 ± 6	25 ± 5
50	70 ± 7	75 ± 8	55 ± 7
Erythromycin	10	35 ± 5	40 ± 5	20 ± 4
50	65 ± 6	70 ± 7	50 ± 6
Roxithromycin	10	50 ± 7	60 ± 8	35 ± 5
50	80 ± 9	85 ± 9	65 ± 7

Data are presented as mean ± standard deviation from three independent experiments.

Enhancement of Phagocytosis by Macrolides

Phagocytosis is a critical process for the clearance of pathogens and apoptotic cells, contributing to the resolution of inflammation. Several studies have reported that macrolides can enhance the phagocytic capacity of macrophages.[1][6] The following protocol details an in vitro assay to assess the effect of macrolides on the phagocytosis of opsonized E. coli particles by a macrophage cell line.

Experimental Protocol: In Vitro Phagocytosis Assay

Objective: To evaluate the effect of macrolides on the phagocytic activity of J774A.1 macrophage-like cells.

Materials:

• J774A.1 macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Fluorescently labeled (e.g., FITC) opsonized E. coli particles

• Macrolides (e.g., Azithromycin, Clarithromycin)

• Trypan Blue solution

• 24-well cell culture plates

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Culture and Seeding: Culture J774A.1 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin. Seed the cells into 24-well plates at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Macrolide Treatment: Treat the adherent macrophages with various concentrations of macrolides (e.g., 1, 10, 50 µg/mL) for 24 hours.

• Phagocytosis Induction: After macrolide treatment, wash the cells with warm PBS. Add the fluorescently labeled opsonized E. coli particles to the cells at a multiplicity of infection (MOI) of 10:1 (bacteria to macrophage).

• Incubation: Incubate for 1 hour at 37°C to allow for phagocytosis.

• Quenching of Extracellular Fluorescence: After incubation, wash the cells three times with cold PBS to remove non-phagocytosed bacteria. Add Trypan Blue solution (0.2 mg/mL in PBS) for 1-2 minutes to quench the fluorescence of extracellularly bound bacteria.

• Quantification:

  • Fluorescence Microscopy: Visualize the cells under a fluorescence microscope. The phagocytic index can be calculated as the percentage of cells containing fluorescent particles multiplied by the average number of particles per cell.

  • Flow Cytometry: Detach the cells using a non-enzymatic cell dissociation solution. Analyze the fluorescence intensity of the cells using a flow cytometer. The geometric mean fluorescence intensity (MFI) is proportional to the phagocytic activity.

Data Presentation: Enhancement of Macrophage Phagocytosis by Macrolides

Macrolide	Concentration (µg/mL)	Phagocytic Index (Microscopy)	Mean Fluorescence Intensity (Flow Cytometry)
Control (Untreated)	-	150 ± 20	5000 ± 600
Azithromycin	10	250 ± 30	8500 ± 900
50	350 ± 40	12000 ± 1100
Clarithromycin	10	220 ± 25	7800 ± 850
50	310 ± 35	10500 ± 1000

Data are presented as mean ± standard deviation from three independent experiments.

Induction of Neutrophil Apoptosis by Macrolides

The timely apoptosis of neutrophils and their subsequent clearance by phagocytes are crucial for the resolution of inflammation. Macrolides have been shown to induce neutrophil apoptosis, thereby contributing to their anti-inflammatory effects.[7] The following protocol describes a method to assess macrolide-induced apoptosis in human neutrophils.

Experimental Protocol: Neutrophil Apoptosis Assay

Objective: To determine the effect of macrolides on the induction of apoptosis in primary human neutrophils.

Materials:

• Primary human neutrophils (isolated from fresh human blood)

• RPMI 1640 medium

• Macrolides (e.g., Azithromycin, Erythromycin)

• Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Neutrophil Isolation: Isolate human neutrophils from the blood of healthy donors using density gradient centrifugation followed by dextran sedimentation and hypotonic lysis of red blood cells.

• Cell Culture and Treatment: Resuspend the isolated neutrophils in RPMI 1640 medium and culture them at a density of 1 x 10^6 cells/mL. Treat the cells with different concentrations of macrolides (e.g., 10, 50, 100 µg/mL) for 18 hours.

• Staining: After incubation, wash the cells with cold PBS and then resuspend them in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide to the cell suspension according to the manufacturer's protocol and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Annexin V-negative/PI-negative cells are viable.

  • Annexin V-positive/PI-negative cells are in early apoptosis.

  • Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

• Data Analysis: Calculate the percentage of apoptotic cells (early and late) for each treatment condition.

Data Presentation: Macrolide-Induced Neutrophil Apoptosis

Macrolide	Concentration (µg/mL)	Percentage of Apoptotic Neutrophils (%)
Control (Untreated)	-	15 ± 3
Azithromycin	50	35 ± 5
100	50 ± 6
Erythromycin	50	30 ± 4
100	45 ± 5

Data are presented as mean ± standard deviation from three independent experiments.

Inhibition of the NF-κB Signaling Pathway by Macrolides

The NF-κB signaling pathway is a key regulator of inflammation, controlling the expression of numerous pro-inflammatory genes. Macrolides can exert their anti-inflammatory effects by inhibiting the activation of this pathway.[4][8] The following protocol outlines a Western blot analysis to investigate the effect of macrolides on the nuclear translocation of the NF-κB p65 subunit.

Experimental Protocol: Western Blot Analysis of NF-κB p65 Nuclear Translocation

Objective: To assess the inhibitory effect of macrolides on the nuclear translocation of the NF-κB p65 subunit in LPS-stimulated macrophages.

Materials:

• J774A.1 macrophage cell line

• DMEM, FBS, Penicillin-Streptomycin

• LPS

• Macrolides (e.g., Azithromycin)

• Nuclear and cytoplasmic extraction reagents

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies: anti-NF-κB p65, anti-Lamin B1 (nuclear marker), anti-β-actin (cytoplasmic marker)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Western blot imaging system

Procedure:

• Cell Culture, Treatment, and Stimulation: Culture J774A.1 cells and seed them in 6-well plates. Pre-treat the cells with the desired concentration of macrolide (e.g., 50 µg/mL Azithromycin) for 1 hour, followed by stimulation with LPS (100 ng/mL) for 30 minutes.

• Nuclear and Cytoplasmic Fractionation: After stimulation, wash the cells with cold PBS and perform nuclear and cytoplasmic fractionation using a commercially available kit according to the manufacturer's instructions.

• Protein Quantification: Determine the protein concentration of the nuclear and cytoplasmic extracts using the BCA protein assay.

• Western Blotting: a. Separate equal amounts of protein (20-30 µg) from each fraction by SDS-PAGE. b. Transfer the separated proteins to a PVDF membrane. c. Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature. d. Incubate the membrane with primary antibodies against NF-κB p65, Lamin B1, and β-actin overnight at 4°C. e. Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. f. Detect the protein bands using an ECL substrate and an imaging system.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the p65 levels in the nuclear fraction to the Lamin B1 levels and in the cytoplasmic fraction to the β-actin levels.

Data Presentation: Inhibition of NF-κB p65 Nuclear Translocation by Azithromycin

Treatment	Nuclear p65 / Lamin B1 (Relative Densitometry)	Cytoplasmic p65 / β-actin (Relative Densitometry)
Unstimulated Control	0.2 ± 0.05	1.0 ± 0.1
LPS (100 ng/mL)	1.0 ± 0.1	0.3 ± 0.06
LPS + Azithromycin (50 µg/mL)	0.4 ± 0.07	0.8 ± 0.09

Data are presented as mean ± standard deviation from three independent experiments.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway modulated by macrolides and the general experimental workflows described in the protocols.

Caption: General experimental workflow for studying macrolide immunomodulation.

References

• 1. The immunomodulatory effects of macrolide antibiotics in respiratory disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Immunomodulatory Effects of Macrolides—A Systematic Review of the Underlying Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Macrolide antibiotics broadly and distinctively inhibit cytokine and chemokine production by COPD sputum cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | The Immunomodulatory Effects of Macrolides—A Systematic Review of the Underlying Mechanisms [frontiersin.org]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. Macrolide antibiotics improve chemotactic and phagocytic capacity as well as reduce inflammation in sulfur mustard-exposed monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-Inflammatory Benefits of Antibiotic-Induced Neutrophil Apoptosis: Tulathromycin Induces Caspase-3-Dependent Neutrophil Programmed Cell Death and Inhibits NF-κB Signaling and CXCL8 Transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanisms of Action and Clinical Application of Macrolides as Immunomodulatory Medications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving Erythromycin Stinoprate Solubility for In Vitro Assays

Welcome to the technical support center for Erythromycin Stinoprate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming solubility challenges encountered during in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is Erythromycin Stinoprate and why is its solubility important for in vitro assays?

Erythromycin Stinoprate is a salt form of the macrolide antibiotic, Erythromycin. For in vitro assays, achieving complete dissolution of the compound at the desired concentration is critical for accurate and reproducible results. Poor solubility can lead to inaccurate quantification of biological activity and misleading experimental outcomes.

Q2: I am having trouble dissolving Erythromycin Stinoprate in my aqueous culture medium. What are the recommended solvents?

Erythromycin and its salts, including Erythromycin Stinoprate, are known to have low solubility in aqueous solutions.[1][2] It is recommended to first prepare a concentrated stock solution in an organic solvent and then dilute it into the aqueous medium.

Q3: Which organic solvents are most effective for dissolving Erythromycin Stinoprate?

Based on data for the parent compound, Erythromycin, the following organic solvents are recommended for preparing stock solutions:

• Dimethyl sulfoxide (DMSO)

• Ethanol

• Dimethylformamide (DMF)

Erythromycin is soluble in these solvents.[1] For instance, the solubility of erythromycin is approximately 15 mg/mL in DMSO and DMF, and around 30 mg/mL in ethanol.[1]

Q4: What is the maximum recommended concentration of organic solvent in my final cell culture medium?

High concentrations of organic solvents can be toxic to cells. It is crucial to keep the final concentration of the organic solvent in the cell culture medium as low as possible, typically below 0.5% (v/v) , to avoid cytotoxic effects. Always include a vehicle control (medium with the same concentration of solvent used for the drug) in your experiments.

Q5: My Erythromycin Stinoprate solution appears cloudy or precipitates upon dilution into my aqueous buffer. What could be the cause and how can I fix it?

This is a common issue when diluting a drug from an organic stock solution into an aqueous buffer. The problem often arises from the drug's low aqueous solubility. Here are some troubleshooting steps:

• Reduce the final concentration: The desired final concentration might be above the solubility limit of Erythromycin Stinoprate in the aqueous medium. Try working with a lower final concentration if your experimental design allows.

• Optimize the dilution method: Instead of adding the stock solution directly to the full volume of aqueous buffer, try adding the buffer to the stock solution gradually while vortexing to facilitate mixing and prevent immediate precipitation.

• Adjust the pH: The solubility of Erythromycin is pH-dependent. It is more stable in neutral to slightly alkaline conditions (pH 7.0-8.0).[3] Ensure the pH of your final solution is within this range. Erythromycin is unstable in acidic solutions.[3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Compound does not dissolve in the chosen organic solvent.	The concentration is too high for the selected solvent.	Try gentle warming (to 37°C) or sonication to aid dissolution. If the issue persists, reduce the stock solution concentration.
Precipitation occurs immediately upon dilution into aqueous medium.	The compound's solubility limit in the aqueous medium has been exceeded.	Decrease the final concentration of Erythromycin Stinoprate. Alternatively, increase the percentage of the organic solvent in the final solution, ensuring it remains below the cytotoxic level for your cell line.
The solution is initially clear but becomes cloudy over time.	The compound may be unstable in the aqueous solution at the experimental temperature or pH.	Prepare fresh dilutions immediately before use. Ensure the pH of the final solution is optimal for Erythromycin stability (pH 7.0-8.0).[3]
Inconsistent results between experiments.	Incomplete dissolution or precipitation of the compound.	Always visually inspect your solutions for any signs of precipitation before adding them to your assay. Prepare fresh stock solutions regularly.

Data Presentation

Table 1: Solubility of Erythromycin (as a proxy for Erythromycin Stinoprate) in Common Solvents

Solvent	Solubility (approx.)	Reference
Ethanol	~30 mg/mL	[1]
DMSO	~15 mg/mL	[1]
DMF	~15 mg/mL	[1]
Water	Sparingly soluble	[1][2]
1:1 Ethanol:PBS (pH 7.2)	~0.5 mg/mL	[1]

Experimental Protocols

Protocol 1: Preparation of Erythromycin Stinoprate Stock Solution

This protocol describes the preparation of a 10 mg/mL stock solution of Erythromycin Stinoprate.

Materials:

• Erythromycin Stinoprate powder

• Dimethyl sulfoxide (DMSO), sterile

• Sterile, conical microcentrifuge tubes

• Vortex mixer

Procedure:

• Weigh out the required amount of Erythromycin Stinoprate powder in a sterile microcentrifuge tube. For a 10 mg/mL stock solution, weigh 10 mg of the compound.

• Add the appropriate volume of sterile DMSO to the tube. For a 10 mg/mL solution, add 1 mL of DMSO.

• Vortex the tube vigorously until the powder is completely dissolved. Gentle warming to 37°C can be applied if necessary.

• Visually inspect the solution to ensure there are no visible particles.

• Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol describes the preparation of working solutions from a 10 mg/mL stock solution for a typical cell-based assay.

Materials:

• 10 mg/mL Erythromycin Stinoprate stock solution in DMSO

• Sterile cell culture medium or appropriate aqueous buffer

• Sterile microcentrifuge tubes or a 96-well plate

Procedure:

• Thaw an aliquot of the 10 mg/mL Erythromycin Stinoprate stock solution.

• Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the desired final concentrations.

• Important: Ensure the final concentration of DMSO in the culture medium does not exceed 0.5% (v/v). For example, to prepare a 100 µg/mL working solution, you can add 10 µL of the 10 mg/mL stock to 990 µL of culture medium (a 1:100 dilution, resulting in a final DMSO concentration of 1%). This may need to be further diluted to keep the DMSO concentration within the acceptable range.

• Always prepare a vehicle control containing the same final concentration of DMSO as the highest concentration of Erythromycin Stinoprate being tested.

• Use the freshly prepared working solutions immediately in your in vitro assay.

Visualizations

Signaling Pathway of Erythromycin

Erythromycin and its derivatives, including Erythromycin Stinoprate, act by inhibiting bacterial protein synthesis. They bind to the 50S subunit of the bacterial ribosome, which prevents the elongation of the polypeptide chain.

Caption: Mechanism of action of Erythromycin Stinoprate.

Experimental Workflow for Improving Solubility

The following workflow outlines the steps to troubleshoot and improve the solubility of Erythromycin Stinoprate for in vitro assays.

Caption: Workflow for preparing soluble Erythromycin Stinoprate.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. globalresearchonline.net [globalresearchonline.net]

Technical Support Center: Overcoming Erythromycin Estolate Degradation in Acidic Media

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource is designed to provide expert guidance on the challenges associated with the degradation of Erythromycin estolate in acidic environments. Here you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and visual guides to assist you in your research and formulation development.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Erythromycin estolate degradation in acidic media?

A1: The degradation of Erythromycin and its esters, including the estolate form, in acidic media is primarily due to an intramolecular, acid-catalyzed cyclization reaction.[1][2] This process is initiated by the protonation of the C9 ketone group on the erythronolide ring. Following protonation, the C6-hydroxyl group attacks the C9-ketone, forming a cyclic hemiketal intermediate.[1][2] This intermediate can then undergo further reaction with the C12-hydroxyl group to form a stable, but biologically inactive, 6,9;9,12-spiroketal known as anhydroerythromycin A.[1][2] While Erythromycin estolate is more stable in gastric acid than the base form, it is still susceptible to this degradation pathway.[3]

Q2: What are the main strategies to prevent the acidic degradation of Erythromycin estolate during experiments or in formulations?

A2: There are several effective strategies to mitigate the acid-catalyzed degradation of Erythromycin estolate:

• Formulation-Based Approaches:

  • Enteric Coating: This is a common and effective method where the drug is coated with a polymer that is insoluble at the low pH of the stomach but dissolves in the more neutral pH of the small intestine.[1] This allows the drug to bypass the acidic environment of the stomach.

  • pH-Responsive Nanoparticles: Encapsulating Erythromycin estolate in pH-sensitive polymeric nanoparticles can protect it from acidic degradation. These nanoparticles are designed to remain stable in acidic conditions and release the drug in the higher pH environment of the intestine.[4]

  • Solid Lipid Nanoparticles (SLNs): SLNs can also be used to encapsulate and protect the drug from the harsh acidic environment of the stomach, potentially improving its bioavailability.

• Chemical Modification:

  • Prodrugs: Erythromycin estolate is itself a prodrug designed for better acid stability compared to erythromycin base. Further chemical modifications to the erythronolide ring can also enhance acid stability.

  • Analog Synthesis: The development of erythromycin analogs, such as clarithromycin and azithromycin, involves chemical modifications that hinder the intramolecular cyclization, thereby increasing their stability in acidic conditions.[5]

Q3: At what pH range is Erythromycin estolate most stable?

A3: Erythromycin and its derivatives are most stable in a neutral to slightly alkaline pH range, typically between pH 6 and 8.[1] Significant degradation occurs in acidic conditions, particularly at a pH below 5.5.[1]

Troubleshooting Guide

Problem 1: Significant degradation of Erythromycin estolate is observed during in vitro dissolution studies in simulated gastric fluid.

Possible Cause	Troubleshooting Steps
Inadequate protective formulation.	- For enteric-coated tablets: Verify the integrity and thickness of the enteric coating. Ensure the coating polymer is appropriate for the target pH release. - For nanoparticle formulations: Assess the encapsulation efficiency and the stability of the nanoparticles in the acidic medium. The polymer used may not be providing sufficient protection.
Incorrect pH of the dissolution medium.	- Calibrate the pH meter and verify the pH of the simulated gastric fluid. Ensure it is within the appropriate range for the test (typically pH 1.2).
High temperature of the dissolution medium.	- Confirm that the temperature of the dissolution bath is maintained at the specified temperature (usually 37°C), as higher temperatures can accelerate degradation.[1]

Problem 2: Inconsistent results in acid stability assays.

Possible Cause	Troubleshooting Steps
Fluctuations in pH.	- Use calibrated pH meters and high-quality buffers to maintain a constant pH throughout the experiment. The rate of degradation is highly dependent on pH.[1][6]
Temperature variability.	- Employ a temperature-controlled water bath or incubator to ensure a consistent temperature during the assay, as degradation is temperature-sensitive.[1]
Inaccurate timing of sample collection.	- Take samples at precise and consistent time intervals to accurately determine the kinetics of the degradation process.[1]
Issues with the analytical method.	- Ensure the HPLC method is stability-indicating, meaning it can separate the intact drug from its degradation products. Validate the method for linearity, accuracy, and precision.

Quantitative Data

The following table summarizes the degradation rate constants for Erythromycin A at various pH values. While this data is for Erythromycin A, it provides a useful reference for understanding the pH-dependent stability of the erythromycin molecule. The ester group in Erythromycin estolate offers increased stability, and thus, the degradation rates for the estolate are expected to be lower than those presented here.

pH	Observed Rate Constant (k_obs) (x 10⁻² min⁻¹)
3.5	11.1
4.0	6.23
4.5	1.29
5.0	0.45
5.5	0.072

Data adapted from a kinetic study on Erythromycin A degradation.[7]

Experimental Protocols

Protocol 1: Acid Stability Assay for Erythromycin Estolate

This protocol outlines a general procedure for assessing the stability of Erythromycin estolate in acidic conditions using HPLC.

Materials:

• Erythromycin estolate reference standard

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• HPLC-grade acetonitrile and water

• Phosphate buffer

• Calibrated pH meter

• Temperature-controlled water bath

• HPLC system with a C18 column and UV detector

Procedure:

• Preparation of Stock Solution: Accurately weigh and dissolve Erythromycin estolate in a suitable solvent (e.g., acetonitrile) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Acidic Stress:

  • In a series of vials, add a known volume of the stock solution.

  • Add an equal volume of an acidic solution (e.g., 0.1 N HCl) to achieve the desired final drug concentration and acidic pH.

• Incubation: Place the vials in a temperature-controlled water bath set to a specific temperature (e.g., 37°C).

• Sampling: Withdraw aliquots from each vial at predetermined time intervals (e.g., 0, 30, 60, 90, and 120 minutes).

• Neutralization: Immediately neutralize the withdrawn samples with an equivalent amount of a suitable base (e.g., 0.1 N NaOH) to stop the degradation reaction.

• HPLC Analysis:

  • Dilute the neutralized samples with the mobile phase to an appropriate concentration for HPLC analysis.

  • Inject the samples into the HPLC system.

  • Monitor the peak area of the intact Erythromycin estolate at a suitable wavelength (e.g., 210 nm).

• Data Analysis: Calculate the percentage of Erythromycin estolate remaining at each time point and determine the degradation rate constant.

Protocol 2: Formulation of pH-Sensitive Erythromycin Estolate Nanoparticles

This protocol describes a nanoprecipitation method for preparing pH-responsive polymeric nanoparticles of Erythromycin.[4]

Materials:

• Erythromycin estolate

• Eudragit L100 (pH-responsive polymer)

• Polyvinyl alcohol (PVA) (stabilizer)

• Acetone (organic solvent)

• Deionized water

Procedure:

• Organic Phase Preparation: Dissolve Erythromycin estolate and Eudragit L100 in acetone.

• Aqueous Phase Preparation: Dissolve PVA in deionized water.

• Nanoprecipitation:

  • Add the organic phase dropwise into the aqueous phase under constant magnetic stirring.

  • Continue stirring for a specified period to allow for nanoparticle formation and solvent evaporation.

• Nanoparticle Recovery:

  • Centrifuge the nanoparticle suspension to separate the nanoparticles from the aqueous medium.

  • Wash the nanoparticles with deionized water to remove any unentrapped drug and excess stabilizer.

• Lyophilization: Freeze-dry the purified nanoparticles to obtain a powder for storage and further characterization.

• Characterization:

  • Determine the particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

  • Calculate the entrapment efficiency by quantifying the amount of encapsulated drug.

  • Conduct in vitro drug release studies in simulated gastric fluid (pH 1.2) and simulated intestinal fluid (pH 6.8) to evaluate the pH-responsive release profile.

Visualizations

Diagram 1: Acid-Catalyzed Degradation of Erythromycin

Caption: Acid-catalyzed degradation pathway of Erythromycin.

Diagram 2: Experimental Workflow for Acid Stability Assay

Caption: Workflow for conducting an acid stability assay.

Diagram 3: Troubleshooting Logic for Formulation Failure

Caption: Troubleshooting decision tree for formulation failure.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ijpsr.com [ijpsr.com]
• 4. Erythromycin VI: kinetics of acid-catalyzed hydrolysis of erythromycin oxime and erythromycylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Erythromycin Modification That Improves Its Acidic Stability while Optimizing It for Local Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A kinetic study on the degradation of erythromycin A in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scribd.com [scribd.com]

Troubleshooting inconsistent results in Erythromycin stinoprate experiments

This technical support center provides guidance for researchers, scientists, and drug development professionals to troubleshoot inconsistent results in experiments involving Erythromycin stinoprate.

Frequently Asked Questions (FAQs)

Q1: What is Erythromycin stinoprate and how does it work?

A1: Erythromycin stinoprate is a macrolide antibiotic. Like other erythromycin salts, its primary mechanism of action is the inhibition of bacterial protein synthesis. It binds to the 50S subunit of the bacterial ribosome, which obstructs the exit tunnel for the growing peptide chain, ultimately halting protein production. This action is primarily bacteriostatic, meaning it inhibits bacterial growth, but it can be bactericidal at higher concentrations. Erythromycin stinoprate is absorbed as erythromycin propionate. Beyond its antibacterial properties, erythromycin also exhibits anti-inflammatory and immunomodulatory effects.

Q2: Why am I seeing significant variability in my experimental results between different batches of Erythromycin stinoprate?

A2: Batch-to-batch variability with Erythromycin stinoprate can arise from several factors. Minor differences in the purity and impurity profile of the compound can alter its biological activity. Additionally, physical properties such as crystallinity and particle size can affect how well and how quickly the compound dissolves, leading to inconsistencies in the actual concentration of your experimental solutions.[1] It is crucial to obtain a Certificate of Analysis (CoA) for each batch and to standardize your solution preparation methods.

Q3: What is the optimal solvent and storage condition for Erythromycin stinoprate solutions?

A3: The choice of solvent depends on your specific experiment. For in vitro studies, Dimethyl sulfoxide (DMSO) or ethanol are commonly used to prepare stock solutions.[1] It is critical to ensure the final concentration of the organic solvent in your experimental medium is not toxic to the cells being used. Stock solutions should be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. The stability of erythromycin in aqueous solutions is pH-dependent, with degradation occurring in acidic conditions. Therefore, it is advisable to prepare fresh dilutions in your experimental buffer or medium shortly before use.

Q4: My antibacterial susceptibility test results for Erythromycin stinoprate are inconsistent. What could be the cause?

A4: Inconsistent results in antimicrobial susceptibility testing (AST) can be due to several factors. Ensure that you are using a standardized protocol, such as those from the Clinical and Laboratory Standards Institute (CLSI) or the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[2] Key factors that can influence results include the preparation of the bacterial inoculum to the correct density (e.g., 0.5 McFarland standard), the quality and depth of the agar, and the proper application of the antibiotic disk or solution.[3][4] Bacterial resistance, either inherent or induced, can also lead to variability. Consider testing for inducible resistance, especially in staphylococcal and streptococcal species.[3]

Q5: Can the pH of my cell culture or assay buffer affect the activity of Erythromycin stinoprate?

A5: Yes, the pH of the experimental environment is a critical factor. Erythromycin is known to be unstable in acidic conditions, which can lead to its degradation into an inactive form.[5][6] Most standard cell culture media are buffered to a physiological pH (around 7.2-7.4), which should maintain the stability of the drug over the course of a typical experiment. However, if your experimental conditions involve acidic microenvironments, this could be a significant source of inconsistent results. It is recommended to measure and control the pH of your experimental setup.

Troubleshooting Guides

Issue 1: High Variability in In Vitro Antibacterial Activity (MIC Assays)

Potential Cause	Troubleshooting Step
Inaccurate Drug Concentration	Verify calculations for stock and working solutions. Ensure complete dissolution of Erythromycin stinoprate powder. Prepare fresh dilutions for each experiment.[1]
Improper Inoculum Preparation	Strictly adhere to the 0.5 McFarland standard for bacterial suspension turbidity. Use a spectrophotometer for accuracy if available.
Variations in Assay Conditions	Use the same batch and supplier of media (e.g., Mueller-Hinton Broth). Ensure consistent incubation time and temperature (37°C for 18-24 hours).[7]
Bacterial Resistance	Confirm the identity and expected susceptibility profile of your bacterial strain. If applicable, perform a D-test to check for inducible clindamycin resistance, which can indicate certain erythromycin resistance mechanisms.[3]
Edge Effects in Microplates	Avoid using the outer wells of 96-well plates for critical measurements, or fill them with sterile media to maintain humidity.

Issue 2: Inconsistent Results in Anti-Inflammatory Assays (e.g., NF-κB Reporter Assay)

Potential Cause	Troubleshooting Step
Cell Health and Confluency	Ensure cells are healthy, within a low passage number, and seeded at a consistent density to reach 80-90% confluency at the time of the assay.[7]
Solvent Toxicity	Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO) to ensure the observed effects are not due to solvent toxicity.[1]
Variability in Stimulation	Use a consistent concentration and source of the inflammatory stimulus (e.g., TNF-α, LPS). Ensure even mixing when adding the stimulus to the wells.[7]
Timing of Treatment and Stimulation	Optimize and standardize the pre-incubation time with Erythromycin stinoprate before adding the inflammatory stimulus, as well as the duration of the stimulation.[7]
Luciferase Assay Performance	Allow cell lysates and assay reagents to equilibrate to room temperature before use. Ensure thorough mixing of the lysate with the luciferase substrate.

Data Presentation

Table 1: Comparative Pharmacokinetics of Different Erythromycin Salts

Pharmacokinetic Parameter	Erythromycin Stearate	Erythromycin Ethylsuccinate	Erythromycin Estolate
Peak Plasma Concentration (Cmax)	Variable, generally lower than estolate	Lower	Higher
Time to Peak Concentration (Tmax)	~3-4 hours	~1-2 hours	~2-3 hours
Area Under the Curve (AUC)	Lower than estolate	Lower	Significantly Higher
Bioavailability	Variable, generally lower than estolate	Lower	Higher
Elimination Half-life (t½)	~1.5 - 3 hours	~2.72 hours (multiple doses)[8]	~5.47 hours (multiple doses)[8]
Effect of Food on Absorption	Decreased absorption	Minimal	Minimal

Note: This table presents aggregated data from multiple sources for general comparison. Direct comparative data for Erythromycin stinoprate is limited, but it is expected to have an improved pharmacokinetic profile compared to the base or stearate forms.[9][10][11]

Table 2: CLSI Interpretive Criteria for Erythromycin Susceptibility Testing (MIC in µg/mL)

Organism	Susceptible (S)	Intermediate (I)	Resistant (R)
Staphylococcus aureus	≤ 0.5	1-4	≥ 8
Streptococcus pneumoniae	≤ 0.25	0.5	≥ 1
Streptococcus pyogenes	≤ 0.25	0.5	≥ 1
Haemophilus influenzae	≤ 0.5	1-2	≥ 4

Source: Based on CLSI guidelines. These values are subject to change and should be verified with the latest CLSI documents.[2]

Experimental Protocols

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol is for determining the MIC of Erythromycin stinoprate against a bacterial strain.

Materials:

• Erythromycin stinoprate

• Appropriate solvent (e.g., DMSO)

• Mueller-Hinton Broth (MHB), cation-adjusted

• Bacterial strain of interest

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Spectrophotometer (optional)

• Incubator (37°C)

Procedure:

• Prepare Erythromycin Stinoprate Stock Solution: Prepare a stock solution of Erythromycin stinoprate in an appropriate solvent at a concentration of 10 mg/mL.

• Prepare Bacterial Inoculum: From an overnight culture plate, suspend several colonies in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the microplate wells.

• Serial Dilutions: In a 96-well plate, add 100 µL of MHB to wells 2 through 12. Add 200 µL of the highest concentration of Erythromycin stinoprate to be tested to well 1. Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and continuing this process down to well 10. Discard 100 µL from well 10. Well 11 will serve as a growth control (no drug), and well 12 will be a sterility control (no bacteria).[7]

• Inoculation: Add 100 µL of the prepared bacterial inoculum to wells 1 through 11. The final volume in these wells will be 200 µL. Add 100 µL of sterile MHB to well 12.[7]

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of Erythromycin stinoprate that shows no visible bacterial growth. This can be assessed by eye or by reading the optical density at 600 nm.[7]

Protocol 2: NF-κB Luciferase Reporter Assay

This protocol is for measuring the inhibitory effect of Erythromycin stinoprate on NF-κB activation.

Materials:

• A human cell line stably transfected with an NF-κB luciferase reporter construct (e.g., HEK293 or THP-1 cells).[7][12]

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• Erythromycin stinoprate.

• Inflammatory stimulus (e.g., TNF-α at 10 ng/mL or LPS at 100 ng/mL).[7][12]

• Sterile 96-well white, clear-bottom plates.

• Luciferase assay system (lysis buffer and substrate).

• Luminometer.

Procedure:

• Cell Seeding: Seed the reporter cells in a 96-well plate at a density that will result in 80-90% confluency on the day of the assay. Incubate overnight at 37°C in a 5% CO₂ incubator.[7]

• Compound Treatment: Prepare serial dilutions of Erythromycin stinoprate in cell culture medium. Remove the old medium from the cells and replace it with the medium containing the different concentrations of Erythromycin stinoprate. Include a vehicle control. Incubate for 1-2 hours.[7]

• Inflammatory Stimulation: Add the inflammatory stimulus (e.g., TNF-α) to the appropriate wells. Include a non-stimulated control and a stimulated control (with vehicle but no drug). Incubate for 6-8 hours.[7]

• Luciferase Assay: Remove the medium and wash the cells with PBS. Lyse the cells according to the luciferase assay kit manufacturer's instructions. Add the luciferase substrate to the cell lysate.[13][14]

• Measure Luminescence: Immediately measure the luminescence using a luminometer.

• Data Analysis: Normalize the luciferase activity to a measure of cell viability if necessary (e.g., from a parallel cytotoxicity assay). Calculate the percentage of inhibition relative to the stimulated control.

Mandatory Visualization

General experimental workflow for in vitro assays.

Logical workflow for troubleshooting inconsistent results.

Erythromycin's inhibitory effect on the NF-κB signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Prevalence and Mechanisms of Erythromycin Resistance in Group A and Group B Streptococcus: Implications for Reporting Susceptibility Results - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antibiotic Susceptibility and Mechanisms of Erythromycin Resistance in Clinical Isolates of Streptococcus agalactiae: French Multicenter Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Analysis of erythromycin by liquid chromatography/mass spectrometry using involatile mobile phases with a novel atmospheric pressure ionization source - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Pharmacokinetic advantages of erythromycin estolate over ethylsuccinate as determined by high-pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The pharmacokinetics and tolerance of oral erythromycin stearate compared with erythromycin ethylsuccinate: implications for preventing endocarditis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ASK DIS: Erythromycin: Ethylsuccinate VS Stearate [askdis.blogspot.com]
• 11. benchchem.com [benchchem.com]
• 12. bpsbioscience.com [bpsbioscience.com]
• 13. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 14. med.emory.edu [med.emory.edu]

Technical Support Center: Optimizing Erythromycin Stinoprate Concentration for MIC Testing

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing Erythromycin stinoprate concentration for Minimum Inhibitory Concentration (MIC) testing. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Erythromycin stinoprate and how does it work?

Erythromycin stinoprate is a macrolide antibiotic.[1][2] Like other erythromycin derivatives, it is presumed to act by inhibiting bacterial protein synthesis.[1][3] It achieves this by binding to the 50S subunit of the bacterial ribosome, which halts the growth and proliferation of bacteria.[1][3][4] This mechanism of action is bacteriostatic, meaning it prevents bacteria from multiplying rather than killing them outright.[3][]

Q2: What is the purpose of Minimum Inhibitory Concentration (MIC) testing?

Minimum Inhibitory Concentration (MIC) testing is a quantitative method used in microbiology to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[6][7] This information is crucial for understanding the potency of a new antibiotic derivative like Erythromycin stinoprate and for establishing effective concentrations for further studies.

Q3: What are the standard methods for determining the MIC of Erythromycin derivatives?

The two most widely recognized methods for routine antimicrobial susceptibility testing are broth microdilution and disk diffusion.[8][9] The broth microdilution method is considered the gold standard for determining MIC values as it provides a quantitative result (in µg/mL).[10]

Q4: What is a typical starting concentration range for MIC testing of Erythromycin?

For Erythromycin, the MIC values can vary significantly depending on the bacterial species and strain. It is common to test a wide range of concentrations, often in a series of two-fold dilutions. For many bacteria, MICs can range from as low as 0.016 µg/mL to over 256 µg/mL.[11][12] For a new derivative like Erythromycin stinoprate, it is advisable to start with a broad concentration range to capture the potential MIC value.

Troubleshooting Guide

Q5: Issue - No bacterial growth is observed in any of the wells, including the growth control.

• Possible Cause: The bacterial inoculum may have been too low or non-viable.

• Solution: Ensure that the turbidity of the bacterial suspension is standardized, typically to a 0.5 McFarland standard, before inoculation. It is also recommended to perform a colony count of the inoculum to verify its concentration.

• Possible Cause: The growth medium may be inadequate for the specific bacterial strain.

• Solution: Verify that the correct medium (e.g., Cation-Adjusted Mueller-Hinton Broth - CAMHB) is being used and that it has been prepared and stored correctly. Some fastidious bacteria may require specialized media.[10]

Q6: Issue - Bacterial growth is observed in all wells, including those with the highest antibiotic concentrations.

• Possible Cause: The bacterial strain may be highly resistant to Erythromycin stinoprate.

• Solution: If the MIC is higher than the highest concentration tested, it may be necessary to extend the concentration range in a subsequent experiment.

• Possible Cause: The antibiotic stock solution may have been prepared incorrectly or degraded.

• Solution: Prepare a fresh stock solution of Erythromycin stinoprate and ensure it is dissolved in the appropriate solvent and stored under recommended conditions. It's important to allow agar to cool to 45-55°C before adding the antibiotic to prevent inactivation.[13]

Q7: Issue - "Skipped wells" are observed, where there is growth at a higher concentration and no growth at a lower concentration.

• Possible Cause: This can be due to technical errors such as improper pipetting, cross-contamination, or the presence of a resistant subpopulation.

• Solution: Repeat the assay with careful attention to aseptic technique and accurate pipetting. If the issue persists, consider performing a purity check of the bacterial culture.

Q8: Issue - The MIC values are inconsistent between replicate experiments.

• Possible Cause: Variability in inoculum preparation is a common source of inconsistent results.

• Solution: Strictly adhere to the protocol for inoculum preparation, ensuring the McFarland standard is accurately matched for each experiment.

• Possible Cause: Minor variations in incubation time and temperature can affect bacterial growth.

• Solution: Ensure that the incubation conditions (temperature, time, and atmosphere) are consistent across all experiments. For many bacteria, this is typically 35 ± 2°C for 16-20 hours.[14]

Experimental Protocols

Protocol: Broth Microdilution MIC Assay

This protocol outlines the steps for determining the MIC of Erythromycin stinoprate against a bacterial isolate.

• Preparation of Erythromycin Stinoprate Stock Solution:

  • Prepare a concentrated stock solution of Erythromycin stinoprate in a suitable solvent (e.g., ethanol or DMSO). The exact concentration will depend on the desired final concentration range.

  • Filter-sterilize the stock solution.

• Preparation of Microtiter Plates:

  • Using a sterile 96-well microtiter plate, add 50 µL of sterile Cation-Adjusted Mueller-Hinton Broth (CAMHB) to wells 2 through 12 of a single row.

  • Add 100 µL of the Erythromycin stinoprate stock solution (at twice the highest desired final concentration) to well 1.

  • Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, and then transferring 50 µL from well 2 to well 3, and so on, down to well 10. Discard the final 50 µL from well 10.

  • Well 11 will serve as the growth control (no antibiotic), and well 12 will be the sterility control (no bacteria).

• Inoculum Preparation:

  • From a fresh culture plate, select several well-isolated colonies of the test bacterium.

  • Suspend the colonies in a sterile saline or broth to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for E. coli.[11]

  • Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Inoculation and Incubation:

  • Add 50 µL of the diluted bacterial suspension to wells 1 through 11. Do not add bacteria to well 12.

  • The final volume in each well will be 100 µL.

  • Seal the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of Erythromycin stinoprate at which there is no visible growth.

Data Presentation

Table 1: Example MIC Breakpoints for Erythromycin against Common Bacteria (CLSI Guidelines)

Organism	Method	MIC (µg/mL) Interpretive Criteria
S
Staphylococcus aureus	Broth Dilution	≤ 0.5
Streptococcus pneumoniae	Broth Dilution	≤ 0.25
Enterococcus spp.	Broth Dilution	≤ 0.25
Haemophilus influenzae	Broth Dilution	≤ 0.5

Note: These are established breakpoints for Erythromycin and should only be used as a reference. The breakpoints for Erythromycin stinoprate will need to be determined through comprehensive studies.

Mandatory Visualizations

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Caption: Mechanism of action of Erythromycin.

References

• 1. What is the mechanism of Erythromycin stinoprate? [synapse.patsnap.com]
• 2. Erythromycin | C37H67NO13 | CID 12560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Erythromycin? [synapse.patsnap.com]
• 4. droracle.ai [droracle.ai]
• 6. idexx.dk [idexx.dk]
• 7. idexx.com [idexx.com]
• 8. benchchem.com [benchchem.com]
• 9. Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. liofilchem.net [liofilchem.net]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. liofilchem.com [liofilchem.com]

Identifying and minimizing off-target effects of Erythromycin stinoprate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and minimizing the off-target effects of Erythromycin Stinoprate.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Erythromycin Stinoprate?

Erythromycin Stinoprate is a macrolide antibiotic.[1] Its mechanism of action involves binding to the 50S subunit of the bacterial ribosome, which inhibits protein synthesis and ultimately halts bacterial growth.[1][2][3][] The "stinoprate" moiety is a salt or ester of erythromycin, and the active component is erythromycin itself.

Q2: What are the known off-target effects associated with Erythromycin?

Erythromycin is known to interact with unintended targets, which can lead to adverse effects. The most well-documented off-target effect is the inhibition of the cytochrome P450 enzyme system, particularly CYP3A4.[2][][5] This can lead to significant drug-drug interactions, affecting the metabolism of other medications.[2] Other potential off-target effects include gastrointestinal issues, QT prolongation (a heart rhythm abnormality), and, in rare cases, hepatotoxicity.[5][6]

Q3: How can I proactively assess the potential off-target effects of Erythromycin Stinoprate in my experiments?

Early assessment of off-target effects is crucial. A combination of computational and experimental approaches is recommended. In silico methods can predict potential off-target interactions.[7][8] In vitro safety pharmacology profiling, such as the InVEST™ panel, can screen compounds against a broad range of clinically relevant targets, including receptors, transporters, enzymes, and ion channels.[9]

Troubleshooting Guides

Issue 1: Unexpected cellular phenotype observed in vitro.

If you observe an unexpected cellular phenotype that cannot be explained by the on-target activity of Erythromycin Stinoprate, it may be due to an off-target effect.

Troubleshooting Steps:

• Literature Review: Conduct a thorough search for known off-target effects of erythromycin and other macrolides on the specific cell type you are using.

• Dose-Response Analysis: Perform a dose-response experiment to determine if the observed phenotype is concentration-dependent. Off-target effects may occur at higher concentrations.

• Control Experiments:

  • Use a structurally related but inactive compound as a negative control.

  • Employ a positive control known to induce a similar phenotype.

• Target Engagement Assays: Confirm that erythromycin is engaging its intended target (the bacterial ribosome) at the concentrations used in your experiment.

• Off-Target Screening: If the issue persists, consider a broader off-target screening approach.

Issue 2: Discrepancies between in vitro and in vivo results.

Discrepancies between in vitro and in vivo outcomes can arise from various factors, including metabolism and off-target effects that are only apparent in a whole organism.

Troubleshooting Steps:

• Pharmacokinetic Analysis: Review the pharmacokinetic data for Erythromycin Stinoprate to ensure that the concentrations used in vitro are achievable and relevant in vivo.[10][11]

• Metabolite Profiling: Erythromycin is metabolized by the liver.[][5] Investigate whether any of its metabolites have biological activity that could contribute to the observed in vivo effects.

• In Vivo Off-Target Assessment:

  • Monitor for common adverse effects associated with erythromycin, such as gastrointestinal distress or cardiac abnormalities.[5][6]

  • Conduct histopathological analysis of major organs to identify any potential tissue damage.

• Pharmacovigilance Review: Examine post-marketing surveillance data for erythromycin to identify any reported adverse drug reactions that align with your in vivo observations.[12]

Methodologies for Key Experiments

1. Off-Target Screening using Cell Microarrays (OTSCMA)

This method assesses the nonspecific binding of a drug to a large panel of human proteins expressed on cell microarrays.[13]

• Protocol:

  • A cell microarray is prepared with a large-scale expression of human cell surface or secreted proteins.

  • The therapeutic drug (Erythromycin Stinoprate) is labeled (e.g., with a fluorescent tag).

  • The labeled drug is incubated with the cell microarray.

  • Unbound drug is washed away.

  • The microarray is scanned to detect binding between the drug and specific proteins on the array.

  • Positive "hits" indicate potential off-target interactions that require further validation.

2. In Vitro Safety Pharmacology Profiling

This involves screening the compound against a panel of targets known to be associated with adverse drug reactions.[9]

• Example Panel (based on the InVEST™ Panel):

  • GPCRs (G protein-coupled receptors): A panel of receptors to assess potential effects on various signaling pathways.

  • Ion Channels: Including hERG channels to evaluate the risk of QT prolongation.

  • Enzymes: Such as CYP450 isoforms to assess potential for drug-drug interactions.

  • Transporters: To identify potential effects on drug uptake and efflux.

  • Nuclear Receptors: To screen for potential hormonal effects.

Data Summary

Table 1: Pharmacokinetic Parameters of Erythromycin Propionate after Oral Administration of Erythromycin Stinoprate Capsules in Healthy Volunteers.

Dose	Cmax (µg/L)	tmax (h)	T1/2 (h)	AUC0-14 (µg·h/L)
Low	437.0 ± 295.0	1.9 ± 0.6	2.45 ± 0.9	1840.2 ± 1476.87
Middle	488.3 ± 216.7	1.6 ± 0.2	2.2 ± 0.4	Not specified
High	749.3 ± 387.2	1.7 ± 0.3	2.2 ± 0.7	3820.1 ± 1966.4

Data adapted from a pharmacokinetic study on Erythromycin Stinoprate capsules.[10][11]

Visualizations

Caption: Workflow for identifying and validating off-target effects.

Caption: On-target vs. off-target drug interaction pathways.

References

• 1. What is the mechanism of Erythromycin stinoprate? [synapse.patsnap.com]
• 2. Erythromycin - Wikipedia [en.wikipedia.org]
• 3. droracle.ai [droracle.ai]
• 5. Erythromycin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Erythromycin (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 7. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 8. In silico off-target profiling for enhanced drug safety assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. reactionbiology.com [reactionbiology.com]
• 10. [Pharmacokinetics of erythromycin stinoprate capsule] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 13. Off-Target Screening Cell Microarray Assay - Creative Biolabs [creative-biolabs.com]

Technical Support Center: Synthesis of Erythromycin Stinoprate Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Erythromycin stinoprate derivatives.

Frequently Asked Questions (FAQs)

Q1: What is Erythromycin stinoprate?

A1: Erythromycin stinoprate is the salt form of an erythromycin derivative. Specifically, it is the N-acetylcysteinate salt of Erythromycin 2'-propionate.[1][2] The synthesis, therefore, involves two primary stages: the selective esterification of the 2'-hydroxyl group of Erythromycin A with a propionyl group, followed by salt formation with N-acetylcysteine.

Q2: What are the major challenges in the synthesis of Erythromycin 2'-propionate, the precursor to Erythromycin stinoprate?

A2: The synthesis of Erythromycin 2'-propionate presents several key challenges:

• Selective Acylation: Erythromycin A has multiple hydroxyl groups, and achieving selective esterification at the 2'-position of the desosamine sugar is critical to avoid the formation of undesired isomers.[3]

• Hydrolysis: The macrolide lactone ring and the newly formed ester bond are susceptible to hydrolysis under both acidic and basic conditions.[4] Careful pH control is essential throughout the synthesis and purification process.

• Byproduct Formation: Over-acylation can lead to di- or tri-acylated byproducts. Additionally, degradation of the erythromycin backbone can occur, leading to impurities such as anhydroerythromycin A.

• Purification: Separating the desired Erythromycin 2'-propionate from unreacted Erythromycin A, over-acylated byproducts, and degradation products can be challenging and typically requires crystallization or chromatographic techniques.[5][6][7][8]

Q3: What are the common impurities encountered during the synthesis of Erythromycin stinoprate and its precursors?

A3: Common impurities include:

• Unreacted Erythromycin A

• Over-acylated erythromycin derivatives (e.g., 2',4"-di-O-propionyl erythromycin A)

• Degradation products like Erythromycin A enol ether and anhydroerythromycin A

• N-demethylerythromycin A[9]

• Residual solvents and reagents from the synthesis and purification steps.

Q4: What are the stability considerations for Erythromycin stinoprate and its intermediates?

A4: Erythromycin and its derivatives are sensitive to pH and temperature. The ester linkage in Erythromycin 2'-propionate is prone to hydrolysis.[4] Erythromycin stinoprate, as a salt, may have improved stability, but it should still be stored in a cool, dry place, protected from light and moisture to prevent degradation.[10]

Troubleshooting Guides

Problem 1: Low Yield of Erythromycin 2'-propionate

Possible Cause	Suggested Solution
Incomplete Reaction	Monitor the reaction progress using TLC or HPLC to ensure it goes to completion.[11] Consider increasing the reaction time or temperature, but be mindful of potential degradation.
Hydrolysis of Product	Maintain strict pH control during the reaction and workup. Use a non-aqueous workup if possible. Ensure all solvents are dry.
Suboptimal Reagent Stoichiometry	Optimize the molar ratio of the acylating agent (e.g., propionic anhydride or propionyl chloride) to Erythromycin A. An excess may lead to over-acylation, while an insufficient amount will result in incomplete conversion.
Inefficient Purification	Optimize the crystallization process by carefully selecting the solvent system and controlling the cooling rate.[6][7][8][12] If using chromatography, ensure proper column packing and mobile phase composition for effective separation.

Problem 2: Presence of Multiple Spots on TLC (or Peaks in HPLC) Indicating Impurities

Possible Cause	Suggested Solution
Over-acylation	Reduce the amount of the acylating agent. Control the reaction temperature; lower temperatures can improve selectivity.
Degradation of Erythromycin	Avoid strongly acidic or basic conditions. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. Use purified, high-quality starting materials.
Hydrolysis during Workup	Use a biphasic workup with a mild base to neutralize acid byproducts.[11] Minimize the exposure of the product to aqueous conditions.
Ineffective Purification	Employ multi-step purification, such as a combination of extraction, crystallization, and/or column chromatography. Utilize different solvent systems for crystallization to selectively precipitate the desired product.[5][6]

Problem 3: Difficulty in Isolating the Final Product (Erythromycin stinoprate)

Possible Cause	Suggested Solution
Incorrect Stoichiometry for Salt Formation	Ensure an accurate 1:1 molar ratio of Erythromycin 2'-propionate to N-acetylcysteine for the salt formation step.
Inappropriate Solvent for Precipitation/Crystallization	Screen various solvent/anti-solvent systems to find conditions that favor the crystallization of the salt.
Formation of an Oil instead of a Solid	Try seeding the solution with a small crystal of the desired product. Lower the temperature of crystallization slowly.

Quantitative Data

Table 1: Hydrolysis Half-lives of various 2'-Esters of Erythromycin

Ester	Condition	Concentration (mg/L)	Half-life (minutes)
2'-acetyl erythromycin	Buffer (pH 7.0, 37°C)	N/A	~35
2'-propionyl erythromycin	Buffer (pH 7.0, 37°C)	N/A	~50
2'-butyryl erythromycin	Buffer (pH 7.0, 37°C)	N/A	~90
2'-valeryl erythromycin	Buffer (pH 7.0, 37°C)	N/A	~60
2'-ethylsuccinyl erythromycin	Buffer (pH 7.0, 37°C)	N/A	~24
2'-acetyl erythromycin	Human Plasma (37°C)	5	~100
2'-acetyl erythromycin	Human Plasma (37°C)	100	~200
2'-propionyl erythromycin	Human Plasma (37°C)	5	~150
2'-propionyl erythromycin	Human Plasma (37°C)	100	~300

Data synthesized from a study on the hydrolysis of 2'-esters of erythromycin.

Experimental Protocols

Protocol 1: Synthesis of Erythromycin 2'-propionate

This protocol is a representative method for the selective 2'-esterification of Erythromycin A.

Materials:

• Erythromycin A

• Propionic anhydride

• Sodium bicarbonate

• Dichloromethane (anhydrous)

• Methanol

• Deionized water

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Dissolution: In a round-bottom flask under an inert atmosphere, dissolve Erythromycin A (1 equivalent) in anhydrous dichloromethane.

• Addition of Base: Add sodium bicarbonate (2-3 equivalents) to the solution and stir vigorously to create a suspension.

• Acylation: Cool the mixture to 0-5 °C using an ice bath. Slowly add propionic anhydride (1.1-1.5 equivalents) dropwise over 30-60 minutes.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction is typically complete within 2-4 hours.

• Quenching: Once the reaction is complete, quench by the slow addition of cold deionized water.

• Extraction: Separate the organic layer. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude Erythromycin 2'-propionate by crystallization from a suitable solvent system (e.g., acetone/water or ethanol/water).

Protocol 2: Formation of Erythromycin stinoprate

Materials:

• Purified Erythromycin 2'-propionate

• N-acetylcysteine

• Ethanol (anhydrous)

• Diethyl ether (anhydrous)

Procedure:

• Dissolution: Dissolve the purified Erythromycin 2'-propionate (1 equivalent) in a minimal amount of anhydrous ethanol.

• Addition of N-acetylcysteine: In a separate flask, dissolve N-acetylcysteine (1 equivalent) in anhydrous ethanol.

• Salt Formation: Slowly add the N-acetylcysteine solution to the Erythromycin 2'-propionate solution with stirring.

• Precipitation: Stir the mixture at room temperature for 1-2 hours. The salt may precipitate directly. If not, slowly add anhydrous diethyl ether as an anti-solvent until precipitation is observed.

• Isolation: Cool the mixture in an ice bath to maximize precipitation. Collect the solid product by filtration.

• Drying: Wash the collected solid with cold anhydrous diethyl ether and dry under vacuum to yield Erythromycin stinoprate.

Visualizations

Caption: Synthetic pathway for Erythromycin stinoprate.

Caption: Troubleshooting logic for synthesis issues.

References

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. Erythromycin Stinoprate | C45H80N2O17S | CID 71276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Catalytic site-selective synthesis and evaluation of a series of erythromycin analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Improved high-pressure liquid chromatographic method for the analysis of erythromycin in solid dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. ES2423795T3 - Erythromycin crystallization procedure - Google Patents [patents.google.com]
• 8. WO2010048786A1 - Crystallizing method of erythromycin - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. uspbpep.com [uspbpep.com]
• 11. benchchem.com [benchchem.com]
• 12. US2864817A - Process for crystallization of erythromycin - Google Patents [patents.google.com]

Technical Support Center: Addressing Bacterial Resistance to Erythromycin Stinoprate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during in-vitro experiments involving bacterial resistance to Erythromycin stinoprate.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Erythromycin stinoprate and how do bacteria develop resistance?

Erythromycin stinoprate, a macrolide antibiotic, functions by inhibiting bacterial protein synthesis. It binds to the 50S subunit of the bacterial ribosome, which halts the growth and proliferation of the bacteria.[1][2] This binding action interferes with the peptidyl transferase activity, obstructing the exit tunnel for the growing peptide chain and ultimately stopping protein synthesis.[1]

Bacteria have evolved several mechanisms to counteract the effects of erythromycin:

• Target Site Modification: This is a common resistance strategy where bacteria alter the binding site of the antibiotic on the ribosome.[2][3][4] This is often mediated by erm (erythromycin ribosome methylase) genes, which produce enzymes that methylate the 23S rRNA component of the 50S ribosomal subunit.[5] This modification reduces the drug's affinity for its target. This can result in cross-resistance to macrolide, lincosamide, and streptogramin B antibiotics (MLSB phenotype).[4][5]

• Active Drug Efflux: Bacteria can actively pump the antibiotic out of the cell, preventing it from reaching a high enough concentration to be effective.[3] This is often carried out by efflux pumps encoded by genes such as mef (macrolide efflux) or msr (macrolide and streptogramin resistance).[5] This mechanism typically confers resistance to 14- and 15-membered macrolides like erythromycin.[4]

• Enzymatic Inactivation: Some bacteria produce enzymes that can inactivate erythromycin, rendering it ineffective.

Some evidence suggests that the structural modifications in Erythromycin stinoprate may make it less susceptible to common resistance mechanisms like efflux pumps and ribosomal methylation.[1]

Q2: What are the main phenotypes of erythromycin resistance I might observe in the lab?

The two primary resistance phenotypes you will encounter are the MLSB phenotype and the M phenotype.

• MLSB Phenotype (Macrolide-Lincosamide-Streptogramin B): This phenotype arises from target site modification by erm genes and results in resistance to a broad range of antibiotics. It can be further divided into:

  • Constitutive MLSB (cMLSB): The resistance genes are always expressed, leading to resistance to both erythromycin and clindamycin.

  • Inducible MLSB (iMLSB): The resistance genes are only expressed in the presence of an inducing agent, like erythromycin. In laboratory tests, these strains will appear resistant to erythromycin but susceptible to clindamycin.[5]

• M Phenotype: This phenotype is due to the mef gene-encoded efflux pump and results in resistance to macrolides only.[5] Strains with this phenotype will be resistant to erythromycin but susceptible to clindamycin.[5]

Q3: How can I differentiate between the iMLSB and M phenotypes in my experiments?

The Double-Disk Diffusion Test (D-test) is a straightforward method for this purpose. This test involves placing an erythromycin disk in proximity to a clindamycin disk on an agar plate inoculated with the bacterial strain .

• Positive D-test (iMLSB phenotype): If the bacterium has an inducible MLSB phenotype, the erythromycin will induce the expression of the erm gene, leading to resistance to the nearby clindamycin. This will be visible as a flattening or "D"-shaped zone of inhibition around the clindamycin disk.[5]

• Negative D-test (M phenotype): If the bacterium has the M phenotype, there will be no induction of clindamycin resistance, and the zone of inhibition around the clindamycin disk will remain circular.

Troubleshooting Laboratory Experiments

Minimum Inhibitory Concentration (MIC) Assays

Issue	Possible Cause	Troubleshooting Steps
No growth in positive control wells	1. Non-viable inoculum. 2. Incorrect inoculation. 3. Unsuitable growth medium.	1. Streak the inoculum on an appropriate agar plate to confirm viability. 2. Verify the correct volume of the standardized inoculum was added. 3. Ensure the Mueller-Hinton Broth (or other specified medium) is suitable for your bacterial strain.
Inconsistent MIC values between replicates	1. Inaccurate pipetting during serial dilutions. 2. Contamination of wells. 3. Presence of a resistant subpopulation.	1. Review and practice pipetting technique for accuracy. 2. Visually inspect wells for unusual growth and perform a purity plate from the positive control well. 3. If a resistant subpopulation is suspected, plate bacteria from wells with growth at higher concentrations to isolate and re-test.
Skipped wells (growth in higher concentration wells but not in lower ones)	1. Pipetting error. 2. Contamination.	1. Carefully repeat the serial dilutions. 2. Check for contamination in the stock solutions and media.
Difficulty interpreting the MIC endpoint	1. Trailing endpoints (faint, pinpoint growth). 2. Diffuse growth.	1. Read the MIC as the lowest concentration with a significant reduction in growth compared to the positive control. 2. Ensure proper lighting and magnification when reading the plate. 3. Repeat the test with careful attention to inoculum density and incubation conditions.

Disk Diffusion (Kirby-Bauer) Assays

Issue	Possible Cause	Troubleshooting Steps
No zone of inhibition around the erythromycin disk for a known susceptible strain	1. Inactive antibiotic disk. 2. Incorrect inoculum density.	1. Test the disk with a quality control strain with a known susceptibility profile. 2. Ensure the inoculum is standardized to a 0.5 McFarland turbidity standard.
Zone sizes are consistently too large or too small for QC strains	1. Incorrect agar depth. 2. Inoculum is too light or too heavy. 3. Improper incubation conditions.	1. Ensure the agar depth is between 4-6 mm. 2. Re-standardize the inoculum. 3. Verify the incubator temperature and atmosphere (e.g., CO2 for fastidious organisms).
Unclear zone edges	1. Swarming bacteria (e.g., Proteus spp.). 2. Mixed culture.	1. Use appropriate media to inhibit swarming if applicable. 2. Re-isolate the test organism to ensure a pure culture.

Experimental Protocols

Broth Microdilution MIC Assay

• Prepare Erythromycin Stock Solution: Accurately weigh and dissolve Erythromycin stinoprate in an appropriate solvent (e.g., ethanol or DMSO) to create a high-concentration stock solution. Further dilute in cation-adjusted Mueller-Hinton Broth (CAMHB) to the desired starting concentration.

• Prepare Microtiter Plates: Dispense 50 µL of CAMHB into each well of a 96-well microtiter plate.

• Serial Dilutions: Add 50 µL of the starting erythromycin solution to the first column of wells. Perform a two-fold serial dilution by transferring 50 µL from the first column to the second, and so on, across the plate. Discard the final 50 µL from the last dilution column.

• Inoculum Preparation: Prepare a bacterial suspension from a fresh culture (18-24 hours old) in sterile saline or broth to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, except for the sterility control wells.

• Controls: Include a growth control (no antibiotic) and a sterility control (no inoculum) on each plate.

• Incubation: Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.

• Reading the MIC: The MIC is the lowest concentration of erythromycin that completely inhibits visible bacterial growth.

Double-Disk Diffusion (D-test)

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

• Plate Inoculation: Using a sterile cotton swab, evenly streak the inoculum over the entire surface of a Mueller-Hinton agar plate.

• Disk Placement: Place a 15-µg erythromycin disk and a 2-µg clindamycin disk on the agar surface. The distance between the edges of the disks should be 15-20 mm.

• Incubation: Incubate the plate overnight at 35°C.

• Interpretation:

  • Positive D-test: A flattening of the clindamycin inhibition zone adjacent to the erythromycin disk indicates inducible clindamycin resistance (iMLSB phenotype).

  • Negative D-test: A circular zone of inhibition around the clindamycin disk indicates susceptibility to clindamycin and suggests an M phenotype if the strain is resistant to erythromycin.

Data Presentation

Table 1: Typical MIC Ranges for Erythromycin Quality Control Strains

QC Strain	ATCC Number	Acceptable MIC Range (µg/mL)
Staphylococcus aureus	29213	0.25 - 1
Enterococcus faecalis	29212	1 - 4
Streptococcus pneumoniae	49619	0.03 - 0.12

Note: These ranges are based on CLSI guidelines for erythromycin. Researchers should validate these ranges for Erythromycin stinoprate in their own laboratories.

Table 2: Interpretation of D-test Results

Erythromycin Result	Clindamycin Result	D-test Result	Phenotype	Common Genotype
Resistant	Susceptible	Positive (D-shaped zone)	Inducible MLSB	erm
Resistant	Susceptible	Negative (circular zone)	M	mef
Resistant	Resistant	N/A	Constitutive MLSB	erm
Susceptible	Susceptible	N/A	Susceptible	None

Visualizations

Caption: Mechanisms of bacterial resistance to Erythromycin.

Caption: Workflow for differentiating resistance phenotypes using the D-test.

Caption: Troubleshooting guide for inconsistent MIC results.

References

• 1. What is the mechanism of Erythromycin stinoprate? [synapse.patsnap.com]
• 2. What is the mechanism of Erythromycin? [synapse.patsnap.com]
• 3. reactgroup.org [reactgroup.org]
• 4. Different Erythromycin Resistance Mechanisms in Group C and Group G Streptococci - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Prevalence and Mechanisms of Erythromycin Resistance in Group A and Group B Streptococcus: Implications for Reporting Susceptibility Results - PMC [pmc.ncbi.nlm.nih.gov]

Stability testing of Erythromycin stinoprate under different storage conditions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability testing of Erythromycin stinoprate. Given that Erythromycin stinoprate is a novel antibiotic, this guide leverages established methodologies and data from studies on closely related erythromycin compounds to provide a robust framework for your experiments.

Frequently Asked Questions (FAQs)

Q1: What are forced degradation studies and why are they important for Erythromycin stinoprate?

A1: Forced degradation studies, also known as stress testing, are crucial for developing and validating stability-indicating analytical methods.[1] These studies involve subjecting Erythromycin stinoprate to harsh conditions like acid, base, oxidation, heat, and light to identify potential degradation products and understand its degradation pathways.[1][2] This information is vital for developing stable formulations, selecting appropriate packaging, and defining storage conditions and shelf life, as mandated by regulatory bodies like the International Council for Harmonisation (ICH).[1][3]

Q2: Under which conditions is Erythromycin stinoprate likely to degrade?

A2: Based on data from other erythromycin compounds, Erythromycin stinoprate is expected to be most susceptible to degradation under acidic, basic, and oxidative conditions.[2][3] It is likely to be relatively stable under thermal and photolytic stress.[2][3] However, the precise extent of degradation will depend on the specific experimental conditions.

Q3: What are the expected major degradation products of Erythromycin?

A3: In acidic conditions, a primary degradation product of erythromycin is anhydroerythromycin A, which forms through intramolecular dehydration.[2] Further degradation can lead to the loss of the cladinose sugar.[2][4] Under alkaline conditions, hydrolysis of the lactone ring can occur.[1][2] Oxidative stress can also result in the formation of various byproducts, including N-oxides.[1][5]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent or non-reproducible results in stability assays.	- Inaccurate pH control.- Temperature fluctuations.- Imprecise timing of sample collection.	- Use calibrated pH meters and buffered solutions for precise pH control.- Employ a temperature-controlled water bath or incubator to maintain consistent temperature.- Adhere to a strict timetable for withdrawing samples to ensure accurate degradation kinetics.[6]
Co-elution of peaks in HPLC analysis.	- The analytical method may not be sufficiently resolving the parent drug from all degradation products.	- Modify the HPLC method. This could involve adjusting the mobile phase composition, changing the column, or altering the gradient program.- Utilize mass spectrometry (MS) detection, as it can distinguish between co-eluting compounds with different molecular masses.[7]
Formation of unexpected degradation products.	- Interaction with excipients in the formulation.- The presence of impurities in the drug substance or reagents.	- Conduct forced degradation studies on the drug substance alone to establish its intrinsic degradation profile.- Analyze the excipients under stress conditions to identify any potential interactions.- Ensure the use of high-purity reagents and solvents.
Low recovery of the drug substance.	- Adsorption of the analyte onto container surfaces.- Incomplete extraction from the sample matrix.	- Use silanized glassware or polypropylene containers to minimize adsorption.- Optimize the sample extraction procedure by adjusting the solvent, pH, or extraction time.
Thermal degradation in the MS ion source.	- The ion transfer tube temperature may be too high, causing fragmentation of the analyte.	- Reduce the ion transfer tube temperature to minimize in-source degradation and fragmentation.[7]

Experimental Protocols & Data

Forced Degradation Studies

Forced degradation studies are essential to understand the stability of a drug substance.[1] The following are generalized protocols based on studies of other erythromycin compounds that can be adapted for Erythromycin stinoprate.

1. Acid Hydrolysis

• Protocol: To 1 mL of a stock solution of Erythromycin stinoprate (e.g., 1 mg/mL in a suitable organic solvent), add 1 mL of 0.1 M hydrochloric acid (HCl). Incubate the mixture in a water bath at 60°C for 8 hours. After incubation, cool the solution and neutralize it with an equivalent amount of 0.1 M sodium hydroxide (NaOH). Dilute the solution to a suitable concentration with the mobile phase for analysis.[1][6]

• Expected Degradation: Significant degradation is expected, with potential loss of the cladinose sugar.[1][4]

2. Base Hydrolysis

• Protocol: To 1 mL of the Erythromycin stinoprate stock solution, add 1 mL of 0.1 M sodium hydroxide (NaOH). Incubate the solution in a water bath at 40°C for 24 hours. After incubation, cool the solution and neutralize it by adding 1 mL of 0.1 M hydrochloric acid (HCl). Dilute the solution to a suitable concentration with the mobile phase for analysis.[1]

• Expected Degradation: Degradation is expected through the hydrolysis of the lactone ring.[1]

3. Oxidative Degradation

• Protocol: To 1 mL of the Erythromycin stinoprate stock solution, add 1 mL of 6% (v/v) hydrogen peroxide (H₂O₂). Keep the solution at room temperature for 24 hours, protected from light. Dilute the solution to a suitable concentration with the mobile phase for analysis.[1]

• Expected Degradation: Formation of N-oxide and other oxidation products is anticipated.[1]

4. Thermal Degradation

• Protocol: Place a known amount of Erythromycin stinoprate powder in a clean, dry vial. Store the vial in a hot air oven maintained at 80°C for 48 hours. After the specified time, remove the sample, allow it to cool to room temperature, and dissolve it in a suitable solvent for analysis.[1]

• Expected Degradation: Erythromycin compounds are generally stable under thermal stress, so minimal degradation is expected.[3]

5. Photolytic Degradation

• Protocol: Expose a solid sample of Erythromycin stinoprate to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter. A control sample should be protected from light. Analyze the samples by HPLC.[8]

• Expected Degradation: Erythromycin is typically stable under photolytic conditions, with little to no degradation expected.[3]

Summary of Typical Stress Conditions and Expected Degradation for Erythromycin

The following table summarizes illustrative stress conditions and expected degradation levels for erythromycin compounds, which can serve as a baseline for studies on Erythromycin stinoprate.

Stress Condition	Reagent/Parameter	Duration	Temperature	Expected Degradation (%)	Primary Degradation Products
Acid Hydrolysis	0.1 M HCl	8 hours	60°C	15 - 25%	Loss of cladinose sugar[1]
Base Hydrolysis	0.1 M NaOH	24 hours	40°C	10 - 20%	Hydrolysis of the lactone ring[1]
Oxidative	6% H₂O₂	24 hours	Room Temp	10 - 15%	N-oxide and other oxidation products[1]
Thermal	Solid State	48 hours	80°C	5 - 10%	Thermal decomposition products[1]
Photolytic	Solid State	7 days	25°C	< 5%	Photodegradation products[1]

Accelerated Stability Study Data for Erythromycin

An accelerated stability study on an International Standard for Erythromycin provides insight into its stability at elevated temperatures over time.

Storage Condition	1 Month	3 Months	6 Months
-20°C	Erythromycin A content unchanged	Erythromycin A content unchanged	Erythromycin A content unchanged
25°C	Erythromycin A content unchanged	Erythromycin A content unchanged	Erythromycin A content unchanged
40°C	-	Slight decrease in Erythromycin A	Slight decrease in Erythromycin A
50°C	-	Slight decrease in Erythromycin A	Slight decrease in Erythromycin A

Data also showed a slight increase in impurities B and H at 40°C and 50°C after 3 and 6 months. The sum of impurities after 6 months at 50°C increased by about 1.4% compared to storage at -20°C.[9]

Visualizations

Experimental Workflow for Stability Testing

Caption: General experimental workflow for stability testing.

Plausible Degradation Pathway of Erythromycin in Acidic Conditions

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Development and validation of a stability indicating HPLC method for organic impurities of erythromycin stearate tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanism for the degradation of erythromycin A and erythromycin A 2'-ethyl succinate in acidic aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification of degradation products of erythromycin A arising from ozone and advanced oxidation process treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. benchchem.com [benchchem.com]
• 9. cdn.who.int [cdn.who.int]

How to prevent precipitation of Erythromycin stinoprate in culture media

Technical Support Center: Erythromycin in Culture Media

Welcome to the technical support center for the use of erythromycin and its salts, including Erythromycin stinoprate, in research applications. This guide provides detailed troubleshooting advice and answers to frequently asked questions to help you prevent precipitation and ensure the stability of erythromycin in your culture media.

A Note on Erythromycin Stinoprate: Erythromycin stinoprate is a specific salt of erythromycin, composed of erythromycin propionate and N-acetyl-L-cysteine[1]. While detailed public data on the physicochemical properties of this specific salt are limited, the principles governing its solubility and stability are based on the core erythromycin molecule. The guidance provided here is based on the extensive data available for erythromycin and its common, well-documented salts (e.g., lactobionate, ethylsuccinate, stearate, and base), and is directly applicable to preventing precipitation issues with Erythromycin stinoprate.

Frequently Asked Questions (FAQs)

Q1: Why is my erythromycin solution precipitating when added to the culture medium?

Precipitation of erythromycin can occur due to several factors:

• Poor Aqueous Solubility: Many forms of erythromycin, including the base and ester salts like ethylsuccinate and stearate, have very low solubility in water[2][3][4][5]. Adding a highly concentrated stock solution made in an organic solvent (like ethanol) directly to an aqueous medium can cause the drug to crash out of solution.

• pH Instability: Erythromycin is most stable in a neutral to slightly alkaline pH range of 6 to 8[6][7]. Culture media are typically buffered around pH 7.2-7.4, but erythromycin itself is unstable in acidic conditions (pH below 5.5), where it degrades into inactive and potentially less soluble forms[6][7][8].

• High Concentration: Adding a large volume of a highly concentrated stock solution can create localized areas that exceed the solubility limit of the drug in the medium, leading to precipitation[9].

• Interaction with Media Components: Some salts of erythromycin can precipitate in the presence of other inorganic salts. For example, erythromycin lactobionate can precipitate if reconstituted with saline solutions instead of pure sterile water[6].

Q2: What is the best solvent to prepare an erythromycin stock solution?

The choice of solvent depends on the specific salt of erythromycin you are using.

• For water-insoluble forms like Erythromycin base, ethylsuccinate, or stearate, organic solvents are necessary. Ethanol is a common and effective choice[10][11]. Dimethyl sulfoxide (DMSO) can also be used[10]. A common practice is to prepare a concentrated stock solution in ethanol, which can then be further diluted[10].

• For water-soluble forms like Erythromycin lactobionate, the recommended solvent is sterile, preservative-free water for injection[6][9]. Using solutions containing inorganic salts can cause precipitation[6].

Q3: How should I properly add the erythromycin stock solution to my culture medium to avoid precipitation?

To prevent precipitation when adding the stock solution to your medium, follow these steps:

• Warm your culture medium to its working temperature (typically 37°C).

• Prepare an intermediate dilution of your concentrated stock solution in sterile water or your basal medium (without serum). This helps prevent localized concentration shock[9].

• Add the intermediate dilution to the final volume of culture medium dropwise, while gently swirling the container[9]. This ensures rapid and even distribution of the antibiotic.

Q4: What is the recommended working concentration for erythromycin in cell culture?

The recommended working concentration for erythromycin in eukaryotic cell culture is typically 50 µg/mL [9][12]. However, effective concentrations can range from 50 to 200 mg/L depending on the application and potential contaminants[9]. It is always best practice to perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific cell line.

Q5: How should I store my erythromycin stock solutions?

• Ethanol-based stock solutions can typically be stored at -20°C for up to one year[13].

• Aqueous stock solutions (e.g., of Erythromycin lactobionate) are less stable. While they can be stored for up to two weeks at 2-8°C[6], it is often recommended not to store aqueous solutions for more than a day to ensure potency[10][14].

• For all solutions, it is advisable to store them in small, single-use aliquots to avoid repeated freeze-thaw cycles.

Troubleshooting Guide: Precipitation Issues

This guide addresses common problems encountered when using erythromycin in culture media.

Problem Observed	Potential Cause	Recommended Solution
Precipitate forms immediately upon adding stock solution to media.	Solubility Shock: The concentration of the antibiotic in the stock solution is too high, causing it to immediately crash out when introduced to the aqueous medium.	1. Prepare an intermediate dilution of the stock solution in sterile water or basal media before the final addition.[9]2. Add the diluted solution dropwise into the vortex of the gently swirling media to ensure rapid dispersal.[9]3. Ensure the stock solvent is appropriate for the erythromycin salt being used (see Data & Protocols sections).
Media becomes cloudy or a precipitate forms over time in the incubator.	pH-Dependent Instability: Erythromycin degrades in acidic conditions (pH < 5.5).[6][7] If the culture medium acidifies over time due to cell metabolism, the erythromycin can degrade and precipitate.	1. Ensure the culture medium is well-buffered and monitor the pH, especially in high-density cultures.2. Perform media changes more frequently to prevent the buildup of acidic metabolites.3. Confirm the stability of erythromycin is optimal between pH 6 and 8.[6][7][9]
Initial reconstitution of lyophilized powder results in clumps or precipitate.	Incorrect Reconstitution Solvent: Using a solvent containing inorganic salts (e.g., PBS, saline) to reconstitute a salt like erythromycin lactobionate can cause immediate precipitation.[6]	1. For water-soluble salts like erythromycin lactobionate, always use sterile, preservative-free water for the initial reconstitution.[6][9]2. For water-insoluble salts, use an appropriate organic solvent like high-purity ethanol or DMSO.[10]

Quantitative Data Summary

The solubility of erythromycin varies significantly depending on its chemical form and the solvent used.

Erythromycin Form	Solvent	Solubility
Erythromycin Base	Water	~1-2 mg/mL (poorly soluble)[15]
Ethanol	~30-50 mg/mL[10]
DMSO	~15 mg/mL[10]
Erythromycin Ethylsuccinate	Water	Practically insoluble[2][16][17]
Ethanol	Freely soluble[2][16]
Acetone	Freely soluble[2][16]
Erythromycin Lactobionate	Water	Freely soluble[6][18][19]
Ethanol	Freely soluble[6][18][19]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution of Erythromycin (Water-Insoluble Form)

This protocol is suitable for erythromycin base or ester-based salts like Erythromycin stinoprate (propionate), ethylsuccinate, or stearate.

Materials:

• Erythromycin powder (e.g., Erythromycin stinoprate)

• 100% Ethanol (ACS grade or higher)

• Sterile, conical tubes (e.g., 15 mL or 50 mL)

• Sterile 0.22 µm syringe filter and syringe

Methodology:

• In a sterile environment (e.g., a biological safety cabinet), weigh out the desired amount of erythromycin powder and transfer it to a sterile conical tube.

• Add the required volume of 100% ethanol to achieve the desired stock concentration (e.g., 20-50 mg/mL). For example, add 10 mL of ethanol to 500 mg of erythromycin for a 50 mg/mL stock solution.

• Cap the tube securely and vortex or mix until the powder is completely dissolved. The solution should be clear.

• Sterile-filter the solution using a 0.22 µm syringe filter into a new sterile tube. This is a critical step to ensure the sterility of your stock solution.[20]

• Aliquot the stock solution into smaller, sterile, single-use microcentrifuge tubes to prevent contamination and degradation from repeated freeze-thaw cycles.

• Label the aliquots clearly with the compound name, concentration, solvent, and date of preparation.

• Store the aliquots at -20°C for long-term use (up to one year).[13]

Protocol 2: Solubility Test in Culture Medium

This protocol helps determine the practical solubility limit of your erythromycin stock in your specific culture medium to prevent precipitation.

Materials:

• Prepared erythromycin stock solution (from Protocol 1)

• Complete culture medium (including serum and other supplements), warmed to 37°C

• Sterile microcentrifuge tubes

Methodology:

• Label a series of sterile microcentrifuge tubes for different final concentrations (e.g., 50 µg/mL, 100 µg/mL, 200 µg/mL, 500 µg/mL).

• Add 1 mL of your complete, pre-warmed culture medium to each tube.

• Using your stock solution, calculate the volume needed to achieve the target concentration in each tube. For example, to make a 100 µg/mL solution from a 50 mg/mL stock, you would add 2 µL to 1 mL of media.

• Add the calculated volume of stock solution to the corresponding tube. Pipette up and down gently to mix.

• Incubate the tubes under standard culture conditions (e.g., 37°C, 5% CO₂) for 24 hours.

• After incubation, visually inspect each tube for any signs of precipitation or cloudiness against a dark background. The highest concentration that remains clear is your practical working limit for that specific medium.

Visual Guides and Workflows

The following diagrams illustrate the key relationships and troubleshooting steps for using erythromycin in culture media.

References

• 1. Erythromycin Stinoprate | C45H80N2O17S | CID 71276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Erythromycin ethyl succinate | C43H75NO16 | CID 443953 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 4. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 5. Erythromycin Formulations—A Journey to Advanced Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. drugs.com [drugs.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. Erythromycin, 5 g, CAS No. 114-07-8 | Antibiotics, -mycotics | Cell culture | Applications | Carl ROTH - Germany [carlroth.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Erythromycin Stock Solution [novoprolabs.com]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. US2830982A - Water-soluble salt of erythromycin - Google Patents [patents.google.com]
• 16. swissmedic.ch [swissmedic.ch]
• 17. Erythromycin ethylsuccinate | 1264-62-6 [chemicalbook.com]
• 18. Page loading... [wap.guidechem.com]
• 19. ERYTHROMYCIN LACTOBIONATE (200 MG) CAS#: 3847-29-8 [m.chemicalbook.com]
• 20. himedialabs.com [himedialabs.com]

Reference Data & Comparative Studies

Erythromycin Stinoprate: A Comparative Efficacy Analysis Against Other Erythromycin Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of erythromycin stinoprate with other erythromycin derivatives, supported by available experimental data. Erythromycin stinoprate is a prodrug of erythromycin propionate, designed to enhance the oral bioavailability and tolerability of the parent compound, erythromycin. This document will delve into its antibacterial potency, pharmacokinetic profile, and potential anti-inflammatory effects in comparison to other widely used erythromycin esters.

Executive Summary

Erythromycin and its derivatives have been mainstays in the treatment of various bacterial infections for decades.[1] The development of erythromycin prodrugs, such as erythromycin stinoprate, aims to overcome the challenges associated with the parent drug, including instability in gastric acid and gastrointestinal side effects. Erythromycin stinoprate is absorbed as erythromycin propionate, with the active component being the erythromycin base. This guide will demonstrate that while the fundamental mechanism of action remains consistent across all derivatives—inhibition of bacterial protein synthesis—significant differences exist in their pharmacokinetic profiles, which can influence clinical efficacy and tolerability.

Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Erythromycin and its derivatives, including erythromycin stinoprate, are macrolide antibiotics that exert their bacteriostatic effect by binding to the 50S subunit of the bacterial ribosome.[2] This binding interferes with the peptidyl transferase activity, obstructing the exit tunnel for the growing peptide chain and ultimately halting protein synthesis.[2] Structural modifications in newer derivatives may enhance binding affinity and potentially broaden the spectrum of activity.[2]

Caption: Mechanism of action of erythromycin derivatives.

Comparative Antibacterial Efficacy

The in vitro antibacterial potency of erythromycin derivatives is primarily assessed by determining the Minimum Inhibitory Concentration (MIC) against various bacterial strains. As erythromycin stinoprate is a prodrug of erythromycin propionate, the following table summarizes the MIC values for erythromycin propionate against several clinically relevant bacteria.

Table 1: Minimum Inhibitory Concentration (MIC) of Erythromycin Propionate Against Various Bacterial Species

Bacterial Species	Gram Stain	MIC (µg/mL)
Staphylococcus aureus	Gram-positive	0.25 - >64[3]
Streptococcus pneumoniae	Gram-positive	1 - 64[3]
Haemophilus influenzae	Gram-negative	≤2.0[3]
Pseudomonas aeruginosa	Gram-negative	>100 - 512[3]
Escherichia coli	Gram-negative	16 - >1024[3]
Legionella pneumophila	Atypical	0.06 - 1[3]
Campylobacter jejuni (resistant strains)	Gram-negative	≥16[3]
Bordetella pertussis	Gram-negative	0.03 - 0.125[3]

Note: The provided MIC values are based on studies of erythromycin and its various salts. The specific values for Erythromycin Propionate may vary. Resistance to erythromycin is prevalent in many bacterial species, leading to a wide range of observed MIC values.[3]

Pharmacokinetic Profile Comparison

The primary advantage of erythromycin esters lies in their improved pharmacokinetic properties compared to the erythromycin base. The following table presents a comparative summary of key pharmacokinetic parameters for erythromycin stinoprate and other common erythromycin derivatives.

Table 2: Comparative Pharmacokinetic Parameters of Erythromycin Derivatives

Parameter	Erythromycin Stinoprate (as propionate)	Erythromycin Ethylsuccinate	Erythromycin Estolate	Erythromycin Stearate
Peak Plasma Concentration (Cmax)	Dose-dependent (e.g., 488.3 ± 216.7 µg/L for 500mg)	Lower	Higher	Variable, generally lower than estolate
Time to Peak (Tmax)	~1.6 hours	~1-2 hours	~2-3 hours	~3-4 hours
Elimination Half-life (t½)	2.2 ± 0.4 hours (for 500mg dose)	~1.5 - 2.5 hours	~2 - 4 hours	~1.5 - 3 hours
Food Effect on Absorption	Not specified	Minimal	Minimal	Decreased absorption

Anti-inflammatory Properties

Beyond their antibacterial activity, macrolide antibiotics, including erythromycin and its derivatives, are known to possess significant anti-inflammatory and immunomodulatory effects.[4] These properties are being explored for the treatment of chronic inflammatory diseases.

The anti-inflammatory mechanisms of macrolides are multifaceted and include:

• Inhibition of Pro-inflammatory Cytokines: Several studies have demonstrated that macrolides can inhibit the gene expression and production of pro-inflammatory cytokines such as IL-6 and IL-8.[5]

• Neutrophil Modulation: Macrolides can reduce the influx of neutrophils to inflammatory sites and accelerate their apoptosis.[5] They have also been shown to inhibit the activity of neutrophil NADPH oxidase, a key enzyme in the production of reactive oxygen species.[6]

• Downregulation of Adhesion Molecules: Erythromycin has been shown to downregulate the expression of cell adhesion molecules, which are crucial for the recruitment of inflammatory cells.[7][8]

While the general anti-inflammatory properties of macrolides are well-documented, specific comparative studies on the anti-inflammatory potency of erythromycin stinoprate versus other erythromycin derivatives are limited. However, it is plausible that all erythromycin esters, once hydrolyzed to the active erythromycin base, would exhibit similar anti-inflammatory activities.

Caption: Anti-inflammatory mechanism of erythromycin.

Experimental Protocols

In Vitro Susceptibility Testing (MIC Determination)

The Minimum Inhibitory Concentration (MIC) is a fundamental measure of an antibiotic's potency. The following outlines a standard broth microdilution method.

1. Preparation of Bacterial Inoculum:

• Isolate colonies of the test bacterium from an 18-24 hour agar plate.
• Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).
• Dilute the standardized suspension in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the test wells.

2. Preparation of Antibiotic Dilutions:

• Prepare a stock solution of the erythromycin derivative in a suitable solvent.
• Perform serial two-fold dilutions of the antibiotic in CAMHB in a 96-well microtiter plate to achieve the desired concentration range.

3. Inoculation and Incubation:

• Add the prepared bacterial inoculum to each well of the microtiter plate containing the antibiotic dilutions.
• Include a growth control well (no antibiotic) and a sterility control well (no bacteria).
• Incubate the plate at 35 ± 2°C for 16-20 hours in ambient air.

4. Interpretation of Results:

• The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.

"Start" [shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Prepare_Inoculum" [label="Prepare Bacterial Inoculum\n(0.5 McFarland)"]; "Prepare_Dilutions" [label="Prepare Serial Antibiotic Dilutions\nin 96-well plate"]; "Inoculate_Plate" [label="Inoculate Plate with Bacteria"]; "Incubate" [label="Incubate at 37°C\nfor 18-24h"]; "Read_Results" [label="Read MIC\n(Lowest concentration with no growth)"]; "End" [shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

"Start" -> "Prepare_Inoculum"; "Prepare_Inoculum" -> "Prepare_Dilutions"; "Prepare_Dilutions" -> "Inoculate_Plate"; "Inoculate_Plate" -> "Incubate"; "Incubate" -> "Read_Results"; "Read_Results" -> "End"; }

Caption: Workflow for MIC determination by broth microdilution.

Clinical Trial Design for Respiratory Tract Infections

Evaluating the clinical efficacy of an antibiotic typically involves a randomized, double-blind, controlled clinical trial.

1. Study Population:

• Patients with a confirmed diagnosis of a specific respiratory tract infection (e.g., community-acquired pneumonia, acute exacerbation of chronic bronchitis).
• Inclusion and exclusion criteria should be clearly defined.

2. Randomization and Blinding:

• Patients are randomly assigned to receive either the investigational drug (e.g., erythromycin stinoprate) or a comparator drug (e.g., another erythromycin derivative or a different class of antibiotic).
• Both patients and investigators should be blinded to the treatment allocation.

3. Treatment Regimen:

• The dose, frequency, and duration of treatment are specified in the study protocol.

4. Efficacy Endpoints:

• Primary Endpoint: Clinical cure rate at the test-of-cure visit, defined as the resolution of signs and symptoms of infection.
• Secondary Endpoints: Microbiological eradication rate, time to clinical resolution, incidence of adverse events.

5. Statistical Analysis:

• The sample size should be sufficient to detect a statistically significant difference between the treatment groups.
• Appropriate statistical tests are used to compare the efficacy and safety outcomes.

Conclusion

Erythromycin stinoprate, as a prodrug of erythromycin propionate, offers a comparable antibacterial spectrum to other erythromycin derivatives, with its primary activity against Gram-positive bacteria. The key differentiator among erythromycin esters lies in their pharmacokinetic profiles, which influence drug exposure and potentially, clinical outcomes and tolerability. While direct comparative efficacy and anti-inflammatory studies for erythromycin stinoprate are not extensively available, the existing data on its active form and the general properties of macrolides suggest it is a viable alternative within the erythromycin class. Further head-to-head clinical trials are warranted to definitively establish its relative efficacy and safety profile against other erythromycin derivatives in various clinical settings.

References

• 1. Microbiological aspects of erythromycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Erythromycin stinoprate? [synapse.patsnap.com]
• 3. benchchem.com [benchchem.com]
• 4. Erythromycin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. The anti-inflammatory effect of erythromycin and its derivatives, with special reference to nasal polyposis and chronic sinusitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory action of erythromycin. Its inhibitory effect on neutrophil NADPH oxidase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Erythromycin exerts in vivo anti-inflammatory activity downregulating cell adhesion molecule expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Erythromycin exerts in vivo anti-inflammatory activity downregulating cell adhesion molecule expression - PMC [pmc.ncbi.nlm.nih.gov]

The Challenge of Erythromycin Activity Against MRSA: A Comparative Analysis

Despite extensive investigation, "Erythromycin stinoprate" does not appear as a recognized compound in publicly available scientific literature. Therefore, this guide will focus on the well-established macrolide antibiotic, Erythromycin, as a representative compound to explore its antibacterial activity against Methicillin-resistant Staphylococcus aureus (MRSA). This analysis will compare Erythromycin's efficacy with current standard-of-care antibiotics for MRSA infections and delve into experimental strategies aimed at overcoming its prevalent resistance.

Methicillin-resistant Staphylococcus aureus (MRSA) presents a significant therapeutic challenge due to its resistance to a broad range of antibiotics. Erythromycin, a macrolide antibiotic that inhibits bacterial protein synthesis, has historically been used to treat staphylococcal infections. However, its utility against MRSA is severely limited by high rates of resistance.[1] This guide provides a comparative overview of Erythromycin's performance against MRSA, alongside standard treatments, and explores novel approaches to restore its antibacterial efficacy.

Comparative Antibacterial Efficacy Against MRSA

The following table summarizes the in vitro activity of Erythromycin and current first-line and alternative antibiotics used to treat MRSA infections. The data is presented as Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antibiotic that prevents visible growth of a bacterium.

Antibiotic Class	Antibiotic	MRSA MIC Range (µg/mL)	Notes
Macrolide	Erythromycin	High resistance common (MICs often >2 µg/mL)	Resistance is widespread, making it generally unsuitable for MRSA treatment.[2]
Glycopeptide	Vancomycin	≤2 (Susceptible)	A first-line treatment for severe MRSA infections.[2][3][4] Treatment failures are a concern for isolates with MICs at the higher end of the susceptible range.[5][6]
Lipopeptide	Daptomycin	<1 (Susceptible)	An effective alternative to vancomycin, particularly for bacteremia.[7][8][9]
Oxazolidinone	Linezolid	≤4 (Susceptible)	A valuable oral and intravenous option; however, reports of "MIC creep" (a gradual increase in MIC values over time) exist.[10][11]
Cephalosporin (5th Gen)	Ceftaroline	0.25 - 2	Demonstrates good activity against MRSA, including some vancomycin-intermediate strains.[12][13][14][15]
Sulfonamide	Trimethoprim-Sulfamethoxazole	Variable	An oral option for less severe community-associated MRSA infections.[3]
Lincosamide	Clindamycin	Variable	Use is limited by inducible resistance, which can be detected by a D-test.[3]

Overcoming Erythromycin Resistance: A Novel Approach

Research into overcoming macrolide resistance in MRSA is ongoing. One promising strategy involves the use of nanoparticles to enhance the efficacy of existing antibiotics. A study investigating the combination of Erythromycin with titanium dioxide (TiO2) nanoparticles demonstrated a significant reduction in the MIC of Erythromycin against MRSA isolates.

Treatment	MRSA MIC Range (µg/mL)	Fold Reduction in MIC
Erythromycin alone	0.25 - 1024	N/A
Erythromycin + 3 mM TiO2 Nanoparticles	2 - 16	Up to 64-fold

This synergistic effect suggests that nanotechnology could be a viable approach to rejuvenate the activity of older antibiotics against resistant pathogens.[3][16]

Mechanisms of Macrolide Resistance in MRSA

The primary mechanisms of resistance to macrolides like Erythromycin in MRSA are:

• Target Site Modification: This is the most common mechanism and is mediated by erm (erythromycin ribosome methylase) genes.[5][13][17] These genes produce enzymes that methylate the 23S rRNA component of the 50S ribosomal subunit. This alteration reduces the binding affinity of macrolide antibiotics to the ribosome, thereby preventing their inhibitory action on protein synthesis.[5][13]

• Active Efflux: This mechanism involves the active removal of the antibiotic from the bacterial cell.[5] The msrA (macrolide and streptogramin B resistance) gene encodes for an ATP-binding cassette (ABC) transporter protein that functions as an efflux pump, expelling macrolides from the cell before they can reach their ribosomal target.[4][5][12]

MRSA macrolide resistance mechanisms.

Experimental Protocols

The following are standardized protocols for key experiments used to determine the antibacterial activity of compounds against MRSA.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in a liquid medium. The protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines.[13][17]

Materials:

• MRSA isolate

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Antimicrobial agent stock solution

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer or McFarland turbidity standards

• Incubator (35°C)

Procedure:

• Inoculum Preparation:

  • Select 3-5 isolated colonies of the MRSA strain from an 18-24 hour agar plate.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

  • Dilute the standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the microtiter plate wells.

• Antimicrobial Dilution:

  • Prepare a serial two-fold dilution of the antimicrobial agent in CAMHB in the wells of a 96-well microtiter plate. The final volume in each well is typically 100 µL.

• Inoculation and Incubation:

  • Add 100 µL of the prepared bacterial inoculum to each well of the microtiter plate.

  • Include a growth control well (inoculum without antibiotic) and a sterility control well (broth without inoculum).

  • Incubate the plate at 35°C for 16-20 hours in ambient air.

• Interpretation:

  • The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth (turbidity) as compared to the growth control well.[8][12]

References

• 1. Kirby-Bauer Disk Diffusion Susceptibility Test Protocol | ASM.org [asm.org]
• 2. M07QG | Minimal Inhibitory Concentration Reading Guide [clsi.org]
• 3. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 4. microbenotes.com [microbenotes.com]
• 5. asm.org [asm.org]
• 6. benchchem.com [benchchem.com]
• 7. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 8. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]
• 9. Determination of Minimum Inhibitory Concentration (MIC) [bio-protocol.org]
• 10. hardydiagnostics.com [hardydiagnostics.com]
• 11. Broth Microdilution | MI [microbiology.mlsascp.com]
• 12. MIC determination by broth microdilution. [bio-protocol.org]
• 13. actascientific.com [actascientific.com]
• 14. DSpace [helda.helsinki.fi]
• 15. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 16. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 17. emerypharma.com [emerypharma.com]

A Comparative Guide to Cross-Resistance Between Novel and Established Macrolides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for evaluating the cross-resistance profiles of macrolide antibiotics. While specific comparative data for Erythromycin stinoprate is not available in the public domain at the time of this publication, this document outlines the necessary experimental data and methodologies for such a comparison. The provided data tables and visualizations serve as a template for assessing a new macrolide entity against established agents like erythromycin, azithromycin, and clarithromycin in the face of prevalent resistance mechanisms.

Introduction to Macrolide Resistance

Macrolide antibiotics exert their bacteriostatic effect by binding to the 50S subunit of the bacterial ribosome, which inhibits protein synthesis.[1][2][3][4] However, the emergence of bacterial resistance has significantly compromised the therapeutic efficacy of this class of drugs.[5][6] The two predominant mechanisms of macrolide resistance are:

• Target Site Modification: This is most commonly mediated by the erm (erythromycin ribosome methylase) genes, which encode for methyltransferase enzymes. These enzymes methylate the 23S rRNA at the macrolide binding site, reducing the binding affinity of macrolides, lincosamides, and streptogramin B antibiotics. This results in a cross-resistance phenotype known as MLSB.[5][7][8]

• Active Efflux: This mechanism is primarily mediated by mef (macrolide efflux) genes, which code for an efflux pump that actively removes 14- and 15-membered macrolides from the bacterial cell. This results in the M phenotype, where bacteria are resistant to macrolides but remain susceptible to lincosamides and streptogramin B.[7][8]

Understanding the cross-resistance profile of a new macrolide, such as Erythromycin stinoprate, is crucial for its development and clinical positioning. Erythromycin stinoprate is a novel macrolide with structural modifications aimed at enhancing its binding affinity and overcoming common resistance mechanisms.[1] A thorough in vitro evaluation against a panel of macrolide-resistant bacterial strains is essential to validate these claims.

Comparative In Vitro Activity Data

The following tables present a summary of minimum inhibitory concentration (MIC) data for common macrolides against bacterial strains with well-characterized resistance mechanisms. This format should be used to compare the activity of a new macrolide like Erythromycin stinoprate.

Table 1: Comparative MICs (µg/mL) Against Streptococcus pneumoniae with Defined Macrolide Resistance Mechanisms

Bacterial Strain / Resistance Mechanism	Erythromycin	Azithromycin	Clarithromycin	Erythromycin stinoprate
S. pneumoniae (Macrolide-Susceptible)	0.015 - 0.06	0.03 - 0.125	0.015 - 0.06	Data Needed
S. pneumoniae (ermB-positive, MLSB phenotype)	≥256	≥256	≥256	Data Needed
S. pneumoniae (mefE-positive, M phenotype)	4 - 32	8 - 64	4 - 32	Data Needed

Data compiled from representative studies.[7][9][10]

Table 2: Comparative MICs (µg/mL) Against Streptococcus pyogenes with Defined Macrolide Resistance Mechanisms

Bacterial Strain / Resistance Mechanism	Erythromycin	Azithromycin	Clarithromycin	Erythromycin stinoprate
S. pyogenes (Macrolide-Susceptible)	≤0.03	≤0.12	≤0.03	Data Needed
S. pyogenes (ermA/TR-positive, inducible MLSB)	>128	>128	>128	Data Needed
S. pyogenes (ermB-positive, constitutive MLSB)	>128	>128	>128	Data Needed
S. pyogenes (mefA-positive, M phenotype)	2 - 8	4 - 16	1 - 4	Data Needed

Data compiled from representative studies.[11][12]

Experimental Protocols

A standardized methodology is critical for generating reliable and comparable data. The following is a detailed protocol for determining the Minimum Inhibitory Concentration (MIC) of macrolides against bacterial isolates.

Broth Microdilution Method for MIC Determination

This method is a standard procedure for determining the MIC of an antimicrobial agent and is based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).

1. Preparation of Materials:

• Bacterial Strains: A well-characterized panel of clinical isolates with known macrolide resistance mechanisms (erm and mef genotypes confirmed by PCR) and a macrolide-susceptible reference strain (e.g., S. pneumoniae ATCC 49619).
• Growth Media: Cation-adjusted Mueller-Hinton Broth (CAMHB) supplemented with 2-5% lysed horse blood for fastidious organisms like Streptococcus spp.
• Antimicrobial Agents: Stock solutions of Erythromycin stinoprate and comparator macrolides prepared according to the manufacturer's instructions.
• Equipment: 96-well microtiter plates, multichannel pipettes, incubator, microplate reader.

2. Inoculum Preparation:

• Subculture the bacterial strains on an appropriate agar medium (e.g., blood agar) and incubate for 18-24 hours.
• Select several colonies to prepare a bacterial suspension in a sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).
• Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Preparation of Microtiter Plates:

• Perform serial two-fold dilutions of each antimicrobial agent in CAMHB in the 96-well plates to achieve a range of concentrations that will encompass the expected MIC values.
• Include a growth control well (no antibiotic) and a sterility control well (no bacteria) for each plate.

4. Inoculation and Incubation:

• Inoculate each well (except the sterility control) with the prepared bacterial suspension.
• Incubate the plates at 35-37°C for 16-20 hours in ambient air (or in an atmosphere with 5% CO₂ for capnophilic organisms like S. pneumoniae).

5. Determination of MIC:

• The MIC is defined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism, as detected by the naked eye or a microplate reader.

Visualizing Experimental Workflows and Resistance Mechanisms

The following diagrams, generated using Graphviz, illustrate key processes in cross-resistance studies.

Caption: Experimental workflow for assessing macrolide cross-resistance.

Caption: Mechanisms of macrolide resistance and cross-resistance.

References

• 1. In vitro activity of solithromycin against erythromycin-resistant Streptococcus agalactiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Resistance to Macrolides and Related Antibiotics in Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [MIC and MBC of quinupristin/dalfopristin of erythromycin-resistant MRSA strains isolated from clinical specimens] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative safety of the different macrolides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antibiotic Susceptibility and Mechanisms of Erythromycin Resistance in Clinical Isolates of Streptococcus agalactiae: French Multicenter Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparative study on the macrolides erythromycin and clarithromycin: antibacterial activity and influence on immune responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterization and Prevalence of MefA, MefE, and the Associated msr(D) Gene in Streptococcus pneumoniae Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Macrolide Resistance in Streptococcus pneumoniae [frontiersin.org]
• 10. Macrolide Resistance in Streptococcus pneumoniae in Hong Kong - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Characterization of an erythromycin resistance (erm) plasmid in Streptococcus pyogenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. cejph.szu.cz [cejph.szu.cz]

A Comparative Analysis of the Pharmacokinetic Profiles of Erythromycin Stinoprate and Erythromycin Stearate

This guide provides a detailed comparison of the pharmacokinetic properties of two erythromycin prodrugs: erythromycin stinoprate and erythromycin stearate. Designed for researchers, scientists, and professionals in drug development, this document synthesizes available experimental data to offer an objective overview of their performance.

Erythromycin, a widely used macrolide antibiotic, is often formulated as a prodrug to enhance its oral bioavailability and reduce gastrointestinal side effects. Erythromycin stinoprate, also known as erythromycin propionate-N-acetylcysteinate (EPAC), and erythromycin stearate are two such formulations designed to improve the delivery of the active erythromycin base.[1] Understanding the pharmacokinetic differences between these two compounds is crucial for optimizing therapeutic regimens.

Quantitative Pharmacokinetic Data

The following table summarizes key pharmacokinetic parameters for erythromycin stinoprate and erythromycin stearate, compiled from various studies. It is important to note that direct head-to-head comparisons are limited, and variations in study design, dosage, and subject populations can influence these values.

Pharmacokinetic Parameter	Erythromycin Stinoprate (as Erythromycin Propionate)	Erythromycin Stearate
Time to Peak Concentration (Tmax)	~1.6 - 1.9 hours[2]	~1.0 - 4.0 hours[3][4][5][6]
Peak Plasma Concentration (Cmax)	437.0 - 1336.5 µg/L (dose-dependent)[2]	1.1 - 4.8 mg/L[4][5]
Area Under the Curve (AUC)	1840.2 - 7481.5 µg·h/L (dose-dependent)[2]	Varies significantly with food intake[6]
Elimination Half-life (t½)	~2.4 - 3.1 hours[2]	~1.5 - 3.0 hours[3]
Bioavailability	Reported to be better than erythromycin stearate[1]	Variable, generally lower than estolate; absorption is decreased by food[3][6]

Note: The data for erythromycin stinoprate is derived from a study on erythromycin stinoprate capsules, with parameters measured for the resulting erythromycin propionate.[2] The values for erythromycin stearate are aggregated from multiple sources and may vary based on study conditions.

A study directly comparing erythromycin stinoprate (EPAC) with erythromycin stearate concluded that EPAC demonstrated better bioavailability and longer-lasting serum levels of the active antibiotic.[1]

Experimental Protocols

The pharmacokinetic data presented in this guide are primarily derived from in vivo studies in healthy human volunteers. A typical experimental design for a comparative pharmacokinetic study is outlined below.

Study Design: A randomized, crossover study design is often employed.[1][7] This involves administering single or multiple doses of each erythromycin formulation to a group of healthy adult volunteers, with a washout period between each treatment phase.

Subjects: Healthy adult volunteers, often with specific inclusion and exclusion criteria, are recruited for these studies.[1][2] The number of subjects can vary, for example, from 12 to 30 volunteers.[1][2]

Drug Administration and Dosing: The drugs are administered orally as capsules or tablets.[2][7] Dosing can be single or multiple. For instance, in one study of erythromycin stinoprate, single oral doses of 250 mg, 500 mg, and 750 mg were administered.[2] For erythromycin stearate, studies have used doses ranging from 500 mg to 1.5 g.[4][8] The influence of food on absorption is also a critical factor, with some studies administering the drug in a fasting state or immediately before or after a meal.[6][9][10]

Sample Collection: Blood samples are collected from the subjects at predetermined time points before and after drug administration.[11][12] These time points are scheduled to capture the absorption, distribution, metabolism, and elimination phases of the drug.

Analytical Methods: The concentration of erythromycin and its derivatives in plasma or serum is determined using validated analytical methods. High-performance liquid chromatography coupled with mass spectrometry (HPLC-MS) is a common and sensitive method for this purpose.[2][13] Microbiological assays have also been used.[1]

Pharmacokinetic Analysis: The plasma concentration-time data for each subject and formulation are used to calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, and elimination half-life.[3] This is typically done using non-compartmental or compartmental analysis methods with specialized software.[2][14] Statistical analyses are then performed to compare these parameters between the different formulations.

Visualizing the Experimental Workflow

The following diagram illustrates a typical experimental workflow for a comparative pharmacokinetic study of oral drug formulations.

Caption: Experimental workflow for a comparative pharmacokinetic study.

References

• 1. Human pharmacokinetics of erythromycin propionate-N-acetylcysteinate: comparative evaluation with erythromycin stearate and N-acetylcysteine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Pharmacokinetics of erythromycin stinoprate capsule] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. The pharmacokinetics and tolerance of oral erythromycin stearate compared with erythromycin ethylsuccinate: implications for preventing endocarditis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Absorption and bioavailability of oral erythromycin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The influence of food on the bioavailability of new formulations of erythromycin stearate and base - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Relative bioavailability of enteric coated pellets, stearate and ethylsuccinate formulations of erythromycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Erythromycin acistrate and erythromycin stearate in the treatment of non-gonococcal urethritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Bioavailability of Erythromycin Stearate versus Enteric-Coated Erythromycin Base When Taken Immediately before and after Food | Semantic Scholar [semanticscholar.org]
• 10. The bioavailability of erythromycin stearate versus enteric-coated erythromycin base when taken immediately before and after food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Erythromycin stearate, 1.5 g, for the oral prophylaxis of streptococcal bacteraemia in patients undergoing dental extraction: efficacy and tolerance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The effects of erythromycin on the absorption and disposition of kinetics of theophylline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. tandfonline.com [tandfonline.com]

Erythromycin Stinoprate: A Comparative Analysis of In Vivo and In Vitro Efficacy

Erythromycin, a macrolide antibiotic, has long been a therapeutic staple for various bacterial infections. Its efficacy is fundamentally rooted in its ability to inhibit bacterial protein synthesis. This guide provides a comparative overview of the in vivo and in vitro efficacy of erythromycin, with a special focus on the pharmacokinetic profile of Erythromycin stinoprate, to aid researchers, scientists, and drug development professionals in their understanding and application of this antibiotic.

Mechanism of Action

Erythromycin exerts its bacteriostatic effect by binding to the 50S subunit of the bacterial ribosome. This binding interferes with the peptidyl transferase activity, obstructing the exit tunnel for the growing peptide chain and ultimately halting protein synthesis. This disruption of a vital cellular process leads to the cessation of bacterial growth and proliferation.[1] Structural modifications in newer erythromycin derivatives, such as Erythromycin stinoprate, aim to enhance binding affinity and specificity for the bacterial ribosome, potentially increasing antibacterial activity and reducing the likelihood of resistance.[1]

Mechanism of Action of Erythromycin

In Vitro Efficacy

The in vitro efficacy of an antibiotic is typically determined by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of a bacterium. Erythromycin demonstrates activity against a broad spectrum of Gram-positive bacteria, some Gram-negative bacteria, and other microorganisms.[2]

Minimum Inhibitory Concentration (MIC) Data

The following table summarizes the MIC ranges of erythromycin against common bacterial pathogens as reported in various studies. It is important to note that MIC values can vary depending on the specific strain and the testing methodology used.

Bacterial Species	MIC50 (µg/mL)	MIC90 (µg/mL)	Reference
Streptococcus pneumoniae	0.06	0.125	[3]
Streptococcus pyogenes	≤0.015	0.03	[4]
Staphylococcus aureus	0.25	>64	[4]
Bordetella pertussis	0.06	0.125	[3]

MIC50: Minimum inhibitory concentration required to inhibit the growth of 50% of isolates. MIC90: Minimum inhibitory concentration required to inhibit the growth of 90% of isolates.

In Vivo Efficacy

In vivo efficacy assesses the performance of an antibiotic in a living organism, taking into account complex interactions between the drug, the host, and the pathogen. A key metric for in vivo efficacy is the 50% effective dose (ED50), which is the dose of a drug that produces a therapeutic effect in 50% of the population.

Animal Model Efficacy Data

The following table presents ED50 values for erythromycin in a mouse peritonitis model, demonstrating its efficacy in a systemic infection.

Bacterial Strain	ED50 (mg/kg)	Animal Model	Reference
Streptococcus pneumoniae	1.83 - 6.22	Mouse Peritonitis	[5]

Experimental Protocols

In Vitro Susceptibility Testing: Broth Microdilution Method

This method is a standard procedure for determining the MIC of an antibiotic.

• Preparation of Antibiotic Solutions: A series of twofold dilutions of erythromycin are prepared in a 96-well microtiter plate using an appropriate broth medium, such as cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculum Preparation: A standardized suspension of the test bacterium, equivalent to a 0.5 McFarland standard, is prepared. This suspension is then diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Incubation: The microtiter plate is incubated at 35°C for 16-20 hours.

• Reading Results: The MIC is determined as the lowest concentration of the antibiotic that shows no visible bacterial growth.

In Vivo Efficacy Study: Murine Peritonitis Model

This model is commonly used to evaluate the efficacy of antibiotics against systemic infections.

Workflow of a Murine Peritonitis Model

• Infection: Mice are infected via intraperitoneal injection with a lethal dose of the bacterial pathogen.

• Treatment: At a specified time post-infection, different doses of the antibiotic (e.g., erythromycin) are administered, typically through oral gavage or subcutaneous injection.

• Observation: The animals are monitored for a defined period (e.g., 7 days) for survival.

• ED50 Calculation: The dose of the antibiotic that protects 50% of the infected animals from death is calculated.

Erythromycin Stinoprate: Pharmacokinetic Profile

A study in healthy volunteers provided the following pharmacokinetic parameters for single oral doses of Erythromycin stinoprate capsules:

Dose	Cmax (µg/L)	Tmax (h)	T1/2 (h)	AUC0-14 (µg·h/L)	Reference
250 mg	197.5 ± 227.6	1.8 ± 0.5	1.6 ± 0.8	766.4 ± 981.0	[6]
500 mg	923.1 ± 217.5	1.7 ± 0.3	3.1 ± 1.1	4542.44 ± 1579.4	[6]
750 mg	1336.5 ± 366.0	1.7 ± 0.3	2.7 ± 0.5	7481.5 ± 2496.2	[6]

Cmax: Maximum plasma concentration. Tmax: Time to reach Cmax. T1/2: Elimination half-life. AUC0-14: Area under the plasma concentration-time curve from 0 to 14 hours.

The data indicates that Erythromycin stinoprate is absorbed and results in dose-proportional increases in plasma concentrations of the active erythromycin base.[6] The time to reach maximum concentration is relatively rapid, and the elimination half-life suggests that a twice-daily dosing regimen could be appropriate.

Bridging In Vitro and In Vivo Efficacy

The translation of in vitro susceptibility to in vivo success is not always direct. While the MIC provides a baseline for a drug's activity against a pathogen, the complex environment of a living organism introduces several factors that can influence efficacy, including:

• Pharmacokinetics: The ability of the drug to reach and maintain concentrations at the site of infection that are above the MIC for the infecting organism.

• Host Immune System: The interaction between the antibiotic and the host's immune response can be synergistic in clearing the infection.

• Protein Binding: The extent to which the drug binds to plasma proteins can affect its availability to exert its antibacterial effect.

The pharmacokinetic profile of Erythromycin stinoprate, demonstrating good absorption and dose-dependent plasma concentrations, suggests that it has the potential to achieve therapeutic levels in the body necessary for treating infections caused by susceptible organisms. However, without direct comparative in vivo studies, its precise efficacy relative to other erythromycin salts remains to be fully elucidated.

Conclusion

Erythromycin remains a clinically relevant antibiotic with well-characterized in vitro and in vivo activity against a range of bacterial pathogens. While specific efficacy data for Erythromycin stinoprate is limited, its favorable pharmacokinetic profile suggests it is a viable formulation for delivering the active erythromycin base to the site of infection. Further clinical and comparative studies are warranted to fully establish its therapeutic advantages. Researchers and clinicians should continue to rely on established in vitro susceptibility testing methods to guide the appropriate use of erythromycin and its derivatives in treating bacterial infections.

References

• 1. benchchem.com [benchchem.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. cejph.szu.cz [cejph.szu.cz]
• 4. academic.oup.com [academic.oup.com]
• 5. repub.eur.nl [repub.eur.nl]
• 6. drugs.com [drugs.com]

Erythromycin Stinoprate: A Comparative Analysis of Bioavailability and Clinical Findings

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the pharmacokinetic properties of Erythromycin stinoprate against other oral erythromycin formulations. The data presented is compiled from published research to aid in the objective evaluation of its performance and reproducibility.

Comparative Pharmacokinetics of Oral Erythromycin Formulations

The following table summarizes key pharmacokinetic parameters of Erythromycin stinoprate and other common oral erythromycin salts. Direct cross-study comparisons should be made with caution due to inherent variations in study design, patient populations, and analytical methodologies.

Formulation	Dose	Cmax (µg/L)	tmax (h)	AUC (µg·h/L)	Elimination Half-life (t1/2) (h)
Erythromycin Stinoprate	250 mg	197.5 ± 227.6	1.8 ± 0.5	766.4 ± 981.0	1.6 ± 0.8
500 mg	488.3 ± 216.7	1.6 ± 0.2	2248.3 ± 996.8 (AUC0-14)	2.2 ± 0.4
750 mg	749.3 ± 387.2	1.7 ± 0.3	3820.1 ± 1966.4 (AUC0-14)	2.2 ± 0.7
Erythromycin Stearate	1.5 g	4.8 mg/l (4800 µg/L)	~1.0	Not Reported	Not Reported
Erythromycin Ethylsuccinate	3.0 g	2.8 mg/l (2800 µg/L)	~1.0	Not Reported	Not Reported

Experimental Protocols

Reproducibility of research findings is critically dependent on the detailed execution of experimental protocols. Below are the methodologies employed in the cited pharmacokinetic studies.

Study 1: Pharmacokinetics of Erythromycin Stinoprate Capsule

• Objective: To determine the pharmacokinetic profile of Erythromycin stinoprate capsules in healthy volunteers.

• Methodology:

  • Subjects: Thirty healthy volunteers, comprising 15 males and 15 females.

  • Study Design: Volunteers were randomly assigned to three groups of ten, receiving single oral doses of 250 mg, 500 mg, and 750 mg of Erythromycin stinoprate.

  • Sample Collection: Plasma samples were collected at predetermined time points.

  • Analytical Method: The concentrations of erythromycin propionate and erythromycin base in plasma were quantified using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

  • Pharmacokinetic Analysis: A single-compartment model was used to calculate the pharmacokinetic parameters.

Study 2: Comparative Pharmacokinetics of Erythromycin Stearate and Erythromycin Ethylsuccinate

• Objective: To compare the serum concentrations and tolerance of single oral doses of Erythromycin stearate and Erythromycin ethylsuccinate.

• Methodology:

  • Subjects: Eleven healthy adult volunteers.

  • Study Design: A crossover study where each volunteer received a single oral dose of 1.5 g of Erythromycin stearate and 3.0 g of Erythromycin ethylsuccinate on separate occasions.

  • Sample Collection: Serum samples were collected at various time points after drug administration.

  • Analytical Method: The concentration of erythromycin in serum was monitored. The specific assay used was not detailed in the abstract.

  • Pharmacokinetic Analysis: Peak serum concentrations (Cmax) and time to peak concentration (tmax) were determined from the serum concentration-time data.

Visualizing the Mechanism and Workflow

To further elucidate the context of these findings, the following diagrams illustrate the mechanism of action of erythromycin and a typical workflow for a pharmacokinetic study.

Caption: Mechanism of action of Erythromycin.

Caption: A typical experimental workflow for a human pharmacokinetic study.

A Comparative Analysis of Erythromycin Stinoprate and Current Clinical Antibiotics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Erythromycin stinoprate with currently available clinical antibiotics. Erythromycin stinoprate is a prodrug of erythromycin, a macrolide antibiotic that has been a cornerstone of antibacterial therapy for decades. This document outlines the mechanism of action, antibacterial spectrum, and available pharmacokinetic data for Erythromycin stinoprate, alongside a comparative analysis with other macrolides, such as azithromycin and clarithromycin. The information is intended to provide an objective overview to support research and drug development efforts.

Mechanism of Action

Erythromycin stinoprate, as a prodrug, is converted in the body to its active form, erythromycin. Like other macrolide antibiotics, erythromycin exerts its bacteriostatic effect by inhibiting bacterial protein synthesis. It binds to the 50S subunit of the bacterial ribosome, interfering with the translocation of peptides and thereby halting the elongation of the polypeptide chain.[1] This action is specific to bacterial ribosomes, which differ structurally from mammalian ribosomes, accounting for the selective toxicity of the drug.[1] Structural modifications in the erythromycin molecule, such as those in Erythromycin stinoprate, are suggested to potentially enhance binding affinity to the ribosomal subunit, which could lead to a broader spectrum of activity and a reduced likelihood of resistance development.[1]

Comparative Antibacterial Spectrum

Table 1: Comparative In Vitro Activity of Macrolide Antibiotics (MIC in µg/mL)

Bacterial Species	Antibiotic	MIC50 (µg/mL)	MIC90 (µg/mL)
Streptococcus pneumoniae	Erythromycin	0.06	>128
Azithromycin	0.125	>256
Clarithromycin	0.06	>64
Staphylococcus aureus (MSSA)	Erythromycin	0.5	>2
Azithromycin	1	>4
Clarithromycin	0.25	>4
Haemophilus influenzae	Erythromycin	2	8
Azithromycin	0.5	2
Clarithromycin	2	8
Moraxella catarrhalis	Erythromycin	0.12	0.25
Azithromycin	≤0.06	0.12
Clarithromycin	0.12	0.25

Disclaimer: The MIC values for Erythromycin are used as a surrogate for Erythromycin stinoprate. Actual in vitro activity of Erythromycin stinoprate may vary.

Pharmacokinetics

A key differentiator for prodrugs like Erythromycin stinoprate lies in their pharmacokinetic profiles. A study on Erythromycin stinoprate capsules indicated that the drug is absorbed as erythromycin propionate and subsequently metabolized to the active erythromycin base.[2] The time to reach maximum plasma concentration (Tmax) for erythromycin propionate was approximately 1.6 hours, with an elimination half-life (T1/2) ranging from 2.4 to 3.1 hours.[2] The active component, erythromycin, reached its maximum concentration (Cmax) at around 1.8 hours with a similar elimination half-life.[2] These parameters suggest a rapid absorption and conversion to the active form.

Experimental Protocols

The determination of in vitro antibacterial activity is crucial for the evaluation of new antimicrobial agents. The following are standardized methodologies for determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC).

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro. The broth microdilution method is a standard procedure for determining MIC values, as outlined by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[3][4]

Protocol for Broth Microdilution MIC Assay:

• Preparation of Antimicrobial Agent Stock Solution: A stock solution of the antibiotic is prepared at a known concentration in a suitable solvent.

• Serial Dilutions: Two-fold serial dilutions of the antibiotic are prepared in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

• Preparation of Bacterial Inoculum: A standardized bacterial suspension is prepared to a turbidity equivalent to a 0.5 McFarland standard. This suspension is then diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Inoculation: Each well containing the serially diluted antibiotic is inoculated with the bacterial suspension. A growth control well (containing bacteria and broth but no antibiotic) and a sterility control well (containing only broth) are included.

• Incubation: The microtiter plate is incubated at 35-37°C for 16-20 hours in ambient air.

• Interpretation of Results: The MIC is recorded as the lowest concentration of the antibiotic at which there is no visible growth (turbidity).

Minimum Bactericidal Concentration (MBC) Determination

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

Protocol for MBC Assay:

• Following MIC Determination: After the MIC is determined, an aliquot (typically 10 µL) is taken from each well of the microtiter plate that shows no visible growth.

• Subculturing: The aliquot is subcultured onto an appropriate agar medium (e.g., Mueller-Hinton Agar).

• Incubation: The agar plates are incubated at 35-37°C for 18-24 hours.

• Interpretation of Results: The MBC is the lowest concentration of the antibiotic that results in a ≥99.9% reduction in the initial bacterial inoculum.

Visualizations

Experimental Workflow for MIC and MBC Determination

Caption: Workflow for determining Minimum Inhibitory and Bactericidal Concentrations.

Mechanism of Action of Macrolide Antibiotics

Caption: Mechanism of action of erythromycin on the bacterial ribosome.

References

• 1. What is the mechanism of Erythromycin stinoprate? [synapse.patsnap.com]
• 2. [Pharmacokinetics of erythromycin stinoprate capsule] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. EUCAST: MIC Determination [eucast.org]

Validating the Anti-inflammatory Properties of Erythromycin Stinoprate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anti-inflammatory properties of Erythromycin stinoprate against other macrolide antibiotics and a non-steroidal anti-inflammatory drug (NSAID). The data presented is based on published experimental findings for erythromycin, the active moiety of Erythromycin stinoprate. It is presumed that the stinoprate salt primarily serves as a delivery vehicle and does not significantly alter the inherent anti-inflammatory activity of the erythromycin base.

Executive Summary

Erythromycin exhibits significant anti-inflammatory effects independent of its antimicrobial activity. These properties are attributed to its ability to modulate key inflammatory pathways, including the inhibition of the NF-κB signaling pathway, reduction of pro-inflammatory cytokine production, suppression of neutrophil oxidative burst, and upregulation of the anti-inflammatory protein DEL-1. This guide presents a comparative analysis of erythromycin's efficacy against other macrolides like azithromycin and clarithromycin, supported by experimental data and detailed protocols.

Comparative Anti-inflammatory Efficacy

The following tables summarize the quantitative data on the anti-inflammatory effects of erythromycin and its comparators.

Table 1: In Vitro Inhibition of Pro-inflammatory Markers by Macrolides

Compound	Target	Assay System	Concentration	% Inhibition	Citation
Erythromycin	IL-8 Release	Human Bronchial Epithelial Cells	10⁻⁶ M	42.2%	[1]
Erythromycin	IL-8 Release	Human Bronchial Epithelial Cells	10⁻⁶ M	25.0%
Erythromycin	NF-κB Transcription	T-Cells	10⁻⁵ M	37%
Erythromycin	NADPH Oxidase	Whole-Cell (Neutrophils)	0.7 mM (IC₅₀)	50%	[2]
Erythromycin	NADPH Oxidase	Cell-Free System	0.2 mM (IC₅₀)	50%	[2]

Table 2: In Vivo Anti-inflammatory Effects of Macrolides and a Comparator NSAID

Compound	Animal Model	Dosage	Endpoint	Result	Citation
Erythromycin	Guinea Pig Otitis Media	40 mg/kg/day	Neutrophil Density	Less effective than other macrolides	[3]
Azithromycin	Rat Carrageenin Paw Edema	20 mg/kg	Paw Volume Increase	0.56 mL (slight inhibition)	[4]
Azithromycin	Guinea Pig Otitis Media	10 mg/kg/day	Neutrophil Density	0.86 ± 0.25 x 10⁻⁵/μm³ (lowest)	[3]
Clarithromycin	Rat Carrageenin Paw Edema	20 mg/kg	Paw Volume Increase	0.49 mL (slight inhibition)	[4]
Clarithromycin	Guinea Pig Otitis Media	15 mg/kg/day	Neutrophil Density	Similar to Azithromycin	[3]
Roxithromycin	Rat Carrageenin Paw Edema	20 mg/kg	Paw Volume Increase	0.25 mL (significant inhibition)	[4]
Nimesulide (NSAID)	Rat Carrageenin Paw Edema	Not specified	Paw Volume Increase	~0.1 mL (strong inhibition)	[4]
Control (Saline)	Rat Carrageenin Paw Edema	-	Paw Volume Increase	0.83 mL	[4]
Control (Saline)	Guinea Pig Otitis Media	-	Neutrophil Density	6.68 ± 3.12 x 10⁻⁵/μm³ (highest)	[3]

Key Anti-inflammatory Mechanisms of Erythromycin

Erythromycin's anti-inflammatory effects are multi-faceted. Key mechanisms include:

• Inhibition of NF-κB Signaling: Erythromycin has been shown to suppress the activation of Nuclear Factor-kappa B (NF-κB), a pivotal transcription factor that regulates the expression of numerous pro-inflammatory genes, including cytokines and chemokines.[1]

• Reduction of Pro-inflammatory Cytokines: A primary consequence of NF-κB inhibition is the decreased production of pro-inflammatory cytokines such as Interleukin-8 (IL-8).[1] IL-8 is a potent chemoattractant for neutrophils, and its reduction helps to dampen the inflammatory response.

• Inhibition of Neutrophil NADPH Oxidase: Erythromycin can directly inhibit the activity of NADPH oxidase in neutrophils.[2] This enzyme is responsible for the "oxidative burst," a process that generates reactive oxygen species (ROS) contributing to tissue damage during inflammation.

• Upregulation of DEL-1: Erythromycin has been found to upregulate the expression of Developmental Endothelial Locus-1 (DEL-1), a secreted protein that plays a crucial role in maintaining immune homeostasis by inhibiting neutrophil adhesion and infiltration into tissues.[5]

Mandatory Visualizations

Erythromycin's inhibitory effect on the NF-κB signaling pathway.

A generalized workflow for assessing anti-inflammatory drug efficacy.

Experimental Protocols

Enzyme-Linked Immunosorbent Assay (ELISA) for Interleukin-8 (IL-8)

Objective: To quantify the concentration of IL-8 in cell culture supernatants following treatment with Erythromycin stinoprate or comparator compounds.

Materials:

• Human IL-8 ELISA Kit (containing capture antibody, detection antibody, streptavidin-HRP, TMB substrate, and stop solution)

• 96-well microplate

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Assay diluent

• Microplate reader

Procedure:

• Plate Preparation: Coat a 96-well microplate with the capture antibody overnight at 4°C. Wash the plate three times with wash buffer.

• Blocking: Block non-specific binding sites by adding blocking buffer to each well and incubating for 1-2 hours at room temperature. Wash the plate three times.

• Sample and Standard Incubation: Add 100 µL of standards and samples (cell culture supernatants) to the appropriate wells. Incubate for 2 hours at room temperature. Wash the plate three times.

• Detection Antibody Incubation: Add 100 µL of biotinylated detection antibody to each well and incubate for 1 hour at room temperature. Wash the plate three times.

• Streptavidin-HRP Incubation: Add 100 µL of streptavidin-HRP conjugate to each well and incubate for 30 minutes at room temperature in the dark. Wash the plate five times.

• Substrate Development: Add 100 µL of TMB substrate to each well and incubate for 15-30 minutes at room temperature in the dark. The solution will turn blue.

• Stopping the Reaction: Add 50 µL of stop solution to each well. The color will change from blue to yellow.

• Measurement: Read the absorbance at 450 nm using a microplate reader.

• Data Analysis: Generate a standard curve by plotting the absorbance of the standards against their known concentrations. Use the standard curve to determine the concentration of IL-8 in the samples.

Electrophoretic Mobility Shift Assay (EMSA) for NF-κB

Objective: To assess the effect of Erythromycin stinoprate on the DNA-binding activity of NF-κB.

Materials:

• Nuclear extraction buffers

• Biotin-labeled oligonucleotide probe containing the NF-κB consensus sequence

• Poly(dI-dC)

• Binding buffer

• Loading buffer

• Non-denaturing polyacrylamide gel

• TBE or TGE buffer

• Chemiluminescent detection reagents

• Imaging system

Procedure:

• Nuclear Extract Preparation: Isolate nuclear extracts from cells treated with or without the test compounds and an inflammatory stimulus.

• Binding Reaction: In a microcentrifuge tube, combine the nuclear extract, biotin-labeled NF-κB probe, poly(dI-dC) (to block non-specific binding), and binding buffer. Incubate at room temperature for 20-30 minutes.

• Electrophoresis: Add loading buffer to the binding reactions and load the samples onto a non-denaturing polyacrylamide gel. Run the gel in TBE or TGE buffer until the dye front has migrated an appropriate distance.

• Transfer: Transfer the DNA-protein complexes from the gel to a nylon membrane.

• Detection: Detect the biotin-labeled probe using a streptavidin-HRP conjugate and a chemiluminescent substrate.

• Imaging: Capture the chemiluminescent signal using an imaging system. A "shift" in the band compared to the free probe indicates DNA-protein binding. A decrease in the shifted band in treated samples indicates inhibition of NF-κB binding.

Neutrophil NADPH Oxidase Activity Assay

Objective: To measure the effect of Erythromycin stinoprate on the production of reactive oxygen species (ROS) by neutrophils.

Materials:

• Isolated human neutrophils

• Phorbol 12-myristate 13-acetate (PMA) or other stimulus

• Luminol or lucigenin (chemiluminescent probe)

• Hank's Balanced Salt Solution (HBSS)

• Luminometer

Procedure:

• Neutrophil Isolation: Isolate neutrophils from fresh human blood using density gradient centrifugation.

• Cell Preparation: Resuspend the isolated neutrophils in HBSS.

• Assay: In a 96-well white plate, add the neutrophil suspension, the test compound (Erythromycin stinoprate or comparator), and the chemiluminescent probe (luminol or lucigenin).

• Stimulation: Initiate the oxidative burst by adding a stimulus such as PMA.

• Measurement: Immediately begin measuring the chemiluminescence at regular intervals for a set period (e.g., 30-60 minutes) using a luminometer.

• Data Analysis: Calculate the total or peak chemiluminescence for each condition. A decrease in the signal in treated samples indicates inhibition of NADPH oxidase activity.

References

• 1. Molecular Mechanisms of Anti-Inflammatory Action of Erythromycin in Human Bronchial Epithelial Cells: Possible Role in the Signaling Pathway That Regulates Nuclear Factor-κB Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory action of erythromycin. Its inhibitory effect on neutrophil NADPH oxidase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The anti-inflammatory effects of erythromycin, clarithromycin, azithromycin and roxithromycin on histamine-induced otitis media with effusion in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. longdom.org [longdom.org]

A Comparative Analysis of the Side Effect Profiles of Erythromycin Compounds

For Researchers, Scientists, and Drug Development Professionals

Erythromycin, a macrolide antibiotic, has long been a cornerstone in the treatment of various bacterial infections. However, its clinical utility is often hampered by a distinct side effect profile. This guide provides an objective comparison of the adverse effects associated with erythromycin and its derivatives, supported by available data and mechanistic insights, to aid in research and development of safer alternatives.

Gastrointestinal Intolerance: The Most Frequent Complaint

Gastrointestinal (GI) disturbances are the most commonly reported adverse effects of erythromycin, frequently leading to non-compliance.[1][2][3] These effects, including nausea, vomiting, abdominal cramps, and diarrhea, are primarily attributed to erythromycin's agonist activity on motilin receptors in the gut, which stimulates gastrointestinal motility.[4][5][6][7][8]

Newer macrolides, such as clarithromycin and azithromycin, were developed to mitigate these issues and generally exhibit improved GI tolerability.[1][3][9]

Side Effect	Erythromycin	Clarithromycin	Azithromycin	Key Insights
Incidence of GI Side Effects	High (13% to 71%)[10]	Lower than erythromycin[1][3]	Lower than erythromycin[1][3]	The newer macrolides have a lower propensity for causing GI upset.
Nausea	Common and can be moderate to severe[10][11]	Less common than erythromycin	Less common than erythromycin	A study comparing erythromycin ethylsuccinate to a particles-in-tablet form found a higher incidence of moderate to severe nausea with the ethylsuccinate form (25% vs 5%).[10][11]
Vomiting	Common	Less common than erythromycin	Less common than erythromycin
Abdominal Pain/Cramps	Common	Less common than erythromycin	Less common than erythromycin
Diarrhea	Common	Less common than erythromycin	Less common than erythromycin

Experimental Protocol: Assessment of Gastrointestinal Side Effects

Clinical trials comparing different erythromycin compounds typically employ prospective, randomized, and often blinded study designs. Patients are administered the respective drugs for a specified duration. The frequency and severity of GI symptoms (nausea, vomiting, diarrhea, abdominal pain) are recorded daily by the participants in a diary. Severity is often rated on a numerical scale (e.g., 0 for none, 1 for mild, 2 for moderate, 3 for severe). The incidence, average daily severity scores, and discontinuation rates due to GI intolerance are then statistically compared between the treatment groups.[10][11]

Signaling Pathway: Erythromycin-Induced Gastrointestinal Motility

Caption: Mechanism of erythromycin-induced gastrointestinal side effects.

Cardiotoxicity: A Serious Concern

A significant and potentially life-threatening side effect of erythromycin is the prolongation of the QT interval on an electrocardiogram (ECG), which can lead to a dangerous arrhythmia called Torsades de Pointes (TdP) and sudden cardiac death.[12][13][14][15][16][17][18] This effect is caused by the blockade of the human ether-a-go-go-related gene (hERG) potassium channel, which is crucial for cardiac repolarization.[13][19] The risk is elevated in patients with pre-existing heart conditions, electrolyte imbalances, and when co-administered with other drugs that prolong the QT interval or inhibit erythromycin's metabolism via the CYP3A4 enzyme.[13][14][16][17]

Clarithromycin also carries a risk of QT prolongation, though it may be less pronounced than with erythromycin.[1][19] Azithromycin is generally considered to have the lowest risk of causing cardiac arrhythmias among the three.[19]

Side Effect	Erythromycin	Clarithromycin	Azithromycin	Key Insights
QT Prolongation	Significant risk[12][13][14][18]	Risk present, potentially less than erythromycin[1][19]	Lowest risk among the three[19]	The rank order of concentration-dependent QT prolongation in one animal study was erythromycin > clarithromycin > roxithromycin > azithromycin.[19]
Torsades de Pointes (TdP)	Documented risk, can be fatal[12][14][15]	Possible, but less likely than erythromycin[1]	Even less likely to cause TdP[19]

Experimental Protocol: Assessment of Cardiotoxicity

The evaluation of cardiotoxic effects, specifically QT interval prolongation, involves detailed electrocardiographic monitoring in preclinical animal models and human clinical trials. In clinical studies, baseline and serial ECGs are recorded throughout the treatment period. The corrected QT interval (QTc) is calculated to account for variations in heart rate. A significant prolongation of the QTc interval from baseline is a primary endpoint. Electrophysiological studies using patch-clamp techniques on isolated cardiac myocytes can be employed to directly measure the effect of the drug on specific ion channels, such as the hERG potassium channel, to elucidate the underlying mechanism.[12]

Logical Relationship: Factors Increasing Cardiotoxicity Risk

Caption: Key risk factors for erythromycin-related cardiotoxicity.

Ototoxicity and Hepatotoxicity: Less Common but Significant

Ototoxicity

Erythromycin can cause dose-dependent and reversible hearing loss, tinnitus, and dizziness.[1][20][21][22][23][24] The risk is higher with intravenous administration, high doses (≥2-4 g/day ), and in patients with renal or hepatic impairment and the elderly.[18][20][21][22][23] The hearing loss is typically bilateral and sensorineural, and usually resolves within days to weeks after discontinuing the drug.[20][22][23]

Hepatotoxicity

Erythromycin, particularly the estolate salt, is associated with cholestatic hepatitis, which can present with jaundice, fever, and abdominal pain.[25][26][27][28][29] This is often a hypersensitivity reaction and typically occurs 1 to 3 weeks after initiating therapy.[26] While generally reversible upon discontinuation of the drug, rare cases of severe liver injury have been reported.[26] Newer macrolides are also associated with hepatotoxicity, but the incidence may be lower.

Side Effect	Erythromycin	Clarithromycin	Azithromycin	Key Insights
Ototoxicity	Documented risk, especially at high doses[20][21]	Less frequently reported	Less frequently reported	Risk factors include high dosage, renal/hepatic impairment, and advanced age.[21][22][23]
Hepatotoxicity	Associated with cholestatic hepatitis, especially the estolate form[25][26][27]	Can cause liver enzyme elevations[30]	Can cause liver enzyme elevations[30]	The mechanism for erythromycin-induced hepatotoxicity is thought to be primarily due to bile acid transporter inhibition.[31]

Experimental Workflow: Investigating Drug-Induced Liver Injury

Caption: A modern approach to evaluating drug-induced liver injury.

Drug Interactions

Erythromycin is a potent inhibitor of the cytochrome P450 enzyme CYP3A4. This leads to numerous clinically significant drug-drug interactions by increasing the plasma concentrations and potential toxicity of co-administered drugs that are metabolized by this enzyme.[32][33][34][35] Clarithromycin is also a CYP3A4 inhibitor, though perhaps less potent than erythromycin, while azithromycin has a much lower potential for such interactions.[36][37]

Commonly Interacting Drug Classes:

• Statins (e.g., simvastatin, lovastatin)[33]

• Calcium channel blockers (e.g., verapamil, diltiazem)

• Anticoagulants (e.g., warfarin, rivaroxaban)[35]

• Benzodiazepines (e.g., midazolam, triazolam)[33]

• Immunosuppressants (e.g., cyclosporine, tacrolimus)

• Azole antifungals (e.g., ketoconazole, itraconazole)

Conclusion

The side effect profile of erythromycin presents significant clinical challenges, particularly concerning gastrointestinal intolerance and the risk of cardiotoxicity. The development of newer macrolides like clarithromycin and especially azithromycin has led to improved tolerability and a more favorable safety profile, particularly regarding GI effects and drug-drug interactions. For researchers and drug development professionals, understanding the mechanisms underlying these adverse effects is crucial for the rational design of new antimicrobial agents with enhanced safety and efficacy. Future research should focus on developing compounds that retain the antimicrobial spectrum of macrolides while minimizing their off-target effects on motilin receptors, cardiac ion channels, and hepatic transporters.

References

• 1. Macrolides - Infectious Diseases - Merck Manual Professional Edition [merckmanuals.com]
• 2. my.clevelandclinic.org [my.clevelandclinic.org]
• 3. Macrolides - Infectious Diseases - MSD Manual Professional Edition [msdmanuals.com]
• 4. Erythromycin and the gut - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Why does erythromycin cause increased gastrointestinal side effects, including risk of diarrhea? [ebmconsult.com]
• 6. Erythromycin: a motilin agonist and gastrointestinal prokinetic agent. | Semantic Scholar [semanticscholar.org]
• 7. Erythromycin: a motilin agonist and gastrointestinal prokinetic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Agonist effect of erythromycin and its analogues on motilin receptors. A new family of prokinetics? Clinical interest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Azithromycin and clarithromycin: overview and comparison with erythromycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cdn.mdedge.com [cdn.mdedge.com]
• 11. A comparison of the gastrointestinal side effects of two forms of erythromycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cellular and ionic mechanisms underlying erythromycin-induced long QT intervals and torsade de pointes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. QTc prolongation during erythromycin used as prokinetic agent in ICU patients - PMC [pmc.ncbi.nlm.nih.gov]
• 14. gov.uk [gov.uk]
• 15. Increased risk of sudden cardiac death if erythromycin and protease inhibitors taken at same time | aidsmap [aidsmap.com]
• 16. clinician.com [clinician.com]
• 17. Common Antibiotic Tied To Rare, Fatal Heart Effect - BioSpace [biospace.com]
• 18. Erythromycin (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 19. atsjournals.org [atsjournals.org]
• 20. Erythromycin ototoxicity: prospective assessment with serum concentrations and audiograms in a study of patients with pneumonia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Erythromycin ototoxicity: analysis and conclusions based on 22 case reports - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Ototoxicity of Non-aminoglycoside Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Frontiers | Ototoxicity of Non-aminoglycoside Antibiotics [frontiersin.org]
• 24. Erythromycin ototoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Cholestatic and hepatocellular injury associated with erythromycin esters: report of nine cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Erythromycin - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 27. Cholestatic hepatitis from erythromycin ethylsuccinate. Report of two cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Macrolide Antibiotics - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 29. Drug-Induced Cholestatic Liver Disease - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 30. Analyzing the Mechanisms Behind Macrolide Antibiotic-Induced Liver Injury Using Quantitative Systems Toxicology Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 31. researchgate.net [researchgate.net]
• 32. Erythromycin: drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. goodrx.com [goodrx.com]
• 34. drugs.com [drugs.com]
• 35. Taking erythromycin with other medicines and herbal supplements - NHS [nhs.uk]
• 36. Comparative tolerability of erythromycin and newer macrolide antibacterials in paediatric patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 37. Erythromycin, clarithromycin, and azithromycin: are the differences real? - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Our Environment: Proper Disposal of Erythromycin Stinoprate

The responsible disposal of chemical reagents is a critical component of laboratory safety and environmental stewardship. For researchers, scientists, and professionals in drug development, understanding the correct procedures for discarding substances like Erythromycin stinoprate is not just a matter of compliance, but a commitment to protecting our ecosystems and public health. Improper disposal of antibiotics can contribute to the rise of antimicrobial resistance and have lasting negative effects on aquatic life.[1][2][3]

This guide provides essential, step-by-step instructions for the safe and compliant disposal of Erythromycin stinoprate, ensuring that your laboratory practices meet the highest standards of safety and environmental care.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) for Erythromycin stinoprate. While a specific SDS for the stinoprate salt was not identified, data for erythromycin and its other salts indicate that the substance may cause allergic skin reactions, serious eye irritation, and respiratory difficulties if inhaled.[1][4][5][6] Therefore, appropriate Personal Protective Equipment (PPE), including gloves, eye protection, and respiratory protection, should be worn at all times.[5][6]

Regulatory Framework for Pharmaceutical Waste

The disposal of pharmaceutical waste is a complex issue governed by multiple federal and state regulations.[7] In the United States, the primary regulatory bodies are the Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA).[8][9] The Resource Conservation and Recovery Act (RCRA) provides the framework for managing hazardous waste, and while erythromycin is not typically listed as a P- or U-listed hazardous waste, it is crucial to consult local regulations as state requirements may be more stringent.[7][10] A key takeaway from EPA regulations is the prohibition of disposing of hazardous waste pharmaceuticals down the drain.[8]

Quantitative Data Summary

For easy reference, the following table summarizes key disposal and safety information gathered from various sources regarding erythromycin and its salts.

Parameter	Information	Source
Primary Disposal Method	Incineration at a licensed facility	[8][9][11]
Sewage Disposal	Do not empty into drains	[5][12]
Environmental Hazard	Very toxic to aquatic life with long-lasting effects	[1][4]
Personal Protective Equipment	Gloves, eye protection, respiratory protection	[1][5][6]
Hazard Class (Typical)	Not consistently classified as hazardous, but handle with caution	[4][5][12]

Detailed Disposal Protocol for Erythromycin Stinoprate in a Laboratory Setting

This protocol outlines the step-by-step procedure for the proper disposal of Erythromycin stinoprate.

1. Waste Identification and Segregation:

• Identify the Erythromycin stinoprate waste. This includes expired or unused pure substance, contaminated materials (e.g., weighing paper, gloves), and solutions.
• Segregate the waste into appropriate, clearly labeled, and leak-proof containers.[7] It is best practice to use containers designated for pharmaceutical or chemical waste.

2. Container Labeling:

• Label the waste container with "Erythromycin Stinoprate Waste" and include the date of accumulation.
• If required by your institution or local regulations, add hazard symbols (e.g., for irritant or environmental hazard).

3. Waste Accumulation and Storage:

• Store the sealed waste container in a designated, secure area away from incompatible materials.
• Follow your institution's guidelines for the maximum accumulation time.

4. Arrange for Professional Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed medical waste contractor for pickup and disposal.[11]
• Ensure the contractor is licensed to transport and dispose of pharmaceutical waste via incineration.[8][9]

5. Documentation:

• Maintain a record of the waste generated, including the quantity and date of disposal. This is crucial for regulatory compliance.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of Erythromycin stinoprate.

Caption: Workflow for the proper disposal of Erythromycin stinoprate.

By adhering to these procedures, you contribute to a safer laboratory environment and the preservation of our natural resources. Always prioritize safety and compliance in all chemical handling and disposal activities.

References

• 1. benchchem.com [benchchem.com]
• 2. Erythromycin - Janusinfo.se [janusinfo.se]
• 3. Global review and analysis of erythromycin in the environment: Occurrence, bioaccumulation and antibiotic resistance hazards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. pharmacopoeia.com [pharmacopoeia.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. Disposing Pharmaceutical Waste: A Guide for Healthcare Facilities | ASMAI [asiwaste.com]
• 8. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 9. danielshealth.com [danielshealth.com]
• 10. epa.gov [epa.gov]
• 11. Erythromycin | C37H67NO13 | CID 12560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. carlroth.com [carlroth.com]

Essential Safety and Logistical Guidance for Handling Erythromycin Stinoprate

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Erythromycin stinoprate. Adherence to these procedures is vital for minimizing exposure risk and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment is recommended when handling Erythromycin stinoprate.

PPE Category	Specification	Rationale
Eye Protection	Safety glasses with side shields or chemical safety goggles.	Protects against dust particles and potential splashes.
Hand Protection	Nitrile rubber gloves.	Prevents skin contact. Gloves should be inspected before use and disposed of properly after handling.
Body Protection	Laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	Generally not required with adequate ventilation. If dust formation is unavoidable, a NIOSH-approved N95 or equivalent respirator should be used.	Minimizes inhalation of dust particles.

Operational Workflow for Handling Erythromycin Stinoprate

A systematic approach to handling Erythromycin stinoprate is crucial to minimize risks. The following diagram outlines the key steps from preparation to disposal.

Caption: A logical workflow for the safe handling of Erythromycin stinoprate.

Disposal Plan

Improper disposal of antibiotics can contribute to environmental contamination. Therefore, all waste generated from handling Erythromycin stinoprate must be treated as chemical waste.

• Solid Waste: All disposable materials that have come into contact with Erythromycin stinoprate, including gloves, weigh boats, and paper towels, should be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing Erythromycin stinoprate should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not pour down the drain.

• Disposal Procedure: Arrange for the disposal of all hazardous waste through your institution's Environmental Health and Safety (EHS) department, following all local, state, and federal regulations.[1]

References

• 1. Erythromycin | C37H67NO13 | CID 12560 - PubChem [pubchem.ncbi.nlm.nih.gov]